2-Chloro-p-xylene

• CAS: 57030-73-6

Core Science & Biosynthesis

2-Chloro-p-xylene CAS number and properties

An In-depth Technical Guide to 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-p-xylene (CAS No: 95-72-7), a significant chemical intermediate in the synthesis of pharmaceuticals, pesticides, and dyes.[1][2] This document details its chemical and physical properties, safety and handling information, and key experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

2-Chloro-p-xylene, also known as 2,5-dimethylchlorobenzene, is a colorless to nearly colorless liquid.[3] Its fundamental properties are summarized below for easy reference.

Property	Value	Source(s)
CAS Number	95-72-7	[3][4][5]
Molecular Formula	C₈H₉Cl	[3][4][6]
Molecular Weight	140.61 g/mol	[3][4][6]
Appearance	Colorless to Almost colorless clear liquid	[3]
Boiling Point	186 - 187 °C	[2][7][8][9]
Melting Point	1.6 - 2 °C	[2][7][8][9]
Density	1.049 g/mL at 25 °C	[7][8]
Refractive Index	1.524 (at 20 °C)	[7][8]
Flash Point	57 - 67 °C (153 - 152.6 °F)	[7][8]
Water Solubility	42.1 mg/L	[7]
Vapor Pressure	0.843 mm Hg	[7]
Synonyms	2,5-Dimethylchlorobenzene, 1-Chloro-2,5-dimethylbenzene	[3][7]

Safety and Hazard Information

2-Chloro-p-xylene is classified as a flammable liquid and is harmful if swallowed or in contact with skin.[6][10] It is also a skin and eye irritant.[6][10] Appropriate personal protective equipment (PPE), including eye shields, gloves, and a suitable respirator, should be used when handling this chemical.[8]

Hazard Class	GHS Classification	Hazard Statement(s)
Flammability	Flammable Liquid, Category 3	H226: Flammable liquid and vapor
Acute Toxicity	Acute Toxicity, Oral, Category 4	H302: Harmful if swallowed[6]
Skin Corrosion/Irritation	Skin Irritation, Category 2	H315: Causes skin irritation[6]
Eye Damage/Irritation	Serious Eye Irritation, Category 2A	H319: Causes serious eye irritation[6]

Experimental Protocols

Synthesis of 2-Chloro-p-xylene via Chlorination

2-Chloro-p-xylene can be synthesized by the direct chlorination of p-xylene (B151628). To ensure that the primary product is the mono-chlorinated form and to minimize the formation of di-substituted products, the reaction is typically stopped at a low conversion rate (10-40%) of the starting p-xylene.[11]

Methodology:

• Reaction Setup: A mixture of p-xylene, a solvent such as methylene (B1212753) chloride, and a catalyst system is prepared in a suitable reaction vessel.[11] The catalyst can be a Lewis acid like aluminum chloride or ferric chloride, sometimes with a co-catalyst like phenyl sulfide.[11][12]

• Chlorination: Chlorine gas is bubbled through the reaction mixture at a controlled temperature, typically between 25 °C and 70 °C.[11]

• Monitoring: The reaction progress is monitored by analyzing aliquots, for instance, using gas chromatography (GC), to determine the conversion of p-xylene.[11]

• Workup: Once the desired conversion is achieved, the reaction is stopped. The crude product mixture is then washed, for example with water, to remove the catalyst and any acidic byproducts.[1]

• Purification: Unreacted p-xylene and the solvent are removed by simple distillation.[11] The final product, 2-chloro-p-xylene, can be further purified by vacuum distillation to achieve high purity (>98%).[11]

Analytical Method: Gas Chromatography (GC)

Gas chromatography is a standard method for analyzing the purity of 2-Chloro-p-xylene and monitoring reaction progress.

Methodology:

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, such as carbon disulfide or methylene chloride.[13]

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID) is commonly used.[13] For structural confirmation and identification of byproducts, a mass spectrometer (GC-MS) can be employed.[14]

• Chromatographic Conditions:

  • Column: A suitable capillary column (e.g., a non-polar or semi-polar column) is chosen to separate xylene isomers and their chlorinated derivatives.

  • Carrier Gas: Helium or nitrogen is typically used as the carrier gas.

  • Temperature Program: An appropriate temperature gradient is established for the oven to ensure separation of all components.

  • Injector and Detector Temperature: The injector and detector are maintained at a high temperature to ensure vaporization of the sample and prevent condensation.

• Data Analysis: The resulting chromatogram is analyzed to determine the retention times and peak areas of the components. Purity is calculated based on the relative peak areas.[3] The identity of the peaks can be confirmed by comparing retention times with known standards or by analyzing the mass spectra from a GC-MS system.

Reactivity and Applications

2-Chloro-p-xylene serves as a versatile intermediate in organic synthesis.[2]

• Pesticide and Pharmaceutical Synthesis: It is a key building block in the manufacturing of various pesticides and pharmaceuticals.[1][2]

• Dye Production: The compound is also utilized in the synthesis of dyes and other chemical intermediates.[1]

• Further Chlorination: It can be used as a precursor for the production of dichlorinated p-xylenes, such as 2,5-dichloro-p-xylene (B72462), by further reaction with chlorine in the presence of a catalyst like anhydrous ferric chloride.[11][15]

Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and analysis of 2-Chloro-p-xylene.

Caption: Logical workflow for the synthesis and purification of 2-Chloro-p-xylene.

Caption: General workflow for the GC analysis of 2-Chloro-p-xylene.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. Page loading... [guidechem.com]
• 3. 2-Chloro-p-xylene | CymitQuimica [cymitquimica.com]
• 4. discofinechem.com [discofinechem.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. parchem.com [parchem.com]
• 8. 2-氯-1,4-二甲苯 ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 2-Chloro-1,4-dimethylbenzene | 95-72-7 [chemicalbook.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. US4608448A - Process for producing 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 12. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 13. osha.gov [osha.gov]
• 14. ANALYTICAL METHODS - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. 2,5-DICHLORO-P-XYLENE | 1124-05-6 [chemicalbook.com]

physical and chemical properties of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of 2-Chloro-p-xylene, a key aromatic intermediate in the synthesis of various organic compounds. This document consolidates essential data, experimental protocols, and structural information to support research and development activities.

Chemical Identity and Physical Properties

2-Chloro-p-xylene, also known as 2-chloro-1,4-dimethylbenzene, is a halogenated aromatic hydrocarbon. Its fundamental properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₉Cl	[1]
Molecular Weight	140.61 g/mol	[1]
CAS Number	95-72-7	[1]
Appearance	Colorless liquid	[2]
Density	1.049 g/mL at 25 °C	[3]
Boiling Point	186 °C	[3]
Melting Point	2 °C	[3]
Flash Point	67 °C (153 °F) - closed cup	[3]
Refractive Index	1.524 (at 20 °C)	[3]
Water Solubility	42.1 mg/L	[4]
Log P (octanol-water)	3.86	[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Chloro-p-xylene. The following tables summarize its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.0-7.2	m	3H	Aromatic protons
~2.3	s	3H	Methyl protons
~2.2	s	3H	Methyl protons

¹³C NMR (Carbon-13 NMR)

Chemical Shift (δ) ppm	Assignment
~135-138	Aromatic C (quaternary)
~130-133	Aromatic C-Cl
~128-130	Aromatic CH
~126-128	Aromatic CH
~19-21	Methyl carbons

Note: Specific chemical shifts can vary slightly depending on the solvent and instrument used.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
3000-2850	Medium	Aliphatic C-H stretch
1600-1585	Medium	Aromatic C-C stretch (in-ring)
1500-1400	Medium	Aromatic C-C stretch (in-ring)
850-550	Strong	C-Cl stretch

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
140	High	[M]⁺ (Molecular ion)
105	Very High (Base Peak)	[M-Cl]⁺
77	Medium	[C₆H₅]⁺

Chemical Properties and Reactivity

2-Chloro-p-xylene undergoes typical reactions of an aromatic halide. The chlorine atom deactivates the aromatic ring towards electrophilic substitution, while the methyl groups are activating. The chlorine atom can be displaced through nucleophilic aromatic substitution under harsh conditions. The methyl groups can undergo oxidation or halogenation under specific reaction conditions.

A common reaction involving 2-Chloro-p-xylene is further chlorination. The position of the additional chloro group is directed by the existing substituents.

Experimental Protocols

Synthesis of 2-Chloro-p-xylene via Chlorination of p-Xylene (B151628)

This protocol describes the direct chlorination of p-xylene using a Lewis acid catalyst.

Materials:

• p-Xylene

• Anhydrous Ferric Chloride (FeCl₃) or Antimony Trichloride (SbCl₃)

• Carbon Tetrachloride (CCl₄) or Perchloroethylene (as solvent)

• Chlorine gas (Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Apparatus for gas dispersion, reaction under anhydrous conditions, and distillation.

Procedure:

• In a reaction vessel equipped with a stirrer, gas inlet tube, condenser, and a drying tube, a solution of p-xylene in the chosen solvent is prepared.

• A catalytic amount of the Lewis acid (e.g., 0.01 parts per 1 part of p-xylene) is added to the mixture.[5]

• The reaction mixture is stirred, and chlorine gas is bubbled through the solution at a controlled rate.[5]

• The reaction temperature is maintained between 25 °C and 55 °C.[6] The reaction is exothermic, and cooling may be necessary.

• The progress of the reaction can be monitored by gas chromatography (GC) to determine the ratio of starting material to the chlorinated products.

• Upon completion, the reaction mixture is purged with an inert gas (e.g., nitrogen) to remove excess chlorine and hydrogen chloride.

• The catalyst is removed by filtration.

• The organic layer is washed with water and dried over anhydrous sodium sulfate.

• The solvent is removed by distillation.

• The crude product is then purified by fractional distillation under reduced pressure to yield 2-Chloro-p-xylene.

Electrochemical Synthesis of 2-Chloro-p-xylene

An alternative, environmentally cleaner method involves the two-phase electrolysis of p-xylene.[7][8]

Materials and Equipment:

• p-Xylene

• Aqueous Hydrochloric Acid (2 M)

• Precious metal oxide coated titanium anode

• Graphite (B72142) cathode

• Divided electrochemical cell

• Stirrer

• Power supply for galvanostatic electrolysis

• Ether for extraction

• Anhydrous Sodium Sulfate

Procedure:

• A divided electrochemical cell is set up with the precious metal oxide coated titanium anode in the anode compartment and the graphite cathode in the cathode compartment.[7]

• The anolyte consists of a two-phase system: an aqueous solution of 2 M HCl and p-xylene.[7] The catholyte is 2 M HCl.

• The anolyte is stirred vigorously to create an emulsion.[7]

• A constant current is applied (galvanostatic conditions) to initiate the electrolysis. The reaction is typically carried out at a controlled temperature (e.g., 5 °C).[7]

• After the passage of a calculated amount of charge, the electrolysis is stopped.

• The organic layer is separated, and the aqueous layer is extracted with ether.[7]

• The combined organic layers are washed with water and dried over anhydrous sodium sulfate.[7]

• The solvent is evaporated, and the resulting mixture of chlorinated p-xylenes is purified by fractional distillation.[7]

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and purification of 2-Chloro-p-xylene via the chemical chlorination route.

Caption: Workflow for the chemical synthesis and purification of 2-Chloro-p-xylene.

References

• 1. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. parchem.com [parchem.com]
• 3. 2,5-DICHLORO-P-XYLENE(1124-05-6) 1H NMR spectrum [chemicalbook.com]
• 4. 2,5-DICHLORO-P-XYLENE(1124-05-6) 13C NMR [m.chemicalbook.com]
• 5. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 6. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 7. krc.cecri.res.in [krc.cecri.res.in]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Chloro-p-xylene: Molecular Structure and Properties

This guide provides a comprehensive overview of the molecular structure, weight, and key chemical properties of 2-Chloro-p-xylene (B1217518). It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. The document includes a summary of its physicochemical data, detailed experimental protocols for its synthesis, and a visualization of its molecular structure.

Molecular Structure and Identification

2-Chloro-p-xylene, also known by its IUPAC name 2-chloro-1,4-dimethylbenzene, is an organic compound.[1] Its structure consists of a benzene (B151609) ring substituted with two methyl groups at positions 1 and 4 (para-xylene) and a chlorine atom at position 2. The molecular formula for this compound is C₈H₉Cl.[1][2][3][4]

Physicochemical Data

The following table summarizes the key quantitative data for 2-Chloro-p-xylene.

Property	Value	Source
Molecular Formula	C₈H₉Cl	[1][2][3][4]
Molecular Weight	140.61 g/mol	[1][2][3][5]
Monoisotopic Mass	140.03928 Da	[4]
CAS Number	95-72-7	[1][2]
Appearance	Colorless to Almost colorless clear liquid	[2]
Melting Point	2 °C
Purity	>98.0% (GC)	[2]
Linear Formula	(CH₃)₂C₆H₃Cl	[3]

Molecular Visualization

The two-dimensional chemical structure of 2-Chloro-p-xylene is depicted in the diagram below.

Caption: Molecular structure of 2-Chloro-p-xylene (C₈H₉Cl).

Experimental Protocols for Synthesis

Detailed methodologies for the synthesis of 2-Chloro-p-xylene are outlined below. These protocols are based on established chemical and electrochemical methods.

This method utilizes an electrochemical process to chlorinate p-xylene (B151628).[6][7]

• Apparatus: A one-liter capacity divided glass cell with provisions for a porous diaphragm, electrodes, a stirrer, and a thermometer.

• Anode: Precious metal oxide coated over titanium.

• Cathode: Rectangular graphite (B72142) sheet placed on both sides of the anode within the porous diaphragm.

• Reactants:

  • p-xylene (L.R. grade)

  • Aqueous 2 M HCl (as supporting electrolyte and Cl⁻ source)

• Procedure:

  • The organic phase consists of 20 g of neat p-xylene.

  • The aqueous phase is 2 M HCl.

  • Electrochemical chlorination is conducted under galvanostatic conditions at varying charges (1F, 2F, 4F, 6F, and 8F per mole of p-xylene).

  • The experiments are carried out at two different temperatures, 278 K and 303 K, with and without stirring.

  • A current density of 5 A.dm⁻² is maintained in all experiments, with an anode area of 100 cm².

  • Following electrolysis, the reaction products are extracted with ether.

  • The ethereal layer is washed with ice-cold water and dried over anhydrous sodium sulfate.

  • The solvent is removed by distillation, and the resulting residue is analyzed by High-Performance Liquid Chromatography (HPLC).

• Outcome: This process yields a mixture of mono- and dichloro-p-xylene. Stirring the electrolyte at 300 rpm at 278 K can result in a 68% yield of 2-chloro-p-xylene.[6]

This protocol describes the production of 2-chloro-p-xylene through the direct reaction of p-xylene with chlorine gas in the presence of a catalyst.[8]

• Apparatus: A reaction vessel suitable for gas bubbling and temperature control.

• Reactants:

  • p-xylene (42.4 grams)

  • Phenyl sulfide (B99878) (0.1 gram) - Co-catalyst

  • Aluminum chloride (0.1 gram) - Catalyst

  • Methylene (B1212753) chloride (100 ml) - Solvent

  • Chlorine gas

• Procedure:

  • A mixture of p-xylene, phenyl sulfide, aluminum chloride, and methylene chloride is prepared in the reaction vessel at room temperature.

  • Chlorine gas is bubbled through the mixture.

  • The reaction is continued until approximately 26% of the p-xylene is converted to 2-chloro-p-xylene.

  • Unreacted p-xylene and methylene chloride are separated from the product by distillation.

• Alternative Catalysts: Ferric chloride can also be used as a chlorination catalyst for this reaction.[8]

The following diagram illustrates the logical workflow for the synthesis and purification of 2-Chloro-p-xylene.

Caption: General workflow for the synthesis and purification of 2-Chloro-p-xylene.

References

• 1. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-p-xylene | CymitQuimica [cymitquimica.com]
• 3. discofinechem.com [discofinechem.com]
• 4. PubChemLite - 2-chloro-p-xylene (C8H9Cl) [pubchemlite.lcsb.uni.lu]
• 5. 2-Chloro-p-xylene 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. krc.cecri.res.in [krc.cecri.res.in]
• 7. researchgate.net [researchgate.net]
• 8. US4608448A - Process for producing 2,5-dichloro-p-xylene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of 2-Chloro-p-xylene from p-Xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for the preparation of 2-Chloro-p-xylene (B1217518) from p-xylene (B151628). The document details two key methodologies: electrochemical synthesis and traditional electrophilic aromatic substitution using Lewis acid catalysts. It includes detailed experimental protocols, a comparative analysis of the methods, and workflow visualizations to support laboratory implementation.

Introduction

2-Chloro-p-xylene is a valuable chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Its synthesis primarily involves the direct, selective chlorination of the aromatic ring of p-xylene. The methyl groups of p-xylene are ortho, para-directing activators for electrophilic aromatic substitution. Since the para positions are blocked, chlorination occurs at one of the two equivalent ortho positions, leading to the formation of 2-chloro-p-xylene. Controlling the reaction to favor mono-substitution and prevent the formation of di- and poly-chlorinated byproducts is a key challenge. This guide explores two effective methods to achieve this transformation.

Comparative Synthesis Data

The following table summarizes the quantitative data for the different synthetic methods for producing 2-Chloro-p-xylene.

Parameter	Electrochemical Synthesis	Lewis Acid Catalyzed Chlorination
Chlorinating Agent	Hypochlorous acid (HOCl), generated in situ from HCl	Molecular chlorine (Cl₂)
Catalyst/Anode	Precious metal oxide coated titanium (TSIA)	Lewis acids (e.g., FeCl₃, AlCl₃, SbCl₅)[1]
Reaction Temperature	278 K (5 °C)[2]	60 to 120 °C[3]
Solvent/Electrolyte	Aqueous 2 M HCl / p-xylene (two-phase)[2]	Perchloroethylene, Carbon Tetrachloride[3]
Yield of 2-Chloro-p-xylene	68%[2]	Variable; depends on Cl₂ stoichiometry
Key Byproducts	2,5-dichloro-p-xylene (B72462), multi-chlorinated products[2]	2,5-dichloro-p-xylene, other isomers, poly-chlorinated xylenes[4]
Selectivity	Good for mono-chlorination[2]	Can be difficult to control; risk of over-chlorination

Experimental Protocols

Method 1: Electrochemical Synthesis

This method offers a high-yield and selective route to 2-chloro-p-xylene through a two-phase electrolysis system. The reaction proceeds via the in-situ generation of hypochlorous acid (HOCl) from the electrolysis of aqueous hydrochloric acid, which then acts as the chlorinating agent.[2]

Experimental Protocol:

• Cell Assembly: A divided electrochemical cell is used with a precious metal oxide coated titanium sheet as the anode and a suitable cathode.

• Electrolyte and Reactant Preparation: The anolyte consists of 20 g of p-xylene and aqueous 2 M HCl, which serves as both the supporting electrolyte and the chloride source. The catholyte is also 2 M HCl. The two phases in the anolyte are vigorously stirred to create an emulsion.[2]

• Electrolysis: The electrolysis is conducted under galvanostatic conditions (constant current). The cell is maintained at a temperature of 278 K (5 °C) using a cooling bath. The anolyte is stirred at a rate of 300 rpm. A total charge of four Faradays is passed for the reaction.[2]

• Work-up and Product Isolation:

  • After electrolysis, the reaction mixture is transferred to a separatory funnel.

  • The organic layer is extracted with diethyl ether.

  • The ethereal layer is washed with ice-cold water to remove any remaining acid.

  • The organic layer is dried over anhydrous sodium sulfate.

  • The ether is removed by distillation.

• Purification and Analysis: The resulting residue, containing 2-chloro-p-xylene and byproducts like 2,5-dichloro-p-xylene, is purified by fractional distillation. The product composition and purity are determined by High-Performance Liquid Chromatography (HPLC) and NMR spectroscopy.[2]

Method 2: Lewis Acid Catalyzed Chlorination

This classical method involves the direct reaction of p-xylene with molecular chlorine in the presence of a Lewis acid catalyst. Lewis acids, such as ferric chloride (FeCl₃), polarize the Cl-Cl bond, making the chlorine a more potent electrophile for aromatic substitution. While effective, controlling the degree of chlorination to favor the mono-substituted product is critical and is typically managed by controlling the stoichiometry of the chlorine gas.

Experimental Protocol:

• Reactor Setup: A reaction flask equipped with a magnetic stirrer, a gas inlet tube for chlorine, a condenser, and a gas outlet leading to a trap (e.g., a sodium hydroxide (B78521) solution to neutralize excess chlorine and HCl gas) is assembled. The reaction should be carried out in a well-ventilated fume hood.

• Reactant and Catalyst Charging: The flask is charged with p-xylene and a suitable solvent, such as perchloroethylene or carbon tetrachloride. A catalytic amount of anhydrous ferric chloride (approximately 1% by weight of p-xylene) is added.[3]

• Chlorination Reaction:

  • The mixture is stirred vigorously.

  • Chlorine gas is bubbled through the mixture at a controlled rate. To favor mono-chlorination, approximately one molar equivalent of chlorine should be used.

  • The reaction is exothermic, and the temperature should be maintained between 60-80 °C by regulating the chlorine addition rate and using external cooling if necessary.[3]

• Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to determine the relative amounts of p-xylene, 2-chloro-p-xylene, and di-chlorinated products. The reaction is stopped when the desired conversion of p-xylene is achieved.

• Work-up and Product Isolation:

  • After the reaction is complete, the mixture is cooled to room temperature.

  • The catalyst is removed by washing the reaction mixture with water and then a dilute solution of sodium bicarbonate to neutralize any remaining acid.

  • The organic layer is separated and dried over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Purification: The solvent is removed by distillation. The crude product, a mixture of unreacted p-xylene, 2-chloro-p-xylene, and other chlorinated xylenes, is then purified by fractional distillation under reduced pressure.

Visualized Workflows and Mechanisms

The following diagrams illustrate the chemical pathways and experimental procedures described in this guide.

Caption: General mechanism for the Lewis acid-catalyzed chlorination of p-xylene.

Caption: Step-by-step workflow for the electrochemical synthesis of 2-chloro-p-xylene.

Caption: Experimental workflow for the synthesis of 2-chloro-p-xylene using a Lewis acid catalyst.

References

• 1. researchgate.net [researchgate.net]
• 2. krc.cecri.res.in [krc.cecri.res.in]
• 3. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 4. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electrophilic Substitution Reactions of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electrophilic substitution reactions of 2-chloro-p-xylene (B1217518). Due to the presence of competing directing groups—an activating, ortho-para directing methyl group and a deactivating, ortho-para directing chloro group—the regioselectivity of these reactions is a subject of significant interest in synthetic organic chemistry. This document details the theoretical basis for predicting reaction outcomes and provides available experimental data and protocols for nitration, halogenation, sulfonation, and Friedel-Crafts reactions of 2-chloro-p-xylene. The information presented herein is intended to be a valuable resource for researchers and professionals involved in the synthesis of complex organic molecules and drug development.

Introduction: The Structural and Electronic Landscape of 2-Chloro-p-xylene

2-Chloro-p-xylene, also known as 1-chloro-2,5-dimethylbenzene, is an aromatic compound featuring a benzene (B151609) ring substituted with two methyl groups in a para configuration and a chlorine atom at the 2-position. The reactivity and regioselectivity of this molecule in electrophilic aromatic substitution (EAS) reactions are governed by the interplay of the electronic effects of its substituents.

• Methyl Groups (-CH₃): These are activating groups that donate electron density to the aromatic ring through an inductive effect and hyperconjugation. They are ortho, para-directors.

• Chlorine Atom (-Cl): This is a deactivating group due to its strong inductive electron-withdrawing effect (-I). However, it possesses lone pairs of electrons that can be donated to the ring through resonance (+R), making it an ortho, para-director.[1][2]

The positions on the 2-chloro-p-xylene ring available for substitution are C3, C4, and C6. The directing effects of the substituents on these positions are as follows:

• Position 3: Ortho to the chlorine atom and meta to both methyl groups.

• Position 4: Para to the chlorine atom and ortho to the C1-methyl group.

• Position 6: Ortho to the C1-methyl group and meta to the chlorine and C4-methyl groups.

The activating methyl groups will strongly favor substitution at the positions ortho and para to them, while the deactivating chloro group will direct incoming electrophiles to its ortho and para positions, albeit at a reduced rate compared to benzene. The overall outcome of an electrophilic attack will be determined by the dominant directing effect.

Nitration of 2-Chloro-p-xylene

The introduction of a nitro group (-NO₂) onto the aromatic ring is a fundamental electrophilic substitution reaction. The regioselectivity is dictated by the combined directing effects of the chloro and methyl substituents.

Predicted Regioselectivity

The activating methyl groups at positions 1 and 4 strongly direct incoming electrophiles to the ortho and para positions. The chlorine at position 2 also directs ortho and para. The positions activated by the methyl groups are 3, 5, and 6. The positions activated by the chlorine group are 3 and 5. Position 5 is sterically hindered by the adjacent methyl group. Therefore, substitution is most likely to occur at positions 3 and 6, which are ortho to the activating methyl groups. However, position 4 is para to the deactivating chloro group, which can also influence the outcome. Synthesis data indicates that the primary product of the nitration of 2-chloro-p-xylene is 1-chloro-2,5-dimethyl-4-nitrobenzene .[3][4] This suggests that the directing effect of the C1-methyl group to its ortho position (C6) and the C4-methyl group to its ortho position (C3) is significant, with the nitro group ultimately favoring the position para to the chlorine atom.

Experimental Data

Product	Position of Nitration	Reference
1-Chloro-2,5-dimethyl-4-nitrobenzene	4	[3][4]

Experimental Protocol (Representative)

The following is a representative experimental protocol for the nitration of an activated aromatic compound, which can be adapted for 2-chloro-p-xylene.[5][6]

Materials:

• 2-Chloro-p-xylene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Dichloromethane (B109758) (or other suitable solvent)

• Sodium Bicarbonate solution (saturated)

• Anhydrous Magnesium Sulfate

Procedure:

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool a mixture of concentrated sulfuric acid and concentrated nitric acid (typically a 1:1 or 2:1 molar ratio) in an ice bath to 0-5 °C.

• Slowly add 2-chloro-p-xylene to the cooled nitrating mixture with constant stirring, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for a specified time (e.g., 1-2 hours) to ensure complete reaction.

• Carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Extract the product into an organic solvent like dichloromethane.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• The product can be purified by recrystallization or chromatography.

Halogenation of 2-Chloro-p-xylene

Further halogenation, particularly chlorination, of 2-chloro-p-xylene is an important reaction for the synthesis of polychlorinated aromatic compounds.

Predicted Regioselectivity

Similar to nitration, the directing effects of the methyl and chloro groups will determine the position of further halogenation. Both are ortho-para directors. The most likely position for substitution is para to the existing chlorine atom, at the C5 position, which is also ortho to the C4-methyl group. This leads to the formation of 2,5-dichloro-p-xylene . Further chlorination can also occur.

Experimental Data

The chlorination of p-xylene (B151628) is a well-studied industrial process that first yields 2-chloro-p-xylene, which is then further chlorinated to 2,5-dichloro-p-xylene.[7][8] This provides strong evidence for the regioselectivity of the chlorination of 2-chloro-p-xylene.

Reactant	Reagents	Major Product	Reference
2-Chloro-p-xylene	Cl₂, Lewis Acid (e.g., FeCl₃, AlCl₃)	2,5-Dichloro-p-xylene	[7][8]

Experimental Protocol (Representative)

The following protocol is based on patented industrial processes for the chlorination of xylenes (B1142099).[7][8]

Materials:

• 2-Chloro-p-xylene

• Chlorine gas (Cl₂)

• Lewis acid catalyst (e.g., anhydrous ferric chloride or aluminum chloride)

• An inert solvent (e.g., carbon tetrachloride or excess 2-chloro-p-xylene)

Procedure:

• Dissolve 2-chloro-p-xylene in an inert solvent in a reaction vessel protected from light.

• Add a catalytic amount of the Lewis acid.

• Bubble chlorine gas through the solution at a controlled rate. The reaction is typically carried out at a temperature between 20 °C and 70 °C.

• Monitor the reaction progress by techniques such as gas chromatography (GC).

• Upon completion, stop the chlorine flow and purge the system with an inert gas to remove excess chlorine and HCl.

• Wash the reaction mixture with water and a dilute solution of sodium bicarbonate to remove the catalyst and any remaining acid.

• Dry the organic layer and remove the solvent to obtain the crude product, which can be purified by distillation or recrystallization.

Sulfonation of 2-Chloro-p-xylene

Sulfonation involves the introduction of a sulfonic acid group (-SO₃H) onto the aromatic ring. Direct experimental data for the sulfonation of 2-chloro-p-xylene is limited in the scientific literature. However, the regioselectivity can be predicted based on the known directing effects and studies on the sulfonation of related xylene derivatives.[9][10]

Predicted Regioselectivity

The sulfonation of xylenes is a reversible reaction, and the product distribution can be influenced by thermodynamic control.[11] Based on the directing effects of the methyl and chloro groups, the sulfonic acid group is expected to substitute at the positions most activated by the methyl groups and not significantly hindered. The most probable product would be 2-chloro-p-xylene-4-sulfonic acid , where the sulfonyl group is para to the chlorine and ortho to a methyl group.

Experimental Protocol (Conceptual)

The following is a conceptual protocol for the sulfonation of 2-chloro-p-xylene, based on general methods for the sulfonation of aromatic hydrocarbons.

Materials:

• 2-Chloro-p-xylene

• Fuming Sulfuric Acid (H₂SO₄ with dissolved SO₃) or concentrated Sulfuric Acid

• Ice

• Sodium Chloride

Procedure:

• In a reaction flask, carefully add 2-chloro-p-xylene to fuming sulfuric acid at a low temperature (e.g., 0-10 °C) with vigorous stirring.

• After the addition, the reaction mixture is typically stirred at room temperature or gently heated for several hours to ensure completion.

• The reaction is quenched by carefully pouring the mixture onto ice.

• The sulfonic acid product can often be precipitated from the aqueous solution by the addition of sodium chloride (salting out).

• The solid product is collected by filtration, washed with a saturated sodium chloride solution, and can be purified by recrystallization.

Friedel-Crafts Reactions of 2-Chloro-p-xylene

Friedel-Crafts reactions, including alkylation and acylation, are important C-C bond-forming reactions. Specific experimental data for the Friedel-Crafts reactions of 2-chloro-p-xylene are scarce. The predictions and protocols provided are based on the general understanding of these reactions with substituted benzenes.[12]

Predicted Regioselectivity

The strong activation by the two methyl groups is expected to overcome the deactivating effect of the chlorine atom. The substitution will be directed to the positions ortho to the methyl groups. The most likely position for acylation or alkylation is the C6 position, which is ortho to the C1-methyl group and meta to the deactivating chloro group. Steric hindrance might favor substitution at the C3 position, which is ortho to the C4-methyl group and ortho to the chloro group.

Experimental Protocol (Conceptual for Acylation)

The following is a conceptual protocol for the Friedel-Crafts acylation of 2-chloro-p-xylene.

Materials:

• 2-Chloro-p-xylene

• An acyl chloride (e.g., acetyl chloride) or acid anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• An inert solvent (e.g., dichloromethane or carbon disulfide)

• Hydrochloric Acid (dilute)

• Ice

Procedure:

• In a flask equipped with a reflux condenser and a dropping funnel, suspend anhydrous aluminum chloride in a dry, inert solvent.

• Cool the suspension in an ice bath and slowly add the acyl chloride.

• To this mixture, add 2-chloro-p-xylene dropwise while maintaining the low temperature.

• After the addition, allow the reaction to stir at room temperature or with gentle heating until the reaction is complete.

• Quench the reaction by carefully pouring the mixture into a beaker containing ice and dilute hydrochloric acid.

• Separate the organic layer, wash it with water and a dilute base (e.g., sodium bicarbonate solution), and dry it over an anhydrous salt.

• Remove the solvent to yield the crude product, which can be purified by distillation or chromatography.

Visualizing Reaction Pathways and Directing Effects

To better understand the logical relationships in the electrophilic substitution of 2-chloro-p-xylene, the following diagrams are provided.

Caption: Directing effects of substituents on 2-chloro-p-xylene.

References

• 1. websites.umich.edu [websites.umich.edu]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Solved Identifying Directing Effects for Disubstituted and | Chegg.com [chegg.com]
• 9. researchgate.net [researchgate.net]
• 10. scbt.com [scbt.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. krc.cecri.res.in [krc.cecri.res.in]

An In-depth Technical Guide to the Solubility and Stability of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-p-xylene (B1217518), also known as 1-chloro-2,5-dimethylbenzene, is an aromatic hydrocarbon with the chemical formula C₈H₉Cl. It serves as a key intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. A thorough understanding of its solubility and stability is paramount for its effective use in chemical synthesis, formulation development, and for assessing its environmental fate and toxicological profile. This technical guide provides a comprehensive overview of the available data on the solubility and stability of 2-chloro-p-xylene, detailed experimental protocols for their determination, and visual representations of key workflows.

Physicochemical Properties

A summary of the key physicochemical properties of 2-chloro-p-xylene is presented in Table 1. These properties are fundamental to understanding its behavior in various systems.

Table 1: Physicochemical Properties of 2-Chloro-p-xylene

Property	Value	Reference
Molecular Formula	C₈H₉Cl	[1]
Molecular Weight	140.61 g/mol	[1][2]
CAS Number	95-72-7	[3]
Appearance	Colorless liquid	[3]
Melting Point	2 °C	[3]
Boiling Point	186 °C	[3]
Density	1.049 g/mL at 25 °C	[3]
Flash Point	67 °C (closed cup)	[3]
log P (octanol-water)	3.86	[2]

Solubility

The solubility of a compound is a critical parameter that influences its absorption, distribution, and formulation. 2-Chloro-p-xylene is a non-polar compound, and its solubility is dictated by the principle of "like dissolves like."

Aqueous Solubility

2-Chloro-p-xylene exhibits low solubility in water.

Table 2: Aqueous Solubility of 2-Chloro-p-xylene

Parameter	Value	Temperature	Method	Reference
Water Solubility	42.1 mg/L	Not Specified	Not Specified	[2]

Solubility in Organic Solvents

2-Chloro-p-xylene is expected to be soluble in a wide range of organic solvents. While comprehensive quantitative data is limited in the public domain, qualitative information and data for similar compounds suggest good solubility in common organic solvents.

Table 3: Solubility of 2-Chloro-p-xylene in Organic Solvents

Solvent	Quantitative Solubility	Qualitative Solubility	Reference
Chloroform	Data not available	Soluble	Not Specified
Ethyl Acetate	Data not available	Soluble	Not Specified
Ethanol	Data not available	Good solubility expected	[6]
Acetone	Data not available	Good solubility expected	[6]
Diethyl Ether	Data not available	Good solubility expected	[6]
Toluene	Data not available	Miscible expected	[7]
Methanol	Data not available	Soluble expected	[8][9]

The miscibility of xylene isomers with various organic solvents is well-documented, and it is anticipated that 2-chloro-p-xylene would exhibit similar behavior.[7]

Stability

The chemical stability of 2-chloro-p-xylene is a crucial factor in its handling, storage, and application. As a chlorinated aromatic hydrocarbon, its stability is influenced by factors such as temperature, light, pH, and the presence of oxidizing or reducing agents.

General Stability Profile

Simple aromatic halogenated organic compounds are generally considered to be very unreactive. Their reactivity tends to decrease with an increased degree of halogen substitution for hydrogen atoms. However, they can be incompatible with strong oxidizing and reducing agents, as well as with amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.

Degradation Pathways

While specific quantitative stability data for 2-chloro-p-xylene is scarce, potential degradation pathways can be inferred from studies on related compounds.

• Hydrolysis: Chlorinated aromatic compounds can undergo hydrolysis, although the rate is generally slow under neutral environmental conditions. The presence of functional groups that are susceptible to hydrolysis is not a prominent feature of the 2-chloro-p-xylene structure.[10] OECD Guideline 111 provides a framework for assessing hydrolysis as a function of pH.[11][12][13][14]

• Photodegradation: Exposure to light, particularly UV radiation, can induce the degradation of aromatic hydrocarbons. Studies on xylene isomers have shown that photodegradation can proceed through photo-isomerization, photodecomposition, and photo-oxidation, leading to the formation of other aromatic compounds, alkanes, and carbonyls.[15][16] The presence of a chlorine atom may influence the rate and products of photodegradation.

• Thermal Decomposition: When heated to decomposition, 2-chloro-p-xylene is expected to emit acrid smoke and irritating fumes.[17] The thermal decomposition of chlorinated polymers is known to produce hydrogen chloride and other reactive species that can affect the degradation pathways of other organic compounds present.[18]

• Biodegradation: While p-xylene (B151628) is considered recalcitrant to biodegradation, some microbial strains are capable of degrading it. The degradation pathways often involve oxidation of a methyl group. The presence of the chlorine atom in 2-chloro-p-xylene may affect its biodegradability.

Table 4: Stability Profile of 2-Chloro-p-xylene (Inferred)

Condition	Expected Stability	Potential Degradation Products
Hydrolysis (pH 4, 7, 9)	Expected to be hydrolytically stable	Hydroxylated derivatives (low yield)
Photolysis (UV light)	Susceptible to degradation	Isomers, other aromatic compounds, alkanes, carbonyls
Thermal Stress	Stable at moderate temperatures; decomposes at high temperatures	Hydrogen chloride, various hydrocarbons, soot
Oxidation	Susceptible to strong oxidizing agents	Oxidized aromatic compounds, ring-opening products
Reduction	Susceptible to strong reducing agents	Dechlorinated products (p-xylene)

Experimental Protocols

Detailed and standardized protocols are essential for obtaining reliable and comparable data on solubility and stability. The following sections outline methodologies based on established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Solubility Determination

The choice of method for determining solubility depends on the expected solubility range of the substance.

This method is suitable for determining the aqueous solubility of substances like 2-chloro-p-xylene.

• Preparation: Add an excess amount of 2-chloro-p-xylene to a flask containing high-purity water.

• Equilibration: Agitate the flask at a constant temperature (e.g., 20 ± 0.5 °C) for a sufficient period to reach equilibrium (e.g., 24-48 hours).[4] A preliminary test can help determine the necessary equilibration time.[19][20][21]

• Phase Separation: Allow the mixture to stand at the same constant temperature to allow for the separation of undissolved 2-chloro-p-xylene. Centrifugation may be used to facilitate this process.

• Sampling: Carefully withdraw an aliquot of the clear aqueous supernatant.

• Analysis: Determine the concentration of 2-chloro-p-xylene in the aliquot using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC) with a suitable detector.

• Replicates: Perform the determination in at least triplicate.

While likely not necessary for the aqueous solubility of 2-chloro-p-xylene, this method is suitable for substances with very low solubility.

• Column Preparation: A column is packed with an inert support material coated with an excess of the test substance.

• Elution: Water is passed through the column at a slow, constant flow rate.

• Fraction Collection: The eluate is collected in fractions.

• Analysis: The concentration of the test substance in each fraction is determined.

• Solubility Determination: The plateau of the concentration curve represents the saturation solubility.

A general procedure for determining solubility in organic solvents is as follows:[22][23][24][25]

• Preparation: Weigh a known amount of 2-chloro-p-xylene into a vial.

• Solvent Addition: Add a measured volume of the organic solvent to the vial.

• Dissolution: Agitate the mixture at a constant temperature until the solid is completely dissolved. If it does not dissolve, add more solvent incrementally, recording the total volume used.

• Calculation: Calculate the solubility based on the mass of the solute and the volume of the solvent required for complete dissolution.

Stability Assessment

Stability testing involves subjecting the compound to various stress conditions to determine its degradation profile. Stability-indicating analytical methods, typically HPLC, are crucial for separating and quantifying the parent compound and its degradation products.[26][27][28][29]

Forced degradation (or stress testing) is performed to identify potential degradation products and pathways.

• Hydrolytic Stability (as per OECD Guideline 111):

  • Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.[11][12][13][14]

  • Add a known concentration of 2-chloro-p-xylene to each buffer solution.

  • Incubate the solutions in the dark at a constant temperature (e.g., 50 °C for a preliminary test).

  • At specified time intervals, withdraw samples and analyze for the concentration of 2-chloro-p-xylene and the formation of any degradation products using a stability-indicating HPLC method.

  • If significant degradation is observed, conduct further studies at different temperatures to determine the degradation kinetics.

• Photostability:

  • Expose a solution of 2-chloro-p-xylene (in a photochemically inert solvent) and the solid substance to a light source that provides both UV and visible light (e.g., a xenon lamp).

  • Maintain a control sample in the dark at the same temperature.

  • At appropriate time intervals, analyze the samples for the parent compound and degradation products.

• Thermal Stability:

  • Expose solid 2-chloro-p-xylene to elevated temperatures (e.g., in 10 °C increments above the accelerated stability testing temperature).

  • At specified time points, analyze the samples for degradation.

  • For solutions, thermal stability can be assessed at various temperatures as part of the hydrolysis study.

• Oxidative Stability:

  • Treat a solution of 2-chloro-p-xylene with an oxidizing agent (e.g., hydrogen peroxide).

  • Monitor the degradation of the compound over time.

Visualizations

Workflow for Solubility and Stability Assessment

The following diagram illustrates a logical workflow for the comprehensive assessment of the solubility and stability of a chemical substance like 2-chloro-p-xylene.

Caption: Workflow for assessing the solubility and stability of 2-Chloro-p-xylene.

Signaling Pathway for Forced Degradation Studies

The following diagram illustrates the logical progression and decision points within a forced degradation study.

Caption: Decision pathway for forced degradation studies.

Conclusion

This technical guide has synthesized the available information on the solubility and stability of 2-chloro-p-xylene. While some key data points, particularly quantitative solubility in organic solvents and specific degradation kinetics, are not extensively reported in the literature, this guide provides a robust framework for researchers. The outlined experimental protocols, based on internationally recognized guidelines, offer a clear path for generating the necessary data to support research, development, and regulatory requirements. The provided visualizations aim to clarify the logical workflows involved in these critical assessments. Further experimental work is encouraged to fill the existing data gaps and enhance our understanding of this important chemical intermediate.

References

• 1. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. parchem.com [parchem.com]
• 3. 2-氯-1,4-二甲苯 ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Xylene - Wikipedia [en.wikipedia.org]
• 8. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 9. bre.com [bre.com]
• 10. 4-Chloro-3,5-dimethylphenol | C8H9ClO | CID 2723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. jrfglobal.com [jrfglobal.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 15. Photodegradation of xylene isomers: Kinetics, mechanism, secondary pollutant formation potential and health risk evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Photocatalytic Degradation of Xylene by Carbon Quantum Dots/Clinoptilolite Composites | MDPI [mdpi.com]
• 17. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 18. Thermal decomposition of low-density polyethylene in the presence of chlorine-containing polymers: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 19. acri.gov.tw [acri.gov.tw]
• 20. oecd.org [oecd.org]
• 21. Water Solubility | Scymaris [scymaris.com]
• 22. researchgate.net [researchgate.net]
• 23. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 24. scribd.com [scribd.com]
• 25. chem.ucalgary.ca [chem.ucalgary.ca]
• 26. Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Stability-Indicating HPLC Method for Simultaneous Determination of Chloramphenicol, Dexamethasone Sodium Phosphate and Tetrahydrozoline Hydrochloride in Ophthalmic Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 28. ijtsrd.com [ijtsrd.com]
• 29. chromatographyonline.com [chromatographyonline.com]

A Comprehensive Technical Guide to 2-Chloro-p-xylene for Researchers and Drug Development Professionals

An In-depth Overview of Commercial Availability, Suppliers, and Key Technical Data

This technical guide provides essential information on 2-Chloro-p-xylene (CAS No. 95-72-7), a key intermediate in the synthesis of various organic compounds, particularly in the pharmaceutical and agrochemical industries. This document is intended for researchers, scientists, and professionals involved in drug development and other chemical synthesis applications.

Commercial Availability and Key Suppliers

2-Chloro-p-xylene is readily available from a variety of chemical suppliers globally, catering to different scales of demand from research and development to bulk manufacturing. The supplier landscape includes major multinational corporations as well as specialized chemical manufacturers. When selecting a supplier, researchers should consider factors such as purity specifications, available quantities, lead times, and the supplier's quality management certifications.

Below is a curated list of prominent suppliers of 2-Chloro-p-xylene:

Company Name	Region(s) Served	Website
Sigma-Aldrich (Merck)	Global	--INVALID-LINK--
TCI (Tokyo Chemical Industry)	Global	--INVALID-LINK--
Parchem fine & specialty chemicals	Global	--INVALID-LINK--
Thermo Fisher Scientific	Global	--INVALID-LINK--
Oakwood Chemical	North America	--INVALID-LINK--
Key Organics	Europe	--INVALID-LINK--
CymitQuimica	Europe	--INVALID-LINK--
Dayang Chem (Hangzhou) Co., Ltd.	Asia	--INVALID-LINK--
Capot Chemical Co., Ltd.	Asia	--INVALID-LINK--
Discovery Fine Chemicals	Global	--INVALID-LINK--

It is advisable to request a certificate of analysis (CoA) from the chosen supplier to verify the purity and specifications of the product before purchase.

Technical Specifications

The following table summarizes the key technical and physical properties of 2-Chloro-p-xylene, compiled from various supplier data sheets. These values are typical and may vary slightly between different batches and suppliers.

Property	Value
Chemical Name	2-Chloro-1,4-dimethylbenzene
Synonyms	2-Chloro-p-xylene, 2,5-Dimethylchlorobenzene
CAS Number	95-72-7[1][2][3][4]
Molecular Formula	C₈H₉Cl[1][3]
Molecular Weight	140.61 g/mol [1][3]
Appearance	Colorless to light yellow liquid[3]
Purity	≥98.0% (GC)[3], ≥99.0%
Melting Point	2 °C (lit.)
Boiling Point	186 °C (lit.)
Density	1.049 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.524 (lit.)
Flash Point	67 °C (153 °F) - closed cup

Experimental Protocols

This section provides detailed methodologies for the synthesis of 2-Chloro-p-xylene and a common subsequent reaction, the Suzuki-Miyaura coupling, which is a powerful tool in drug discovery for creating carbon-carbon bonds.

Synthesis of 2-Chloro-p-xylene via Two-Phase Electrolysis

This method offers a selective route for the chlorination of p-xylene.[5][6]

Materials:

• p-xylene (L.R. grade)

• 2 M Hydrochloric acid (HCl)

• Precious metal oxide coated titanium anode

• Graphite (B72142) sheet cathodes

• Divided glass cell (1-liter capacity) with a porous diaphragm

• Glass stirrer

• Thermometer

• Power supply for galvanostatic electrolysis

• Ether

• Anhydrous sodium sulfate

Procedure:

• Assemble the divided glass cell with the precious metal oxide coated titanium anode in the anode compartment and graphite cathodes in the cathode compartment, separated by a porous diaphragm.

• The anolyte consists of a two-phase system: an aqueous phase of 2 M HCl and an organic phase of 20 g of neat p-xylene.

• The catholyte is 2 M HCl.

• Maintain the temperature of the cell at 278 K (5 °C) using a cooling bath.

• Stir the anolyte at a constant rate of 300 rpm.

• Carry out the electrolysis under galvanostatic conditions at a current density of 5 A/dm². The total charge passed can be varied (e.g., 1F, 2F, 4F, 6F, or 8F per mole of p-xylene) to optimize the yield of the monochlorinated product.

• After the electrolysis is complete, transfer the anolyte to a separatory funnel.

• Extract the reaction products with ether.

• Wash the ethereal layer with ice-cold water.

• Dry the ether layer over anhydrous sodium sulfate.

• Distill the ether to obtain the crude product.

• Analyze the product composition by High-Performance Liquid Chromatography (HPLC) to determine the yield of 2-chloro-p-xylene. A yield of approximately 68% can be expected under optimal conditions.[5]

Suzuki-Miyaura Coupling of 2-Chloro-p-xylene with an Arylboronic Acid

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 2-Chloro-p-xylene with an arylboronic acid. This reaction is fundamental in synthesizing biaryl compounds, which are common motifs in pharmaceutical agents.

Materials:

• 2-Chloro-p-xylene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Water (degassed)

• Reaction vessel (e.g., Schlenk tube or round-bottom flask)

• Magnetic stirrer and heating mantle

• Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• To a reaction vessel, add 2-Chloro-p-xylene (1.0 eq), the arylboronic acid (1.2-1.5 eq), and the base (2.0-3.0 eq).

• Add the palladium catalyst (0.01-0.05 eq).

• Evacuate and backfill the vessel with an inert gas (repeat this cycle three times).

• Add the degassed solvent (and water, if using a biphasic system) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously for the required time (typically 2-24 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired biaryl compound.

Visualizations

The following diagrams illustrate key logical and experimental workflows related to 2-Chloro-p-xylene.

Caption: A logical workflow for the selection of a 2-Chloro-p-xylene supplier.

Caption: Electrochemical synthesis pathway for 2-Chloro-p-xylene from p-xylene.

References

• 1. parchem.com [parchem.com]
• 2. calpaclab.com [calpaclab.com]
• 3. 2-Chloro-p-xylene | CymitQuimica [cymitquimica.com]
• 4. 2-Chloro-p-xylene | 95-72-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. krc.cecri.res.in [krc.cecri.res.in]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2-Chloro-p-xylene: Historical Context, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-Chloro-p-xylene (2C-pX), a key halogenated aromatic hydrocarbon. While the precise historical details of its initial discovery remain elusive in readily available records, this document delves into its synthesis, industrial applications, and relevant physicochemical and toxicological data. This guide is intended to serve as a valuable resource for professionals in research, chemical manufacturing, and drug development by consolidating detailed experimental protocols, quantitative data, and visual representations of its chemical synthesis and potential metabolic pathways.

Historical Context

The exact origins of 2-Chloro-p-xylene, including the individual credited with its first synthesis and the specific date of its discovery, are not well-documented in accessible historical and chemical literature. Its development is intrinsically linked to the broader history of xylene chemistry. Xylene itself was first isolated from wood tar in 1850 by the French chemist Auguste Cahours. The subsequent exploration of electrophilic aromatic substitution reactions on benzene (B151609) and its derivatives in the late 19th and early 20th centuries undoubtedly led to the synthesis of various chlorinated xylenes (B1142099), including 2-Chloro-p-xylene.

The industrial production and use of chlorinated xylenes gained momentum with the growth of the chemical industry, particularly in the development of pesticides, dyes, and polymers. While specific pioneering work on 2-Chloro-p-xylene is not clearly attributed, its role as a crucial intermediate in the synthesis of other compounds has solidified its place in industrial organic chemistry.

Physicochemical Properties

2-Chloro-p-xylene is a colorless to light yellow liquid with a distinct aromatic odor. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₈H₉Cl	[1]
Molecular Weight	140.61 g/mol	[1]
CAS Number	95-72-7	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	186 °C	[3]
Density	1.049 g/mL at 25 °C	[3]
Flash Point	67 °C (closed cup)	[3]
Solubility	Slightly soluble in water	[2]
Synonyms	2,5-Dimethylchlorobenzene, 1-Chloro-2,5-dimethylbenzene	[1]

Synthesis of 2-Chloro-p-xylene

The primary method for the synthesis of 2-Chloro-p-xylene is the direct chlorination of p-xylene (B151628). This electrophilic aromatic substitution reaction can be controlled to favor the mono-chlorinated product. Below are detailed experimental protocols for two common synthesis approaches.

Direct Chlorination with Chlorine Gas

This method involves the direct reaction of p-xylene with chlorine gas in the presence of a Lewis acid catalyst.

Experimental Protocol:

• Reaction Setup: A mixture of 42.4 grams of p-xylene, 0.1 gram of phenyl sulfide, 0.1 gram of aluminum chloride, and 100 ml of methylene (B1212753) chloride is placed in a reaction vessel equipped with a stirrer and a gas inlet.

• Chlorination: Chlorine gas is bubbled through the mixture at room temperature.

• Monitoring: The reaction is monitored, for example, by gas chromatography, and is stopped when approximately 26% of the p-xylene has been converted to 2-chloro-p-xylene. This controlled conversion minimizes the formation of di- and poly-chlorinated byproducts.

• Purification: The unreacted p-xylene and the methylene chloride solvent are removed by distillation to yield 2-chloro-p-xylene.

A logical workflow for this synthesis is depicted in the following diagram:

References

• 1. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Effect of p-xylene metabolites, p-methylbenzyl alcohol and 2,5-dimethylphenol, on rat hepatic and pulmonary microsomal metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Chloro-p-xylene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-Chloro-p-xylene (B1217518) (1-chloro-2,5-dimethylbenzene) as a versatile intermediate in organic synthesis. It serves as a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Overview of 2-Chloro-p-xylene

2-Chloro-p-xylene is an aromatic organic compound with the chemical formula (CH₃)₂C₆H₃Cl. Its structure, featuring a chlorine atom and two methyl groups on a benzene (B151609) ring, makes it a suitable substrate for a variety of transformations. The chlorine atom can be readily displaced or participate in cross-coupling reactions, while the aromatic ring can undergo further functionalization. This versatility allows for the construction of more complex molecular architectures.

Synthesis of 2-Chloro-p-xylene

A selective method for synthesizing 2-chloro-p-xylene is through the electrochemical chlorination of p-xylene (B151628). This method offers good selectivity for monochlorination.[1][2]

Electrochemical Chlorination of p-Xylene

This protocol describes the synthesis of 2-chloro-p-xylene via a two-phase electrolysis system. The process yields a mixture of mono- and dichloro-p-xylene, with 2-chloro-p-xylene being the major product under optimized conditions.[1]

Experimental Protocol:

• Cell Assembly: A divided glass cell (1 L capacity) equipped with a porous diaphragm is used. The anode is a precious metal oxide-coated titanium plate, and the cathodes are rectangular graphite (B72142) sheets placed on both sides of the anode within the diaphragm. The cell cover is fitted with a stirrer and a thermometer.

• Electrolyte Preparation: The aqueous phase consists of 2 M hydrochloric acid (HCl), which acts as both the supporting electrolyte and the chloride source. The organic phase is neat p-xylene (20 g).

• Electrolysis: The electrolysis is carried out under galvanostatic conditions (constant current). The anolyte is stirred vigorously (e.g., 300 rpm) to ensure good mixing between the two phases.

• Reaction Conditions: The reaction is performed at a controlled temperature (e.g., 278 K) with a current density of 5 A·dm⁻². The amount of charge passed is typically between 4F and 6F per mole of p-xylene.

• Work-up: After electrolysis, the reaction mixture is transferred to a separatory funnel. The organic layer is extracted with diethyl ether. The ethereal layer is then washed with ice-cold water, dried over anhydrous sodium sulfate, and the solvent is removed by distillation.

• Purification: The resulting crude product, a mixture of 2-chloro-p-xylene and 2,5-dichloro-p-xylene, can be purified by fractional distillation to isolate the desired 2-chloro-p-xylene.

Data Presentation:

Parameter	Value	Reference
Starting Material	p-Xylene	[1]
Anode	Precious metal oxide coated titanium	[1]
Cathode	Graphite	[1]
Electrolyte	2 M HCl (aqueous)	[1]
Temperature	278 K	[1]
Stirring Rate	300 rpm	[1]
Current Density	5 A·dm⁻²	[1]
Product Yield	68% (2-chloro-p-xylene)	[1]
Product Ratio	3.5:1 (mono:dichloro-p-xylene)	[1]

Workflow Diagram:

Workflow for electrochemical synthesis of 2-Chloro-p-xylene.

Applications in Carbon-Nitrogen (C-N) Bond Formation

2-Chloro-p-xylene is an excellent substrate for forming C-N bonds, which are ubiquitous in pharmaceuticals and functional materials.[3] The Buchwald-Hartwig amination is a state-of-the-art method for this transformation.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction allows for the synthesis of aryl amines from aryl halides.[4][5] The following is a representative protocol for the amination of 2-chloro-p-xylene, adapted from a procedure for the similar substrate, 4-chlorotoluene.[6]

Experimental Protocol:

• Catalyst Preparation: To a dry, nitrogen-flushed Schlenk flask, add the palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂), the phosphine (B1218219) ligand (e.g., XPhos or RuPhos), and a strong base (e.g., sodium tert-butoxide).

• Reaction Setup: Add anhydrous, degassed solvent (e.g., toluene (B28343) or dioxane) to the flask. Stir the mixture at room temperature for 5-10 minutes to form the active catalyst.

• Addition of Reagents: Add the amine nucleophile (e.g., morpholine, aniline, or a primary alkylamine) followed by 2-chloro-p-xylene to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) under a nitrogen atmosphere and stir for the required time (e.g., 6-24 hours), monitoring progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation: Representative Conditions for Buchwald-Hartwig Amination of Aryl Chlorides

Pd-Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Reference
Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOt-Bu (2.0)	Toluene	Reflux	94	[6]
Pd(OAc)₂ (1-2)	SPhos	K₃PO₄	Toluene/H₂O	100	High	[7]
[Pd(NHC)] complex	NaOt-Bu	THF	100	>95	[5]

Catalytic Cycle Diagram:

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. researchgate.net [researchgate.net]
• 3. Buchwald Hartwig amination catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Application of 2-Chloro-p-xylene in Pesticide Manufacturing: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-p-xylene (B1217518), a chlorinated aromatic hydrocarbon, serves as a crucial intermediate in the synthesis of various agrochemicals. While not typically an active pesticidal agent itself, its chemical structure provides a versatile scaffold for the production of more complex molecules with desired biological activities. This document outlines the primary application of 2-Chloro-p-xylene in the manufacturing of pesticides, focusing on its role as a precursor to key intermediates and detailing the subsequent synthesis of a specific herbicidal compound.

Primary Application: Intermediate for 2,5-Dichloro-p-xylene (B72462) Synthesis

The most significant application of 2-Chloro-p-xylene in the pesticide industry is its use as a starting material for the synthesis of 2,5-dichloro-p-xylene. This disubstituted aromatic compound is a valuable intermediate in the production of certain pesticides. The conversion of 2-Chloro-p-xylene to 2,5-dichloro-p-xylene involves an electrophilic aromatic substitution reaction, specifically chlorination.

Experimental Protocol: Synthesis of 2,5-Dichloro-p-xylene from 2-Chloro-p-xylene

This protocol is adapted from established industrial processes for the selective production of 2,5-dichloro-p-xylene.

Objective: To synthesize 2,5-dichloro-p-xylene by the chlorination of 2-Chloro-p-xylene.

Materials:

• 2-Chloro-p-xylene

• Anhydrous Ferric Chloride (FeCl₃)

• Methylene (B1212753) Chloride (CH₂Cl₂)

• Water (H₂O)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-neck round-bottom flask

• Stirring apparatus (magnetic stirrer or overhead stirrer)

• Heating mantle with temperature control

• Condenser

• Gas inlet tube

• Separatory funnel

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a three-neck round-bottom flask equipped with a stirrer, condenser, and gas inlet tube, a mixture of 2-Chloro-p-xylene and a stoichiometric excess of anhydrous ferric chloride is prepared. The excess 2-Chloro-p-xylene can also serve as a solvent for the reaction.

• The reaction mixture is heated to a temperature range of 65-68°C with continuous stirring.

• The progress of the chlorination is monitored by gas chromatography (GC) until the reaction is deemed complete.

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is then washed three times with methylene chloride.

• The ferrous chloride byproduct is removed by filtration.

• The resulting methylene chloride solution containing the product is washed three times with water in a separatory funnel.

• The organic layer is dried over anhydrous sodium sulfate.

• The solvent is removed by vacuum distillation using a rotary evaporator to yield the crude 2,5-dichloro-p-xylene.

• Further purification can be achieved by vacuum distillation or recrystallization.

Quantitative Data:

Parameter	Value
Reactant Ratio (2-Chloro-p-xylene : FeCl₃)	> 1:1 (excess 2-Chloro-p-xylene)
Reaction Temperature	65-68°C
Typical Reaction Time	~7 hours (monitor by GC)
Purification Method	Vacuum Distillation/Recrystallization

Application in Herbicide Synthesis: The Pyridazinone Class

While direct synthesis of a named pesticide from 2-chloro-p-xylene is not prominently documented, its derivative, 2,5-dichloro-p-xylene, can be a precursor to compounds used in the synthesis of pyridazinone herbicides. Pyridazinone derivatives are known to exhibit herbicidal activity by inhibiting phytoene (B131915) desaturase (PDS), a key enzyme in the carotenoid biosynthesis pathway in plants.

The synthesis of a pyridazinone herbicide from a xylene derivative would typically involve the oxidation of the methyl groups to carboxylic acids, followed by cyclization with hydrazine (B178648) to form the pyridazinedione ring, and subsequent functionalization.

Hypothetical Synthesis Pathway of a Pyridazinone Herbicide

The following represents a plausible, though not explicitly cited, synthetic pathway from 2,5-dichloro-p-xylene to a generic pyridazinone structure, illustrating the chemical transformations involved.

Hypothetical synthesis of a pyridazinone herbicide.

Experimental Workflow for Agrochemical Synthesis

The general workflow for synthesizing a novel pesticide from an intermediate like 2-Chloro-p-xylene involves several key stages, from initial synthesis to biological evaluation.

General workflow for pesticide development.

2-Chloro-p-xylene is a foundational chemical in the synthesis of certain agrochemicals. Its primary role is as an intermediate in the production of 2,5-dichloro-p-xylene, a precursor that can be further elaborated into more complex pesticidal molecules, such as those in the pyridazinone class of herbicides. The detailed protocols and synthetic pathways provided herein offer a framework for researchers and professionals in the field of agrochemical development to understand and utilize 2-Chloro-p-xylene and its derivatives in the creation of novel crop protection agents. Further research into the derivatization of 2,5-dichloro-p-xylene is warranted to explore the full potential of this chemical scaffold in pesticide manufacturing.

Application Notes and Protocols: The Role of 2-Chloro-p-xylene in Dye and Polymer Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-p-xylene (B1217518) is a versatile chemical intermediate derived from p-xylene (B151628). Its unique structure, featuring a chlorinated aromatic ring with two methyl groups, makes it a valuable precursor in the synthesis of a variety of organic molecules. In the realms of dye and polymer chemistry, 2-chloro-p-xylene and its derivatives serve as key building blocks for creating colorful azo dyes and high-performance polymers. These application notes provide detailed protocols and data for the synthesis of dyes and polymers starting from 2-chloro-p-xylene, intended for use by researchers and professionals in related fields.

Application in Dye Production

2-Chloro-p-xylene is not directly used as a dye but serves as a precursor to key dye intermediates, most notably 2,5-dimethylaniline (B45416) (p-xylidine). This aromatic amine is a crucial component in the synthesis of various azo dyes. Azo dyes are characterized by the presence of the azo group (-N=N-) and are widely used in the textile, printing, and pigment industries due to their vibrant colors and good fastness properties.

The general synthetic strategy involves the conversion of 2-chloro-p-xylene to 2,5-dimethylaniline, followed by diazotization and coupling reactions to form the final azo dye.

Synthesis of 2,5-Dimethylaniline from 2-Chloro-p-xylene

Experimental Protocol: Synthesis of 2,5-Dimethylaniline

• Materials: 2-chloro-p-xylene, sodamide (or a palladium catalyst with a suitable amine source and base), anhydrous solvent (e.g., toluene (B28343) or dioxane), work-up reagents.

• Procedure (Conceptual):

  • In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, dissolve 2-chloro-p-xylene in the anhydrous solvent.

  • Add the amination reagent (e.g., sodamide or a palladium catalyst system).

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or GC.

  • After completion, cool the reaction to room temperature and quench carefully with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by distillation or column chromatography to obtain 2,5-dimethylaniline.

Synthesis of an Azo Dye from 2,5-Dimethylaniline

Once 2,5-dimethylaniline is obtained, it can be used to synthesize a variety of azo dyes. The following protocol describes a typical diazotization and azo coupling reaction.

Experimental Protocol: Synthesis of a Monoazo Dye

This protocol is based on the synthesis of a monoazo dye by coupling diazotized sulfanilic acid with 2,5-dimethylaniline.[1]

• Diazotization of Sulfanilic Acid:

  • Prepare a solution of sulfanilic acid in aqueous sodium carbonate.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (B80452) with stirring, followed by the dropwise addition of concentrated hydrochloric acid, maintaining the temperature below 5 °C.

  • Stir for 30 minutes to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate beaker, suspend 2,5-dimethylaniline in water.

  • Slowly add the prepared diazonium salt solution to the 2,5-dimethylaniline suspension with vigorous stirring, while maintaining the pH between 4.5 and 5.0 by adding a 15% sodium acetate (B1210297) solution.

  • After the addition is complete, allow the reaction mixture to warm to 20-25 °C and stir for 24 hours.

  • The resulting red monoazo dye will precipitate out of the solution.

• Isolation and Purification:

  • Filter the precipitated dye using vacuum filtration.

  • Wash the filter cake with cold water to remove any unreacted salts.

  • Recrystallize the crude dye from a suitable solvent (e.g., ethanol) to obtain the purified product.

  • Dry the purified dye in a vacuum oven.

Quantitative Data for Azo Dye Synthesis

Parameter	Value/Range	Reference
Yield of 2-chloro-p-xylene from p-xylene	68%
Yield of 2-iodo-p-xylene from p-xylidine	21%	[2]
Yield of Azo Dye (general)	Typically high	[3]
Melting Point of 2,5-dimethyl-p-phenylenediamine	141-144 °C	[4]

Spectroscopic Data for a Representative Azo Dye

The following table provides representative spectroscopic data for an azo dye containing an N,N-dimethylaniline component, which is structurally similar to a dye that could be derived from 2,5-dimethylaniline.

Spectroscopic Technique	Characteristic Peaks/Signals	Reference
FT-IR (cm⁻¹)	1670 (C=O), 1587 (aromatic C=C)	[5]
¹H-NMR (ppm)	8.1-6.8 (aromatic protons), 3.10 (-N(CH₃)₂), 2.60 (-COCH₃)	[5]
¹³C-NMR (ppm)	197.7-112.0 (aromatic and carbonyl carbons), 29.5, 27.2 (aliphatic carbons)	[5]
LC-MS (m/z)	268.16 [M+H]⁺	[5]

Logical Workflow for Azo Dye Synthesis

Caption: Synthetic pathway from p-xylene to an azo dye.

Application in Polymer Production

2-Chloro-p-xylene is a monomer used in the production of poly(chloro-p-xylylene), a type of parylene polymer. Parylenes are known for their excellent conformal coating properties, high thermal stability, and chemical resistance, making them suitable for applications in electronics and biomedical devices. The polymerization of 2-chloro-p-xylene proceeds via a reactive intermediate, p-xylylene, which polymerizes spontaneously.[6]

Experimental Protocol: Synthesis of Poly(chloro-p-xylylene)

The synthesis of poly(p-xylylene) and its derivatives is typically achieved through chemical vapor deposition (CVD) polymerization of a paracyclophane precursor. For poly(chloro-p-xylylene), the precursor would be a chlorinated di-p-xylylene. The process involves three main stages: vaporization, pyrolysis, and deposition.

• Vaporization:

  • The solid dichlorodi-p-xylylene precursor is heated in a vaporizer at reduced pressure (typically 100-150 °C) to sublime it into a gaseous state.

• Pyrolysis:

  • The gaseous precursor is passed through a high-temperature furnace (pyrolysis zone) at around 650-700 °C. This cleaves the paracyclophane into the reactive 2-chloro-p-xylylene monomer diradicals.

• Deposition and Polymerization:

  • The reactive monomer gas is introduced into a deposition chamber at room temperature.

  • The monomers adsorb onto all surfaces within the chamber and spontaneously polymerize to form a thin, conformal film of poly(chloro-p-xylylene).

Quantitative Data for Polymer Properties

Parameter	Value/Range	Reference
Reactivity of 2-chloro-p-xylylene	Spontaneous polymerization at low temperatures	[6]
Molecular Weight (Mw)	Varies with polymerization conditions	[7]
Polydispersity Index (PDI)	Typically between 1.5 and 20 for chain reactions	[7]

Experimental Workflow for Poly(chloro-p-xylylene) Synthesis

Caption: CVD process for poly(chloro-p-xylylene) synthesis.

Conclusion

2-Chloro-p-xylene is a valuable and versatile chemical intermediate with significant applications in the synthesis of both dyes and polymers. Its ability to be converted into key building blocks like 2,5-dimethylaniline opens up a wide range of possibilities for the creation of diverse azo dyes. Furthermore, its role as a monomer in the production of high-performance parylene polymers highlights its importance in materials science. The protocols and data presented in these application notes provide a foundation for researchers to explore and expand upon the use of 2-chloro-p-xylene in these and other innovative applications.

References

• 1. CN111116383B - Synthesis method of 2, 5-dimethyl p-phenylenediamine - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scialert.net [scialert.net]
• 4. echemi.com [echemi.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Polymerization of chloro-p-xylylenes, quantum-chemical study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Application Notes and Protocols for the Electrochemical Chlorination of p-Xylene to 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the electrochemical synthesis of 2-Chloro-p-xylene from p-xylene (B151628). The methodologies outlined are based on established research to ensure reproducibility and high-yield production of the target compound, a key intermediate in the manufacturing of pharmaceuticals, pesticides, and dyes.[1]

Overview and Principle

The electrochemical chlorination of p-xylene offers a selective and controlled method for the synthesis of 2-Chloro-p-xylene. This process typically involves a two-phase electrolysis system where an aqueous solution of hydrochloric acid serves as the chlorine source and supporting electrolyte, while p-xylene constitutes the organic phase.[1] The reaction is carried out under galvanostatic conditions, ensuring a constant current is applied.

The underlying principle involves the anodic oxidation of chloride ions (Cl⁻) from the hydrochloric acid to generate an active chlorinating species, believed to be hypochlorous acid (HOCl) formed from the reaction of chlorine with water.[1] This species then reacts with p-xylene at the interface of the two phases to yield primarily 2-Chloro-p-xylene, with 2,5-dichloro-p-xylene (B72462) as a common byproduct.[1][2] The selectivity of the reaction can be influenced by various parameters, including temperature, current density, and charge passed.

Quantitative Data Summary

The efficiency and selectivity of the electrochemical chlorination of p-xylene are highly dependent on the experimental conditions. The following table summarizes key quantitative data obtained from referenced studies.

Parameter	Value	Conditions	Source
Product Yield (2-Chloro-p-xylene)	68%	Two-phase electrolysis, galvanostatic, TSIA anode, divided cell, 278 K, 300 rpm stirring	[1]
Product Ratio (mono:dichloro-p-xylene)	3.5:1	Electrolysis in aqueous HCl with a precious metal oxide coated titanium anode	[1][2]
Current Density	5 A·dm⁻²	Galvanostatic condition	[1]
Supporting Electrolyte	2 M HCl	Aqueous phase	[1]
Temperature	278 K	For optimal selectivity	[1]

Experimental Protocol

This protocol provides a detailed methodology for the electrochemical synthesis of 2-Chloro-p-xylene based on the two-phase electrolysis method.

3.1. Materials and Reagents

• p-Xylene (L.R. grade)

• Hydrochloric Acid (HCl), concentrated

• Anhydrous Sodium Sulphate (Na₂SO₄)

• Diethyl Ether

• Deionized Water

3.2. Electrochemical Setup

• Electrochemical Cell: A one-liter capacity divided glass cell with a porous diaphragm. The cell cover should have inlets for electrodes, a stirrer, and a thermometer.

• Anode: Precious metal oxide coated titanium (TSIA) electrode (e.g., RuO₂-IrO₂ coated titanium).

• Cathode: Rectangular graphite (B72142) sheet.

• Power Supply: Galvanostat/Potentiostat capable of delivering a constant current.

• Stirrer: Mechanical stirrer with a glass paddle.

• Temperature Control: Cryostat or ice bath.

3.3. Procedure

• Electrolyte Preparation: Prepare a 2 M aqueous HCl solution by carefully diluting concentrated HCl with deionized water. This will serve as the anolyte and catholyte.

• Cell Assembly:

  • Assemble the divided cell, placing the porous diaphragm to separate the anodic and cathodic compartments.

  • Place the precious metal oxide coated titanium anode in the anolyte compartment.

  • Position the graphite cathode in the catholyte compartment.

  • Fill both compartments with the 2 M HCl solution.

• Introduction of Reactant:

  • Add 20 g of p-xylene to the anolyte compartment. This will form the organic phase.

• Electrolysis:

  • Immerse the cell in a cooling bath to maintain the temperature at 278 K (5 °C).

  • Begin stirring the anolyte at a constant rate of 300 rpm to ensure good mixing between the aqueous and organic phases.

  • Apply a constant current density of 5 A·dm⁻² using the galvanostat.

  • Continue the electrolysis, passing a total charge of 4 Faradays (4F) per mole of p-xylene.

• Work-up and Product Isolation:

  • After the electrolysis is complete, transfer the contents of the anolyte compartment to a separatory funnel.

  • Extract the reaction products with diethyl ether.

  • Wash the ethereal layer with ice-cold water to remove any remaining acid.

  • Dry the organic layer over anhydrous sodium sulphate.

  • Remove the diethyl ether by distillation.

• Analysis:

  • Analyze the resulting residue by High-Performance Liquid Chromatography (HPLC) to determine the product distribution and yield.

Visualizations

4.1. Experimental Workflow

Caption: Experimental workflow for the electrochemical synthesis of 2-Chloro-p-xylene.

4.2. Proposed Reaction Mechanism

Caption: Proposed mechanism for the electrochemical chlorination of p-xylene.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-Chloro-p-xylene in various sample matrices. The protocols described herein are based on established analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), offering robust and reliable detection and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a highly sensitive and specific technique for the analysis of volatile and semi-volatile organic compounds like 2-Chloro-p-xylene. This method is particularly well-suited for complex matrices found in environmental and biological samples.

Application Note: Analysis of 2-Chloro-p-xylene in Water, Soil, and Biological Samples by GC-MS

This application note details the use of GC-MS for the quantification of 2-Chloro-p-xylene. The choice of sample preparation is critical and depends on the matrix. For aqueous samples, Purge and Trap (P&T) is the preferred method for its ability to concentrate volatile analytes. For solid samples like soil, solvent extraction followed by clean-up is employed. For biological matrices, a headspace analysis can be utilized to minimize matrix effects.

Logical Relationship of GC-MS Sample Preparation Methods

Caption: Selection of sample preparation for GC-MS analysis of 2-Chloro-p-xylene.

Experimental Protocol: GC-MS Analysis of 2-Chloro-p-xylene

a) Sample Preparation

• Aqueous Samples (Purge and Trap):

  • Collect water samples in 40 mL vials with zero headspace.

  • Add a suitable internal standard (e.g., deuterated toluene) to each sample.

  • Place the vial in the P&T autosampler.

  • Purge the sample with an inert gas (e.g., helium) for a specified time (e.g., 11 minutes).

  • The purged analytes are trapped on a sorbent trap.

  • The trap is then rapidly heated to desorb the analytes into the GC-MS system.[1][2][3]

• Soil Samples (Solvent Extraction):

  • Weigh a known amount of soil (e.g., 5-10 g) into a centrifuge tube.

  • Add a suitable internal standard.

  • Extract the soil with an appropriate solvent (e.g., methanol (B129727) or a mixture of acetone (B3395972) and hexane) using sonication or microwave-assisted extraction.[4]

  • Centrifuge the sample and collect the supernatant.

  • The extract can be concentrated and, if necessary, subjected to a clean-up step using solid-phase extraction (SPE) to remove interferences.[5]

• Biological Samples (Headspace):

  • Place a known amount of the biological sample (e.g., blood) into a headspace vial.

  • Add an internal standard (e.g., isotopically labeled 2-Chloro-p-xylene).

  • To enhance the partitioning of the analyte into the headspace, a salting-out agent (e.g., anhydrous calcium chloride) can be added.[6]

  • Seal the vial and incubate at a specific temperature (e.g., 80°C) for a set time to allow for equilibration.

  • A sample of the headspace gas is then automatically injected into the GC-MS.

b) GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 40°C, hold for 2 min, ramp to 200°C at 10°C/min, hold for 2 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions for 2-Chloro-p-xylene	m/z 140 (quantifier), 105, 103 (qualifiers)

c) Quantitative Data Summary

The following table summarizes typical performance characteristics for the GC-MS analysis of xylene isomers, which can be considered indicative for 2-Chloro-p-xylene analysis.[6]

Parameter	Value
Linearity Range	5 - 1500 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Limit of Detection (LOD)	1.0 - 2.3 ng/mL
Limit of Quantification (LOQ)	5.0 ng/mL
Accuracy (Mean Relative Error)	≤ 15.3%
Precision (Relative Standard Deviation)	≤ 10.8%
Recovery (for soil extraction)	70 - 120%

GC-MS Experimental Workflow

Caption: Workflow for the GC-MS analysis of 2-Chloro-p-xylene.

High-Performance Liquid Chromatography (HPLC) Method

HPLC with UV detection offers a viable alternative for the analysis of 2-Chloro-p-xylene, particularly for samples where the analyte concentration is higher or when analyzing reaction mixtures and pharmaceutical formulations.

Application Note: Quantification of 2-Chloro-p-xylene by Reversed-Phase HPLC-UV

This application note describes a reversed-phase HPLC method for the determination of 2-Chloro-p-xylene. The method utilizes a C18 column and a mobile phase consisting of a mixture of acetonitrile (B52724) and water. UV detection is performed at a wavelength where 2-Chloro-p-xylene exhibits significant absorbance. This method is suitable for purity assessment and quantification in less complex matrices.

Experimental Protocol: HPLC-UV Analysis of 2-Chloro-p-xylene

a) Sample Preparation

• Liquid Samples (e.g., reaction mixtures, formulations):

  • Accurately weigh or pipette a known amount of the sample.

  • Dissolve and dilute the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

• Aqueous Samples (Liquid-Liquid Extraction):

  • Take a known volume of the water sample.

  • Add a suitable internal standard.

  • Extract the sample with an immiscible organic solvent such as dichloromethane (B109758) or hexane (B92381) in a separatory funnel.[7][8]

  • Collect the organic layer and evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

b) HPLC Instrumental Parameters

Parameter	Setting
HPLC System
Column	C18 (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (60:40, v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detector
Detection Wavelength	210 nm

c) Quantitative Data Summary

The following table provides expected performance characteristics for an HPLC-UV method for aromatic compounds, which can serve as a guideline for the analysis of 2-Chloro-p-xylene.[9]

Parameter	Expected Value
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Accuracy (Recovery)	98 - 102%
Precision (RSD)	< 2%

HPLC Experimental Workflow

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. glsciences.eu [glsciences.eu]
• 4. researchgate.net [researchgate.net]
• 5. pjoes.com [pjoes.com]
• 6. Development and Validation of an Analytical Method for Simultaneous Quantitation of Individual Xylene Isomers in Blood via Headspace Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. amecj.com [amecj.com]
• 9. journalbji.com [journalbji.com]

Application Note: Gas Chromatography Methods for the Analysis of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of 2-Chloro-p-xylene using gas chromatography (GC). 2-Chloro-p-xylene, an important intermediate in the synthesis of various chemicals, requires precise and reliable analytical methods for quality control and research purposes. The methodologies outlined below are adaptable for various matrices and are based on established principles for the analysis of chlorinated aromatic hydrocarbons and xylene isomers. This application note includes recommended instrumentation, experimental procedures, and data analysis guidelines.

Introduction

2-Chloro-p-xylene (2-chloro-1,4-dimethylbenzene) is a chlorinated aromatic hydrocarbon used as a key intermediate in the manufacturing of pesticides, pharmaceuticals, dyes, and other specialty chemicals.[1] Accurate quantification of 2-Chloro-p-xylene is crucial for monitoring reaction progress, ensuring product purity, and in toxicological and environmental assessments. Gas chromatography, owing to its high resolution and sensitivity, is the analytical technique of choice for this purpose. Common detection methods include Flame Ionization Detection (FID) for routine quantification and Mass Spectrometry (MS) for definitive identification and trace-level analysis.[2] This protocol details the necessary steps for successful analysis, from sample preparation to final data interpretation.

Experimental Protocols

Instrumentation and Consumables

• Gas Chromatograph: A system equipped with a split/splitless injector and either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• GC Column: A non-polar or mid-polarity capillary column is recommended. A common choice is a column with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., HP-5MS or equivalent).[3][4] For better separation from isomeric impurities, a more polar column, such as one with a polyethylene (B3416737) glycol (PEG) stationary phase, could be employed.[5]

• Carrier Gas: Helium or Hydrogen, with high purity (99.999% or higher).

• Syringes: Appropriate volume for sample injection (e.g., 10 µL).

• Vials: 2 mL autosampler vials with septa.

• Solvents: High-purity solvents such as hexane (B92381), ethyl acetate, or carbon disulfide for sample dilution and extraction.[6][7]

Sample Preparation

The choice of sample preparation method depends on the sample matrix.

• For Organic Liquid Samples (e.g., reaction mixtures):

  • Accurately weigh a portion of the sample.

  • Dissolve and dilute the sample in a suitable solvent (e.g., hexane or ethyl acetate) to a concentration within the calibrated range of the instrument.[6]

  • Vortex the sample to ensure homogeneity.

  • Transfer an aliquot to a GC vial for analysis.

• For Aqueous Samples (e.g., wastewater):

  • Liquid-Liquid Extraction (LLE): a. To a known volume of the aqueous sample (e.g., 10 mL), add a small volume of a water-immiscible solvent like n-hexane (e.g., 1 mL).[8] b. If an internal standard is used, add it to the extraction solvent. c. Shake the mixture vigorously for several minutes.[8] d. Allow the phases to separate. If necessary, centrifuge to aid separation.[8] e. Carefully transfer the organic layer to a clean vial, potentially using a drying agent like anhydrous sodium sulfate (B86663) to remove residual water.[1][8] f. The extract is now ready for GC analysis.

  • Purge and Trap (for trace analysis): a. This method is suitable for volatile compounds in water and can achieve very low detection limits.[2][9] b. The sample is purged with an inert gas, and the volatile analytes are trapped on an adsorbent. The trap is then heated to desorb the analytes into the GC.[2]

GC Method Parameters

The following table summarizes recommended starting conditions for the GC analysis. These parameters should be optimized for the specific instrument and column in use.

Parameter	GC-FID	GC-MS
Column	HP-5, 30 m x 0.25 mm ID, 0.25 µm film thickness	HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness[4]
Injector	Split/Splitless	Split/Splitless
Injector Temp.	250 °C	250 °C[3]
Split Ratio	50:1 to 100:1 (adjustable based on concentration)	50:1 to 100:1 (adjustable based on concentration)[3]
Carrier Gas	Helium	Helium[4]
Flow Rate	1.0 mL/min (constant flow)	1.0 - 1.5 mL/min (constant flow)[4]
Oven Program	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min
Detector	FID	Mass Spectrometer
Detector Temp.	250 °C	N/A
MS Transfer Line	N/A	280 °C
Ion Source Temp.	N/A	230 °C
MS Quad Temp.	N/A	150 °C
Scan Range	N/A	35 - 350 amu
Ionization Mode	N/A	Electron Impact (EI), 70 eV

Calibration and Quantification

• Stock Solution: Prepare a stock solution of 2-Chloro-p-xylene of known concentration in the chosen solvent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution. The concentration range should bracket the expected concentration of the unknown samples.

• Calibration Curve: Inject each calibration standard into the GC and record the peak area. Plot the peak area versus the concentration for each standard. Perform a linear regression to generate a calibration curve. The correlation coefficient (r²) should be >0.99 for a valid calibration.

• Quantification: Inject the prepared unknown sample(s). Using the peak area of 2-Chloro-p-xylene from the sample chromatogram, calculate the concentration using the equation from the linear regression of the calibration curve.

Data Presentation

The quantitative results from the analysis of multiple samples can be summarized in a table for easy comparison.

Sample ID	Retention Time (min)	Peak Area	Calculated Concentration (µg/mL)
Standard 1	8.52	50,123	10.0
Standard 2	8.52	101,546	20.0
Standard 3	8.51	255,890	50.0
Sample A	8.52	152,345	30.4
Sample B	8.51	75,987	15.1

Note: Retention times and peak areas are hypothetical and will vary based on the actual system and conditions.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the GC analysis of 2-Chloro-p-xylene.

Caption: Workflow for the GC analysis of 2-Chloro-p-xylene.

Conclusion

The gas chromatography methods detailed in this application note provide a robust framework for the reliable analysis of 2-Chloro-p-xylene. By selecting the appropriate sample preparation technique and optimizing the GC parameters, researchers can achieve accurate and precise quantification. The use of GC-FID is suitable for routine analysis, while GC-MS offers higher selectivity and is recommended for complex matrices or when confirmation of identity is required. Adherence to good laboratory practices, including proper calibration and system suitability checks, is essential for generating high-quality data.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. ANALYTICAL METHODS - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. degruyterbrill.com [degruyterbrill.com]
• 4. Evaluation of a Simplified Method for GC/MS Qualitative Analysis of Polycyclic Aromatic Hydrocarbons, Polychlorinated Biphenyls, and Organic Pesticides Using PARADISe Computer Program [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. caod.oriprobe.com [caod.oriprobe.com]
• 7. osha.gov [osha.gov]
• 8. GC-FID - BTU Cottbus-Senftenberg [b-tu.de]
• 9. agilent.com [agilent.com]

Application Notes and Protocols for Plasma Polymerization of 2-Chloro-p-xylene Protective Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the deposition of protective coatings using 2-chloro-p-xylene, commonly known as Parylene C. The primary method discussed is the Gorham process, a thermal chemical vapor deposition (CVD), with a focus on the critical role of plasma treatment for substrate preparation and adhesion promotion. While true plasma-enhanced chemical vapor deposition (PECVD) of Parylene C is less common, the use of plasma for surface activation is a crucial step in achieving high-quality, adherent coatings.

Introduction to Parylene C Protective Coatings

Parylene C is a versatile polymer widely used for conformal coatings in a variety of high-performance applications, including medical devices, electronics, and aerospace components. Its deposition via a vapor phase process allows for the formation of ultra-thin, pinhole-free, and highly conformal coatings on even the most complex topographies.[1][2] Key properties of Parylene C coatings include:

• Biocompatibility and Biostability: Parylene C is FDA-approved for use in medical implants and devices.[3]

• Excellent Barrier Properties: It provides an exceptional barrier against moisture, corrosive gases, and chemicals.[1][4][5]

• Superior Electrical Insulation: Parylene C possesses a high dielectric strength, making it an ideal insulator for electronic components.

• Mechanical Strength: The coatings are mechanically robust and offer good abrasion resistance.[5]

• Optical Transparency: In the visible spectrum, Parylene C films are transparent.[4]

The Deposition Process: From Dimer to Polymer Film

The deposition of Parylene C follows a three-step process, often referred to as the Gorham process, which occurs under vacuum.

• Vaporization: The process begins with the sublimation of the solid dimer precursor, di-para-xylylene, at approximately 150-175°C.[1][4]

• Pyrolysis: The vaporized dimer then passes through a high-temperature furnace (pyrolysis zone) at around 680-690°C.[1][4] This cleaves the dimer into reactive monomer molecules of 2-chloro-p-xylylene.

• Deposition: The monomer gas enters the deposition chamber at ambient temperature and spontaneously polymerizes onto all exposed surfaces, forming a thin, conformal poly(2-chloro-p-xylylene) film.[1]

Below is a diagram illustrating the chemical transformation and the deposition process.

References

• 1. microconnex.com [microconnex.com]
• 2. Techniques and Considerations in the Microfabrication of Parylene C Microelectromechanical Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parylene Adhesion Technologies | Specialty Coating Systems [scscoatings.com]
• 4. mri.psu.edu [mri.psu.edu]
• 5. hzo.com [hzo.com]

Application Notes: 2-Chloro-p-xylene as a Key Intermediate in the Synthesis of 2,5-Dichloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of 2,5-dichloro-p-xylene (B72462), a valuable intermediate in the production of pesticides, pharmaceuticals, and polymers, with a focus on the role of 2-chloro-p-xylene (B1217518) as its precursor.[1][2] The primary method for this conversion is the electrophilic aromatic chlorination of p-xylene (B151628).

Reaction Overview and Significance

The chlorination of p-xylene proceeds in a stepwise manner, first yielding monochlorinated derivatives, predominantly 2-chloro-p-xylene, followed by dichlorination.[2] Controlling the reaction conditions is paramount to maximize the yield of the desired 2,5-dichloro isomer while minimizing the formation of the 2,3-dichloro isomer and other polychlorinated byproducts.[3] The 2,5-dichloro-p-xylene isomer is of particular commercial interest.[3]

Catalysis in Electrophilic Chlorination

The direct chlorination of the aromatic ring of p-xylene requires the use of a Lewis acid catalyst. These catalysts polarize the chlorine molecule, increasing its electrophilicity and facilitating the attack on the electron-rich xylene ring. Commonly employed catalysts include:

• Iron Halides: Ferric chloride (FeCl₃) is a widely used and cost-effective catalyst.[4][5]

• Antimony Halides: Antimony trichloride (B1173362) (SbCl₃) and antimony pentachloride (SbCl₅) are also effective catalysts for this transformation.[3][4]

• Aluminum Chloride (AlCl₃): Another potent Lewis acid catalyst for Friedel-Crafts type reactions, including chlorination.[4][5]

The choice of catalyst can influence the isomer distribution and the overall reaction rate. To further enhance the selectivity towards the 2,5-dichloro isomer, co-catalysts are often employed. Organic sulfur compounds, such as dibenzyl sulfide (B99878) or bis(p-chlorophenyl) sulfide, have been shown to improve the yield of the desired product.[3][6]

Reaction Parameters and Their Influence

Several factors must be carefully controlled to achieve a successful and selective synthesis:

• Temperature: The reaction temperature is a critical parameter. While the reaction can proceed at room temperature, it is often heated to increase the reaction rate. Temperatures are typically maintained between 25°C and 70°C.[3][6] Higher temperatures can lead to the formation of undesired byproducts.

• Solvent: The chlorination of p-xylene can be performed with or without a solvent. The use of a solvent, such as carbon tetrachloride or perchloroethylene, can help to control the reaction temperature and improve the handling of the reaction mixture.[3][5]

• Chlorine Gas Flow Rate: The rate of chlorine gas introduction must be carefully controlled to prevent over-chlorination and to ensure efficient mixing and reaction.

• Reaction Time: The duration of the reaction is typically several hours and is monitored to ensure the optimal conversion of the starting material and intermediate to the desired dichlorinated product.[6]

Product Isolation and Purification

The crude reaction product is a mixture of chlorinated xylenes. The desired 2,5-dichloro-p-xylene is typically isolated and purified by crystallization from a suitable solvent, such as isopropanol (B130326).[3][6] This process takes advantage of the differential solubility of the isomers to yield a product with high purity.

Experimental Workflow

The logical flow of the synthesis process is depicted in the following diagram:

Caption: Experimental workflow for the synthesis of 2,5-dichloro-p-xylene.

Chemical Reaction Pathway

The overall chemical transformation from p-xylene to 2,5-dichloro-p-xylene is illustrated below:

Caption: Reaction pathway from p-xylene to 2,5-dichloro-p-xylene.

Experimental Protocols

The following are detailed protocols for the laboratory-scale synthesis of 2,5-dichloro-p-xylene.

Protocol 1: Synthesis using Ferric Chloride and Dibenzyl Sulfide Co-catalyst

This protocol is adapted from a documented synthesis method.[6]

Materials and Reagents:

• p-Xylene (3.1 moles, 330 g)

• Ferric chloride (FeCl₃), anhydrous (0.003 moles, 0.50 g)

• Dibenzyl sulfide (0.003 moles, 0.58 g)

• Chlorine gas (Cl₂)

• Isopropanol

• Nitrogen gas (N₂)

• Round-bottom flask (500 mL) equipped with a mechanical stirrer, gas inlet tube, and reflux condenser

• Heating mantle

• Gas flow meter

Procedure:

• To a 500 mL round-bottom flask, add p-xylene (330 g), ferric chloride (0.50 g), and dibenzyl sulfide (0.58 g).

• Stir the mixture and raise the temperature to 30°C.

• Slowly bubble chlorine gas (521 g) through the mixture over a period of 8 hours, maintaining the temperature at 30°C initially.

• Gradually increase the temperature to approximately 60°C as the reaction proceeds.

• After the addition of chlorine is complete, purge the reaction mixture with nitrogen gas to remove any dissolved hydrogen chloride and unreacted chlorine.

• The crude product can be analyzed by gas chromatography to determine the product distribution. A typical composition is approximately 74.5% 2,5-dichloro-p-xylene, 5.1% 2,3-dichloro-p-xylene, and 19.9% trichloro-p-xylene.[6]

• For purification, add isopropanol (281.8 g) to the crude product and heat to 60°C to dissolve the solids.

• Cool the mixture to 19°C to induce crystallization.

• Filter the crystalline product and dry to obtain pure 2,5-dichloro-p-xylene.

Protocol 2: Synthesis using Antimony Trichloride and Bis(p-chlorophenyl) Sulfide Co-catalyst in Carbon Tetrachloride

This protocol is based on a patented method for selective dichlorination.[3]

Materials and Reagents:

• p-Xylene (106.2 parts by weight)

• Antimony trichloride (SbCl₃) (0.21 parts by weight)

• Bis(p-chlorophenyl) sulfide (0.42 parts by weight)

• Carbon tetrachloride (100 parts by weight)

• Chlorine gas (Cl₂)

• Nitrogen gas (N₂)

• Isopropanol

• Reaction vessel equipped with a stirrer, gas inlet, and condenser

Procedure:

• Charge the reaction vessel with p-xylene (106.2 parts), carbon tetrachloride (100 parts), bis(p-chlorophenyl) sulfide (0.42 parts), and antimony trichloride (0.21 parts).

• Begin stirring and introduce chlorine gas slowly into the mixture at an initial temperature of approximately 25°C.

• Gradually increase the reaction temperature to 55°C and maintain this temperature for the duration of the reaction.

• Continue the introduction of chlorine gas for about 9 hours (a total of approximately 159 parts of chlorine).

• After the reaction is complete, purge the mixture with nitrogen to remove hydrogen chloride and residual chlorine.

• Remove the solvent (carbon tetrachloride) by distillation.

• The resulting solid can be analyzed by gas chromatography. A typical crude product composition is 77.3% 2,5-dichloro-p-xylene, 8.3% 2-chloro-p-xylene, and 13.4% 2,3-dichloro-p-xylene.[3]

• For purification, mix the crude product with isopropanol and heat to 60-70°C to dissolve.

• Cool the mixture to room temperature (approximately 25°C) to crystallize the 2,5-dichloro-p-xylene.

• Filter the solid product and dry. The resulting product should have a purity greater than 90%.[3]

Quantitative Data Summary

Parameter	Protocol 1	Protocol 2
Starting Material	p-Xylene (330 g)	p-Xylene (106.2 parts)
Catalyst	Ferric Chloride (0.50 g)	Antimony Trichloride (0.21 parts)
Co-catalyst	Dibenzyl Sulfide (0.58 g)	Bis(p-chlorophenyl) sulfide (0.42 parts)
Solvent	None	Carbon Tetrachloride (100 parts)
Chlorine	521 g	~159 parts
Temperature	30°C to 60°C	25°C to 55°C
Reaction Time	8 hours	9 hours
Crude 2,5-DCPX %	~74.5%	~77.3%
Purification Solvent	Isopropanol	Isopropanol
Final Purity	99.9%[6]	>90%[3]

Physical and Chemical Properties

Compound	Molecular Formula	Molar Mass	Melting Point	Boiling Point	Appearance
2-Chloro-p-xylene	C₈H₉Cl	140.61 g/mol [7]	-	-	-
2,5-Dichloro-p-xylene	C₈H₈Cl₂	175.06 g/mol [8][9]	69-71°C[8][10]	221-223°C[8]	White to off-white crystalline solid[1][10]

References

• 1. Page loading... [guidechem.com]
• 2. krc.cecri.res.in [krc.cecri.res.in]
• 3. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 6. 2,5-DICHLORO-P-XYLENE | 1124-05-6 [chemicalbook.com]
• 7. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Cas 1124-05-6,2,5-DICHLORO-P-XYLENE | lookchem [lookchem.com]
• 9. scbt.com [scbt.com]
• 10. 2,5-Dichloro-p-xylene | 1124-05-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-p-xylene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-p-xylene (B1217518).

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Chloro-p-xylene, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of 2-Chloro-p-xylene

• Question: My reaction is resulting in a low yield of the desired 2-Chloro-p-xylene. What are the likely causes and how can I improve the yield?

• Answer: Low yields of 2-Chloro-p-xylene can stem from several factors, primarily related to reaction conditions and the formation of byproducts. Here are common causes and troubleshooting steps:

  • Suboptimal Reaction Temperature: Temperature plays a critical role in the selectivity of the chlorination process. For instance, in two-phase electrolysis, conducting the reaction at a lower temperature (e.g., 278 K) has been shown to improve the yield of 2-chloro-p-xylene.[1]

  • Formation of Isomers and Polychlorinated Products: The chlorination of p-xylene (B151628) can lead to the formation of various isomers, such as 2,3-dichloro-p-xylene, and further chlorinated products like 2,5-dichloro-p-xylene (B72462) and trichloro-p-xylene.[2][3][4] To minimize these byproducts, consider the following:

    • Catalyst Choice: The catalyst system significantly influences product distribution. For electrophilic substitution, Lewis acid catalysts like ferric chloride (FeCl₃), antimony trichloride (B1173362) (SbCl₃), and aluminum chloride (AlCl₃) are commonly used.[2][3][5] The use of a catalyst system comprising a halide of iron or antimony with an organic sulfur compound as a co-catalyst can maximize the yield of desired chlorinated products while minimizing unwanted isomers.[2]

    • Control of Chlorine Stoichiometry: Carefully controlling the molar ratio of chlorine to p-xylene is crucial. An excess of chlorine will favor the formation of di- and polychlorinated products.

  • Inefficient Mixing: In heterogeneous reaction systems, such as two-phase electrolysis, efficient mixing is essential to ensure good contact between the organic and aqueous phases, which can lead to a higher reaction rate and improved yield.[1]

  • Reaction Time: The duration of the reaction will affect the product composition. Shorter reaction times may lead to incomplete conversion of p-xylene, while excessively long times can increase the formation of polychlorinated byproducts.

Issue 2: High Percentage of Dichloro-p-xylene Byproducts

• Question: My product mixture contains a high concentration of 2,5-dichloro-p-xylene and other dichloro isomers. How can I increase the selectivity for monochlorination?

• Answer: The formation of dichloro-p-xylene is a common challenge. Here's how to enhance the selectivity for 2-Chloro-p-xylene:

  • Molar Ratio of Reactants: A key strategy is to use a molar excess of p-xylene relative to the chlorinating agent. This will statistically favor the monochlorination of the aromatic ring.

  • Reaction Temperature: As mentioned previously, lower temperatures generally favor monochlorination.

  • Catalyst System: The choice of catalyst can influence the selectivity. For example, in the synthesis of 2,5-dichloro-p-xylene, a catalyst system of ferric chloride and a divalent organic sulfur compound has been shown to be effective.[2] To favor the mono-chlorinated product, you might need to explore different Lewis acid catalysts or catalyst concentrations.

  • Solvent Effects: The reaction solvent can influence the selectivity. While some chlorinations are performed without a solvent, others utilize solvents like carbon tetrachloride.[2][4] The choice of solvent can affect the solubility of reactants and intermediates, thereby influencing the product distribution.

Issue 3: Difficulty in Product Purification

• Question: I am struggling to separate 2-Chloro-p-xylene from the unreacted p-xylene and the various chlorinated byproducts. What are effective purification methods?

• Answer: The separation of 2-Chloro-p-xylene from the reaction mixture can be challenging due to the similar physical properties of the components. Here are recommended purification strategies:

  • Distillation: Fractional distillation is a common method to separate the components of the crude reaction mixture. 2-Chloro-p-xylene can be separated from the lower-boiling p-xylene and the higher-boiling dichloro- and trichloro-p-xylenes.[4]

  • Crystallization: For mixtures containing significant amounts of dichloro-p-xylene, crystallization can be an effective purification step. For instance, 2,5-dichloro-p-xylene can be crystallized from a suitable solvent in which it is substantially insoluble, while other isomers remain dissolved.[2][4]

  • Chromatography: For laboratory-scale purifications and for obtaining high-purity samples for analysis, techniques like High-Performance Liquid Chromatography (HPLC) can be employed to separate the various components of the reaction mixture.[1]

Frequently Asked Questions (FAQs)

Q1: What are the main methods for synthesizing 2-Chloro-p-xylene?

A1: The primary methods for synthesizing 2-Chloro-p-xylene involve the direct chlorination of p-xylene. The two main approaches are:

• Electrophilic Aromatic Substitution: This is the most common method, where p-xylene is reacted with chlorine gas in the presence of a Lewis acid catalyst such as ferric chloride (FeCl₃) or antimony trichloride (SbCl₃).[2][3]

• Two-Phase Electrolysis: This method involves the electrolysis of p-xylene in an aqueous hydrochloric acid medium using a specific anode, such as a precious metal oxide coated over titanium. This can yield a mixture of mono- and dichloro-p-xylene.[1][6]

Q2: What are the common byproducts in the synthesis of 2-Chloro-p-xylene?

A2: The primary byproducts are isomers and more highly chlorinated derivatives of p-xylene. These include:

• 2,5-dichloro-p-xylene: A common di-chlorinated product.[1][2]

• 2,3-dichloro-p-xylene: Another di-chlorinated isomer that can be formed.[2][3]

• Trichloro-p-xylene and Tetrachloro-p-xylene: Formed under conditions of excess chlorine or prolonged reaction times.[2][4]

Q3: How can I confirm the identity and purity of my synthesized 2-Chloro-p-xylene?

A3: The identity and purity of the product can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are powerful tools to confirm the structure of the synthesized 2-Chloro-p-xylene and identify any isomeric impurities.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the product and quantify the amounts of different components in the reaction mixture.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for separating the components of the mixture and identifying them based on their mass spectra.

Data Presentation

Table 1: Effect of Temperature on the Electrolytic Chlorination of p-Xylene

Temperature (K)	Yield of 2-Chloro-p-xylene
278	Higher Yield
303	Lower Yield

Data sourced from a study on two-phase electrolysis, indicating that lower temperatures favor a better yield of the monochlorinated product.[1]

Table 2: Product Distribution in Catalytic Chlorination of p-Xylene

Product	Percentage by Weight
2-chloro-p-xylene	0 - 8.3%
2,5-dichloro-p-xylene	65 - 80%
2,3-dichloro-p-xylene	3 - 20%
trichloro-p-xylene	0 - 8%

This table represents a typical product distribution from a catalytic chlorination process aimed at producing 2,5-dichloro-p-xylene, highlighting the formation of 2-chloro-p-xylene as an intermediate or under-chlorinated product.[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-p-xylene via Two-Phase Electrolysis

This protocol is based on the electrochemical preparation of 2-chloro-p-xylene.[1]

• Materials:

  • p-xylene (L.R. grade)

  • Aqueous 2 M HCl (supporting electrolyte and Cl⁻ source)

  • Precious metal oxide coated titanium anode

  • Divided electrochemical cell

  • Glass stirrer

  • Ether

  • Anhydrous sodium sulphate

• Procedure:

  • Set up a divided electrochemical cell with the precious metal oxide coated titanium anode.

  • The anolyte consists of 20 g of p-xylene (organic phase) and aqueous 2 M HCl (aqueous phase).

  • Maintain the temperature of the electrolyte at 278 K.

  • Stir the anolyte at a rate of 300 rpm.

  • Carry out the electrolysis under galvanostatic conditions.

  • After the electrolysis is complete, extract the reaction products with ether.

  • Wash the ethereal layer with ice-cold water.

  • Dry the ethereal layer over anhydrous sodium sulphate.

  • Distill the ether to obtain the crude product residue.

  • Analyze the product mixture using High-Performance Liquid Chromatography (HPLC).

Protocol 2: Synthesis of Dichloro-p-xylene via Catalytic Chlorination (with 2-Chloro-p-xylene as an intermediate)

This protocol is adapted from a process focused on producing 2,5-dichloro-p-xylene, where 2-chloro-p-xylene is an intermediate.[2]

• Materials:

  • p-xylene

  • Chlorine gas

  • Catalyst: Antimony trichloride (SbCl₃)

  • Co-catalyst: bis(p-chlorophenyl) sulfide

  • Solvent: Carbon tetrachloride

• Procedure:

  • Charge a reaction vessel with a mixture of 106.2 parts of p-xylene, 0.42 parts of bis(p-chlorophenyl) sulfide, and 0.21 parts of antimony trichloride in 100 parts of carbon tetrachloride.

  • Maintain the initial temperature at approximately 25°C.

  • Slowly introduce chlorine gas into the reaction mixture.

  • Gradually increase the temperature to 55°C during the initial stage of the chlorination and maintain this temperature for the remainder of the reaction.

  • Continue the introduction of chlorine for a total reaction period of about nine hours.

  • After the reaction, the crude product can be purified by distillation to separate the different chlorinated xylenes.

Visualizations

Caption: Troubleshooting workflow for addressing low yields in 2-Chloro-p-xylene synthesis.

Caption: General workflow for the synthesis and purification of 2-Chloro-p-xylene.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US3035103A - Process for preparation and recovery of 2, 5-dichloro-p-xylene - Google Patents [patents.google.com]
• 5. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Separation of 2-Chloro-p-xylene from Reaction Mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the separation of 2-chloro-p-xylene (B1217518) from typical reaction mixtures.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2-chloro-p-xylene in a question-and-answer format.

Fractional Distillation

Q1: My fractional distillation is not effectively separating 2-chloro-p-xylene from other chlorinated xylene isomers. What can I do to improve the separation?

A1: Ineffective separation during the fractional distillation of chlorinated xylenes (B1142099) can be due to several factors. Here are some troubleshooting steps:

• Increase Column Efficiency: Ensure your distillation column has a sufficient number of theoretical plates for the separation. For closely boiling isomers, a packed column (e.g., with Raschig rings or metal structured packing) is generally more efficient than an unpacked column.

• Optimize Reflux Ratio: A higher reflux ratio can improve separation, but it will also increase the distillation time. You may need to experiment to find the optimal balance for your specific mixture.

• Reduce Distillation Rate: A slower distillation rate allows for better equilibrium between the liquid and vapor phases within the column, leading to improved separation.

• Vacuum Distillation: Reducing the pressure will lower the boiling points of the components, which can sometimes enhance the boiling point differences between isomers and prevent thermal degradation of your product.

• Check for Column Flooding: If you observe a continuous stream of liquid returning to the distilling flask, your column may be flooded. Reduce the heating rate to allow the column to operate correctly.[1]

Q2: I'm observing discoloration or decomposition of my 2-chloro-p-xylene during distillation. How can I prevent this?

A2: Thermal decomposition of chlorinated aromatic compounds can occur at high temperatures.[2] Consider the following to mitigate this issue:

• Use Vacuum Distillation: This is the most effective way to reduce the required temperature for distillation, thereby minimizing the risk of thermal decomposition.

• Ensure an Inert Atmosphere: Traces of oxygen can promote degradation at high temperatures. Purging your distillation apparatus with an inert gas like nitrogen or argon before heating can be beneficial.

• Avoid Overheating: Use a heating mantle with a temperature controller to ensure a steady and appropriate heating rate. Avoid direct, intense heating.

• Minimize Distillation Time: A prolonged distillation, even at a seemingly safe temperature, can lead to decomposition. Optimize your procedure to be as efficient as possible.

Crystallization

Q1: My 2-chloro-p-xylene is "oiling out" instead of forming crystals during recrystallization. What should I do?

A1: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the compound is highly impure or if the cooling process is too rapid. To address this:

• Re-dissolve the Oil: Heat the solution to re-dissolve the oil.

• Slow Cooling: Allow the solution to cool to room temperature very slowly. You can insulate the flask to slow down the cooling rate. Once at room temperature, you can then move it to an ice bath to maximize crystal formation.

• Add More Solvent: The concentration of your compound might be too high. Add a small amount of additional hot solvent to the solution.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. This can create nucleation sites for crystal growth.

• Seed Crystals: If you have a small amount of pure 2-chloro-p-xylene, add a tiny crystal to the cooled solution to induce crystallization.

Q2: The purity of my 2-chloro-p-xylene after crystallization is still low. How can I improve it?

A2: Low purity after crystallization can result from impurities being trapped within the crystal lattice or adhering to the crystal surface.

• Wash the Crystals: After filtering the crystals, wash them with a small amount of cold, fresh solvent to remove any adhering mother liquor.

• Recrystallize: A second crystallization step will often significantly improve purity.

• Choose a Different Solvent: The choice of solvent is critical. Ideally, 2-chloro-p-xylene should be highly soluble in the hot solvent and sparingly soluble in the cold solvent, while the impurities should remain soluble in the cold solvent.

Liquid-Liquid Extraction

Q1: An emulsion has formed during the aqueous wash of my reaction mixture, and the layers are not separating. How can I break the emulsion?

A1: Emulsions are common when dealing with organic mixtures that may contain surfactant-like byproducts. To break an emulsion:

• Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to force the separation of the layers.[3]

• Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel to mix the layers. This reduces the likelihood of emulsion formation.[3]

• Centrifugation: If the volume is manageable, centrifuging the mixture can effectively separate the layers.[3]

• Filtration: Passing the emulsified mixture through a bed of Celite or glass wool can sometimes break the emulsion.[3]

• Add a Different Organic Solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 2-chloro-p-xylene reaction mixture?

A1: The most common impurities arise from the chlorination of p-xylene (B151628) and include unreacted p-xylene, isomers of dichloro-p-xylene (2,3- and 2,5-dichloro-p-xylene), and higher chlorinated species like trichloro-p-xylenes.[4][5] Catalyst residues and reaction solvents may also be present.

Q2: What is the best single method for purifying 2-chloro-p-xylene?

A2: Fractional distillation is generally the most effective and common method for purifying 2-chloro-p-xylene on a laboratory scale, especially for removing unreacted p-xylene and higher boiling chlorinated byproducts.[4] For very high purity requirements, a combination of distillation followed by crystallization or preparative HPLC may be necessary.

Q3: Can I use preparative HPLC to purify 2-chloro-p-xylene?

A3: Yes, preparative HPLC is a powerful technique for isolating highly pure 2-chloro-p-xylene, especially for separating it from closely related isomers that are difficult to remove by distillation.[6][7] It is particularly useful for smaller quantities where high purity is critical.

Q4: How should I dispose of waste containing chlorinated xylenes?

A4: Waste containing chlorinated xylenes is considered hazardous and must be disposed of according to local, state, and federal regulations. Typically, this involves collection by a licensed hazardous waste disposal company for incineration in a facility equipped with scrubbers to handle the acidic gases produced.[1][8] Do not dispose of this waste down the drain.

Quantitative Data

Table 1: Physical Properties of 2-Chloro-p-xylene and Related Compounds

Compound	Molecular Weight ( g/mol )	Boiling Point (°C) at 760 mmHg	Melting Point (°C)
p-Xylene	106.17	138.4	13.3
2-Chloro-p-xylene	140.61	186	2
2,5-Dichloro-p-xylene	175.06	224	72
2,3-Dichloro-p-xylene	175.06	230	2
2,3,5-Trichloro-p-xylene	209.50	263	91

Data sourced from patent documentation.[4]

Experimental Protocols

Protocol 1: Purification of 2-Chloro-p-xylene by Fractional Distillation

This protocol describes the purification of 2-chloro-p-xylene from a crude reaction mixture containing unreacted p-xylene and higher chlorinated byproducts.

Materials:

• Crude 2-chloro-p-xylene reaction mixture

• Distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks)

• Heating mantle with temperature controller

• Vacuum source and manometer (optional, for vacuum distillation)

• Boiling chips

• Inert gas source (e.g., nitrogen or argon)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. For enhanced separation, use a fractionating column packed with Raschig rings or structured packing. Ensure all joints are properly sealed.

• Charge the Flask: Add the crude 2-chloro-p-xylene mixture and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Inert Atmosphere (Optional but Recommended): Purge the apparatus with an inert gas for several minutes to displace air, especially if heating to high temperatures.

• Heating: Begin heating the flask gently with the heating mantle.

• Collect Fractions:

  • Fore-run: The first fraction will likely contain any low-boiling solvents and unreacted p-xylene (boiling point ~138°C). Collect this fraction in a separate receiving flask.

  • Product Fraction: As the temperature at the distillation head stabilizes around the boiling point of 2-chloro-p-xylene (~186°C at atmospheric pressure), switch to a clean receiving flask to collect the product.[4]

  • Higher-Boiling Impurities: Once the temperature begins to rise significantly above 186°C, stop the distillation or switch to another receiving flask to collect the higher-boiling impurities, such as dichlorinated xylenes.

• Shutdown: Turn off the heating and allow the apparatus to cool completely before disassembling.

• Analysis: Analyze the collected fractions by GC or HPLC to determine their purity.

Protocol 2: Purification of 2-Chloro-p-xylene by Preparative HPLC

This protocol provides a general method for the purification of 2-chloro-p-xylene using preparative HPLC. The exact conditions may need to be optimized based on the specific impurities present.

Materials:

• Crude or partially purified 2-chloro-p-xylene

• Preparative HPLC system with a UV detector

• Appropriate preparative HPLC column (e.g., C18)

• HPLC-grade solvents (e.g., acetonitrile (B52724) and water)

• Sample vials

Procedure:

• Method Development (Analytical Scale): First, develop a separation method on an analytical HPLC system to determine the optimal mobile phase composition and gradient for separating 2-chloro-p-xylene from its impurities. A common starting point for reversed-phase chromatography is a gradient of acetonitrile and water.

• Sample Preparation: Dissolve the crude 2-chloro-p-xylene in a suitable solvent at a high concentration. The solvent should be compatible with the mobile phase. Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Scale-Up to Preparative HPLC:

  • Equilibrate the preparative HPLC column with the initial mobile phase conditions determined in the analytical method.

  • Inject the concentrated sample onto the column.

  • Run the preparative HPLC method.

• Fraction Collection: Monitor the chromatogram and collect the fraction corresponding to the 2-chloro-p-xylene peak.

• Solvent Removal: Remove the HPLC solvents from the collected fraction, typically using a rotary evaporator, to yield the purified 2-chloro-p-xylene.

• Purity Analysis: Analyze the purity of the isolated product using analytical HPLC or GC.

Visualizations

Caption: General experimental workflow for the separation and purification of 2-Chloro-p-xylene.

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. distilmate.com [distilmate.com]
• 5. US2814649A - Process for separation of chlorinated xylenes - Google Patents [patents.google.com]
• 6. warwick.ac.uk [warwick.ac.uk]
• 7. Extractive Distillation To Separate O-Xylenes From Xylene Isomers - Student - Cheresources.com Community [cheresources.com]
• 8. Distillation Column Trays and Packing: A Comprehensive Overview [chemicalpackings.com]

Technical Support Center: Purification of Crude 2-Chloro-p-xylene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 2-Chloro-p-xylene. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Chloro-p-xylene?

A1: Crude 2-Chloro-p-xylene, typically synthesized by the chlorination of p-xylene, may contain a variety of impurities. The most common include:

• Unreacted p-xylene: The starting material for the chlorination reaction.

• Isomeric Dichloroxylenes: Further chlorination of the desired product can lead to the formation of 2,3-dichloro-p-xylene and 2,5-dichloro-p-xylene.

• Higher Chlorinated Xylenes: Tri- and tetrachloro-p-xylene can also be formed, especially if the reaction is not carefully controlled.[1]

• Side-chain chlorinated byproducts: Although less common in electrophilic aromatic substitution, impurities from side-chain chlorination can occur under certain conditions.

• Residual catalyst and solvents: Depending on the synthetic route, residual acid catalysts (e.g., FeCl₃, AlCl₃) and solvents (e.g., methylene (B1212753) chloride, carbon tetrachloride) may be present.[2]

Q2: Which purification techniques are most effective for 2-Chloro-p-xylene?

A2: The choice of purification technique depends on the impurity profile and the desired final purity. The most common and effective methods are:

• Fractional Vacuum Distillation: This is the preferred method for separating 2-Chloro-p-xylene from less volatile impurities like dichloroxylenes and higher chlorinated species, as well as more volatile impurities like unreacted p-xylene. The use of a vacuum is crucial to lower the boiling point and prevent thermal decomposition.

• Crystallization: This technique can be effective for removing isomeric impurities. For instance, cooling a solution of the crude product in a suitable solvent, such as isopropanol, can lead to the selective crystallization of the desired product, leaving more soluble impurities in the mother liquor.

Q3: How can I monitor the purity of 2-Chloro-p-xylene during purification?

A3: The most common and effective method for monitoring the purity of 2-Chloro-p-xylene and identifying impurities is Gas Chromatography (GC) , often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). GC analysis allows for the quantitative determination of the percentage of 2-Chloro-p-xylene and the relative amounts of various impurities.[2][3]

Troubleshooting Guides

Issue 1: Poor Separation of Isomers During Distillation

• Symptom: GC analysis of the collected fractions shows significant contamination with dichloroxylene isomers.

• Possible Causes & Solutions:

  • Insufficient Column Efficiency: The fractional distillation column may not have enough theoretical plates to separate compounds with close boiling points.

    • Solution: Use a longer packed column (e.g., with Raschig rings or Vigreux indentations) to increase the surface area for vapor-liquid exchange.

  • Incorrect Reflux Ratio: Too low a reflux ratio will result in poor separation.

    • Solution: Increase the reflux ratio to allow for better equilibration between the vapor and liquid phases in the column.

  • Distillation Rate is Too High: A rapid distillation rate does not allow for proper separation.

    • Solution: Reduce the heating rate to ensure a slow and steady distillation.

  • Fluctuating Vacuum: An unstable vacuum will cause the boiling points to fluctuate, leading to poor separation.

    • Solution: Ensure all joints in the distillation apparatus are properly sealed with high-vacuum grease and that the vacuum pump is operating correctly.

Issue 2: Product Discoloration (Yellow or Brown Tinge)

• Symptom: The distilled 2-Chloro-p-xylene has a noticeable color.

• Possible Causes & Solutions:

  • Thermal Decomposition: Overheating during distillation can cause the compound to decompose, leading to colored impurities.

    • Solution: Use vacuum distillation to lower the boiling point. Ensure the heating mantle temperature is not excessively high.

  • Presence of Acidic Impurities: Residual acid catalyst from the synthesis can cause degradation and color formation.

    • Solution: Before distillation, wash the crude product with a dilute aqueous solution of sodium bicarbonate to neutralize any residual acid, followed by a water wash and drying over an anhydrous salt like magnesium sulfate (B86663).[4]

  • Oxidation: Exposure to air at high temperatures can lead to oxidation and color formation.

    • Solution: Perform the distillation under an inert atmosphere (e.g., nitrogen or argon).

Issue 3: Low Yield of Purified Product

• Symptom: The amount of recovered pure 2-Chloro-p-xylene is significantly lower than expected.

• Possible Causes & Solutions:

  • Incomplete Reaction: The initial chlorination reaction may not have gone to completion, leaving a large amount of unreacted p-xylene.

    • Solution: Optimize the reaction conditions (catalyst, temperature, reaction time) to maximize the conversion of p-xylene.

  • Losses During Work-up: Significant amounts of product may be lost during the aqueous wash steps if emulsions form.

    • Solution: Use brine (saturated NaCl solution) to help break emulsions during the work-up.

  • Suboptimal Distillation Cuts: Taking too narrow of a main fraction during distillation will reduce the yield.

    • Solution: Monitor the distillation temperature closely and collect the fraction boiling at the expected temperature for 2-Chloro-p-xylene under the applied vacuum. Analyze small samples of the transitioning fractions by GC to determine the optimal cut-off points.

  • Product Holdup in the Apparatus: A significant amount of product can remain in the distillation column and condenser.

    • Solution: Allow the apparatus to cool completely and then carefully rinse the column and condenser with a small amount of a volatile solvent to recover the remaining product. The solvent can then be removed by rotary evaporation.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C) at 760 mmHg	Boiling Point (°C) at reduced pressure
p-Xylene	C₈H₁₀	106.17	138	~40 °C at 20 mmHg
2-Chloro-p-xylene	C₈H₉Cl	140.61	183-185 [1]	~94-96 °C at 27 mmHg
2,3-Dichloro-p-xylene	C₈H₈Cl₂	175.06	~220-230[1]	Not readily available
2,5-Dichloro-p-xylene	C₈H₈Cl₂	175.06	~220-230[1]	Not readily available

Experimental Protocols

Detailed Methodology for Fractional Vacuum Distillation of Crude 2-Chloro-p-xylene

1. Pre-distillation Work-up: a. Transfer the crude 2-Chloro-p-xylene to a separatory funnel. b. Wash the crude product sequentially with:

• 1 M Sodium Bicarbonate (NaHCO₃) solution to neutralize any residual acid catalyst.
• Deionized water.
• Brine (saturated NaCl solution) to aid in layer separation and remove bulk water. c. Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). d. Filter to remove the drying agent.

2. Distillation Apparatus Setup: a. Assemble a fractional vacuum distillation apparatus. This should include a round-bottom flask, a packed distillation column (e.g., Vigreux or packed with Raschig rings), a condenser, a receiving flask, and a vacuum adapter connected to a vacuum pump via a cold trap. b. Ensure all glassware is dry and free of cracks. c. Use high-vacuum grease on all ground-glass joints to ensure a good seal. d. Place a stir bar in the distillation flask.

3. Distillation Procedure: a. Transfer the dried and filtered crude 2-Chloro-p-xylene into the distillation flask. b. Begin stirring and start the vacuum pump to slowly evacuate the system. c. Once a stable vacuum is achieved (e.g., 20-30 mmHg), begin to gently heat the distillation flask with a heating mantle. d. Collect any low-boiling fractions, which may include residual solvent and unreacted p-xylene. The head temperature will be significantly lower than the boiling point of the product. e. Gradually increase the heating rate. The temperature at the head of the column will rise and then stabilize at the boiling point of 2-Chloro-p-xylene at the applied pressure. f. Collect the main fraction in a clean, pre-weighed receiving flask while the head temperature remains constant. g. Once the majority of the 2-Chloro-p-xylene has distilled, the temperature at the head of the column may start to rise again, indicating the presence of higher-boiling impurities. At this point, stop collecting the main fraction. h. Turn off the heating and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

4. Post-distillation Analysis: a. Analyze the collected main fraction by GC to determine its purity. b. Store the purified 2-Chloro-p-xylene in a tightly sealed container in a cool, dark place.

Mandatory Visualization

Caption: A flowchart illustrating the key steps in the purification of crude 2-Chloro-p-xylene.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. fishersci.com [fishersci.com]
• 3. US3846253A - Distillation of chlorinated hydrocarbons with alkali metal material addition - Google Patents [patents.google.com]
• 4. scribd.com [scribd.com]

managing side reactions in the chlorination of p-xylene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chlorination of p-xylene (B151628).

Troubleshooting Guide

Issue: Low yield of desired monochlorinated side-chain product (α-chloro-p-xylene).

• Question: My reaction is producing a low yield of the desired α-chloro-p-xylene, and I'm observing significant amounts of unreacted p-xylene. What are the likely causes and how can I improve the yield?

• Answer: Low conversion of p-xylene can be attributed to several factors:

  • Insufficient reaction time or temperature: The chlorination of p-xylene requires adequate time and temperature to proceed to completion. Ensure that the reaction is running for the recommended duration and at the appropriate temperature for the chosen catalytic system. For side-chain chlorination, a temperature above the melting point of p-xylene is necessary to maintain a liquid reaction medium.[1]

  • Inefficient chlorine gas dispersion: Proper mixing is crucial for the efficient reaction of gaseous chlorine with the liquid p-xylene. Ensure vigorous agitation to maximize the gas-liquid interface.

  • Inhibitors in the starting material: Trace impurities in the p-xylene or solvent can inhibit the chlorination reaction. Consider purifying the starting materials if you suspect contamination.

Issue: High levels of over-chlorination (di- and tri-chlorinated products).

• Question: My product mixture contains a high percentage of di- and tri-chlorinated p-xylene derivatives. How can I control the reaction to favor monochlorination?

• Answer: Over-chlorination is a common side reaction that can be managed by controlling the reaction stoichiometry and conditions:

  • Molar ratio of chlorine to p-xylene: Carefully control the amount of chlorine gas introduced into the reaction. Using a molar excess of p-xylene relative to chlorine will favor the formation of the monochlorinated product.

  • Chlorine addition rate: A slow and controlled addition of chlorine gas can help to prevent localized high concentrations of chlorine, which can lead to over-chlorination.

  • Reaction monitoring: Monitor the progress of the reaction using techniques like Gas Chromatography (GC) to determine the optimal point to stop the chlorine addition.

Issue: Significant formation of ring-chlorinated byproducts.

• Question: I am trying to achieve side-chain chlorination, but my analysis shows a significant amount of ring-chlorinated isomers. What is causing this and how can I promote side-chain selectivity?

• Answer: The selectivity between side-chain and ring chlorination is primarily determined by the reaction mechanism, which is influenced by the catalyst and reaction conditions.

  • Catalyst selection:

    • For side-chain chlorination: This reaction proceeds via a free-radical mechanism. Use radical initiators such as UV light (e.g., from a mercury vapor or fluorescent lamp) or chemical initiators like benzoyl peroxide.[1]

    • For ring chlorination: This is an electrophilic substitution reaction catalyzed by Lewis acids. Avoid or minimize the presence of Lewis acid catalysts like ferric chloride (FeCl₃), aluminum chloride (AlCl₃), and zinc chloride (ZnCl₂).[2][3]

  • Metal ion contamination: Trace amounts of metal ions, particularly iron, from the reactor or starting materials can act as Lewis acids and promote ring chlorination.[1] The use of sequestering agents like phosphorous trichloride (B1173362) (PCl₃) can suppress this unwanted side reaction.[1]

  • Temperature: While higher temperatures generally favor side-chain chlorination, extremely high temperatures can lead to other side reactions. Maintain a controlled temperature throughout the reaction.

Issue: Formation of diphenylmethane (B89790) derivatives.

• Question: I am observing the formation of high molecular weight byproducts, which I suspect are diphenylmethane derivatives. How can I prevent this?

• Answer: The formation of diphenylmethane derivatives is more likely to occur at the beginning of the chlorination of fresh, unchlorinated p-xylene.

  • Initial reaction temperature: Employing lower temperatures (e.g., 15°C to 135°C) at the start of the reaction can help to retard the formation of these byproducts.[1] Once a certain amount of p-xylene has been chlorinated (e.g., after reacting with 0.5-3 moles of chlorine per mole of p-xylene), the reaction temperature can be increased to enhance the chlorination rate without a significant increase in the rate of this side reaction.[1]

Frequently Asked Questions (FAQs)

• Question: What is the primary difference between side-chain and ring chlorination of p-xylene?

• Answer: Side-chain chlorination involves the substitution of hydrogen atoms on the methyl groups of p-xylene with chlorine, proceeding through a free-radical mechanism. This is typically initiated by UV light or chemical radical initiators. Ring chlorination, on the other hand, is the substitution of hydrogen atoms on the aromatic ring and occurs via an electrophilic aromatic substitution mechanism, which is catalyzed by Lewis acids.

• Question: How can I analyze the product mixture to determine the ratio of different chlorinated isomers?

• Answer: Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common and effective method for separating and quantifying the various chlorinated isomers of p-xylene in the reaction mixture. Specific capillary columns, such as those with polyethylene (B3416737) glycol (PEG) stationary phases, can be used to achieve good separation of the isomers.

• Question: What are the safety precautions I should take during the chlorination of p-xylene?

• Answer: Chlorine gas is highly toxic and corrosive. All experiments should be conducted in a well-ventilated fume hood. Ensure that all glassware and equipment are dry, as moisture can react with chlorine and chlorinated products to form corrosive hydrochloric acid. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Have a plan to neutralize any excess chlorine gas.

• Question: Can the choice of solvent influence the reaction?

• Answer: Yes, the solvent can play a role in the reaction. Solvents like perchloroethylene and carbon tetrachloride are often used. The choice of solvent can affect the solubility of the chlorinated products, which can be important for preventing the precipitation of solid products that might trap unreacted xylene.[2] The solvent should be inert to the reaction conditions.

Data Presentation

Table 1: Effect of Phosphorous Trichloride as a Sequestering Agent on Side Reactions in the Presence of Iron Contamination.

Sample	Iron Content (ppm)	PCl₃ Added (wt %)	Ring Chlorination (mole %)	α,α'-dichloro-p-xylene (mole %)
A	~0.1	0	0.5	85.0
B	20	0	35.0	50.0
C	20	0.1	0.5	85.0

Data adapted from US Patent 3,350,467 A. This data illustrates the effectiveness of phosphorous trichloride in suppressing ring chlorination catalyzed by iron contaminants.[1]

Table 2: Typical Product Distribution in Side-Chain Chlorination of p-Xylene.

Product	Composition (wt %)
p-Xylene	12.0
α-chloro-p-xylene	56.5
α,α-dichloro-p-xylene	5.1
α,α'-dichloro-p-xylene	20.5
α,α,α'-trichloro-p-xylene	3.8
Nuclear Substituted & Resinous Products	2.1

This table represents a sample product distribution from a continuous chlorination process and highlights the potential for the formation of multiple chlorinated species.

Experimental Protocols

Protocol 1: Selective Side-Chain Chlorination of p-Xylene with Suppression of Ring Chlorination

This protocol is adapted from the methodology described in US Patent 3,350,467 A for the selective side-chain chlorination of p-xylene, particularly when metal ion contamination is a concern.[1]

Materials:

• p-Xylene

• Phosphorous trichloride (PCl₃) (if metal ion contamination is suspected)

• Chlorine gas

• Inert gas (e.g., Nitrogen)

• Apparatus for gas chromatography (GC) analysis

Equipment:

• Glass reaction flask with a stirrer, gas inlet tube, condenser, and thermometer

• Actinic light source (e.g., 22-watt fluorescent lamp)

• Heating mantle or water bath

• Gas flow meter

• Scrubber for waste chlorine gas

Procedure:

• Charge the glass reaction flask with p-xylene. If trace metal contamination (e.g., iron) is present or suspected, add a sequestering amount of phosphorous trichloride (e.g., 0.1% by weight).

• Heat the contents of the flask to the desired reaction temperature (e.g., 80°C) while stirring.

• Initiate the reaction using a free-radical initiator. For this protocol, place a fluorescent lamp close to the reaction flask.

• Bubble chlorine gas into the reaction mixture at a controlled rate. The reaction can be monitored by measuring the evolution of hydrogen chloride (HCl) gas.

• Continue the chlorine addition until the desired degree of chlorination is achieved, as determined by the amount of HCl evolved or by periodic analysis of the reaction mixture using GC. For example, continue until 1.8 moles of chlorine have reacted per mole of p-xylene.

• Upon completion, stop the chlorine flow and purge the system with an inert gas to remove any residual chlorine and HCl.

• Analyze the final product mixture using GC to determine the mole percent of side-chain chlorinated products and any ring-chlorinated byproducts.

Protocol 2: Analysis of Chlorinated p-Xylene Products by Gas Chromatography (GC)

This protocol provides a general guideline for the analysis of the product mixture from a p-xylene chlorination reaction.

Equipment and Materials:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Capillary GC column suitable for separating aromatic isomers (e.g., SLB®-IL60, 30 m x 0.25 mm I.D., 0.20 µm)

• Helium or Nitrogen carrier gas

• Syringe for sample injection

• Vials for sample preparation

• Solvent for sample dilution (e.g., pentane)

• Reference standards for p-xylene and expected chlorinated products

GC Conditions (Example):

• Column: SLB-IL60, 30 m x 0.25 mm I.D., 0.20 µm

• Oven Program: 40°C (hold for 4 min), then ramp at 8°C/min to 200°C (hold for 5 min)

• Injector Temperature: 250°C

• Detector Temperature: 250°C

• Carrier Gas: Helium, constant pressure at 30 cm/sec

• Injection: 1 µL, 100:1 split

• Sample Preparation: Dilute a small aliquot of the reaction mixture in pentane (B18724) (e.g., 0.2% v/v).

Procedure:

• Prepare a diluted sample of the reaction mixture.

• Inject the sample into the GC.

• Run the GC analysis according to the specified conditions.

• Identify the peaks in the chromatogram by comparing their retention times with those of the reference standards.

• Quantify the relative amounts of each component by integrating the peak areas. The mole percent of each product can be determined from the total area of all peaks.

Visualizations

Caption: Troubleshooting workflow for managing side reactions in p-xylene chlorination.

References

• 1. US3350467A - Method for side-chain chlorination of xylene - Google Patents [patents.google.com]
• 2. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

optimizing temperature and catalyst for 2-Chloro-p-xylene production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2-Chloro-p-xylene, a key intermediate in the pharmaceutical and chemical industries. The information is tailored for researchers, scientists, and drug development professionals to assist in optimizing reaction conditions and resolving common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-Chloro-p-xylene?

A1: The two main laboratory and industrial methods for the synthesis of 2-Chloro-p-xylene are:

• Direct Chlorination: This method involves the electrophilic aromatic substitution of p-xylene (B151628) using a chlorinating agent in the presence of a Lewis acid catalyst.

• Electrochemical Chlorination: This technique utilizes an electrochemical cell to generate the chlorinating species in situ, offering a high-yield alternative.[[“]]

Q2: Which catalyst is most effective for the direct chlorination of p-xylene?

A2: Lewis acids are the most common catalysts for the direct chlorination of p-xylene. Ferric chloride (FeCl₃) is a widely used and effective catalyst.[2] Other Lewis acids such as aluminum chloride (AlCl₃), antimony pentachloride (SbCl₅), and zinc chloride (ZnCl₂) can also be employed.[2]

Q3: What are the main byproducts in the synthesis of 2-Chloro-p-xylene?

A3: The primary byproducts are other chlorinated isomers of p-xylene. The most common byproduct is 2,5-dichloro-p-xylene, formed from the further chlorination of the desired product.[[“]] Another possible byproduct is 2,3-dichloro-p-xylene.[2] In some cases, higher chlorinated species like trichloro- and tetrachloro-p-xylene can also be formed, especially with prolonged reaction times or high chlorine concentrations.[2]

Q4: How can I improve the selectivity for 2-Chloro-p-xylene over di-chlorinated byproducts?

A4: To enhance the selectivity for the mono-chlorinated product, it is crucial to control the reaction conversion. By stopping the reaction at a low to moderate conversion of p-xylene (e.g., 10-40%), the formation of di- and poly-chlorinated products can be minimized.[3] Unreacted p-xylene can then be recovered and recycled.

Q5: What is the optimal temperature for the synthesis of 2-Chloro-p-xylene?

A5: The optimal temperature depends on the chosen method.

• For direct chlorination using a Lewis acid catalyst, a temperature range of 25°C to 70°C is typical.[3]

• For electrochemical synthesis , a lower temperature of around 5°C (278 K) has been shown to provide a better yield.[[“]]

Q6: What are the advantages of the electrochemical method compared to direct chlorination?

A6: The electrochemical method can offer several advantages, including:

• High Yield: The electrochemical method can achieve a high yield of 2-Chloro-p-xylene, with reports of up to 68%.[[“]]

• Selectivity: It can be a highly selective method for chlorination.[[“]]

• Milder Conditions: The reaction is often carried out at lower temperatures.[[“]]

• Reduced Waste: It avoids the use of stoichiometric amounts of Lewis acid catalysts, which can be difficult to remove from the product mixture.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Chloro-p-xylene	- Incomplete reaction. - Suboptimal temperature. - Catalyst deactivation. - Formation of multiple byproducts.	- Increase reaction time or temperature (for direct chlorination). - For electrochemical synthesis, ensure the correct current density and charge are passed. - Optimize temperature as per the recommended range for your chosen method. - Use a fresh or regenerated catalyst. - Control the conversion to favor mono-chlorination.
Poor Selectivity (High levels of di- and poly-chlorinated products)	- High reaction temperature. - High concentration of chlorinating agent. - Prolonged reaction time.	- Lower the reaction temperature. - Use a stoichiometric amount of the chlorinating agent or control its addition rate. - Monitor the reaction progress and stop it at a lower p-xylene conversion.
Formation of Side-Chain Chlorinated Products	- Presence of UV light. - High reaction temperatures.	- Conduct the reaction in the absence of UV light to prevent free-radical side-chain chlorination. - Maintain the reaction temperature within the recommended range for ring chlorination.
Catalyst Deactivation (for Direct Chlorination)	- Contamination with water, which can hydrolyze the Lewis acid catalyst. - Formation of complexes with byproducts.	- Ensure all reactants and solvents are anhydrous. - Consider catalyst regeneration. For ferric chloride, this can involve treatment with a chlorinating agent to convert any reduced iron species back to Fe(III).
Inconsistent Results in Electrochemical Synthesis	- Fluctuation in current density. - Degradation of the anode. - Poor mixing of the two phases.	- Use a galvanostat to maintain a constant current. - Inspect the anode for any signs of wear or fouling. - Ensure efficient stirring to create a good emulsion between the organic and aqueous phases.[[“]]

Quantitative Data

Table 1: Product Distribution in the Direct Chlorination of p-Xylene

Compound	Percentage in Crude Product (%)
2-Chloro-p-xylene	10 - 16
2,5-Dichloro-p-xylene	50 - 67
2,3-Dichloro-p-xylene	17 - 28
2,3,5-Trichloro-p-xylene	5 - 10
2,3,5,6-Tetrachloro-p-xylene	3 - 5

Source: Adapted from data on typical crude product mixtures from the chlorination of p-xylene.[2]

Table 2: Effect of Temperature on the Yield of 2-Chloro-p-xylene in Electrochemical Synthesis

Temperature	Yield of 2-Chloro-p-xylene (%)
278 K (5 °C)	68
303 K (30 °C)	Lower than at 278 K

Source: Based on galvanostatic electrolysis of a p-xylene-2 M HCl two-phase system.[[“]]

Experimental Protocols

Protocol 1: Direct Chlorination of p-Xylene using Ferric Chloride

Materials:

• p-Xylene (reagent grade)

• Anhydrous Ferric Chloride (FeCl₃)

• Chlorine gas (Cl₂) or an alternative chlorinating agent (e.g., sulfuryl chloride)

• Anhydrous solvent (e.g., dichloromethane (B109758) or carbon tetrachloride)

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a condenser, and a gas outlet connected to a trap containing a sodium hydroxide (B78521) solution to neutralize excess chlorine and HCl gas.

• Charge the flask with p-xylene and the anhydrous solvent.

• Add the anhydrous ferric chloride catalyst (typically 1-5 mol% relative to p-xylene).

• Stir the mixture and maintain the temperature between 40-50°C using a water bath.

• Slowly bubble chlorine gas through the stirred solution. Monitor the reaction progress using Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• To favor the formation of 2-Chloro-p-xylene, stop the reaction when the conversion of p-xylene is between 10-40%.

• Once the desired conversion is reached, stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove any dissolved chlorine and HCl.

• Quench the reaction by carefully adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with water and 5% sodium bicarbonate solution to remove the catalyst and any remaining acid.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the product by fractional distillation to separate 2-Chloro-p-xylene from unreacted p-xylene and di-chlorinated byproducts.

Protocol 2: Electrochemical Synthesis of 2-Chloro-p-xylene

Materials:

• p-Xylene (reagent grade)

• Hydrochloric acid (2 M aqueous solution)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Apparatus:

• A divided electrochemical cell with a porous diaphragm.

• A precious metal oxide coated titanium anode.

• A graphite (B72142) cathode.

• A galvanostat (constant current source).

• A magnetic stirrer and a thermometer.

Procedure:

• Assemble the divided electrochemical cell. Place the anode in the central compartment and the graphite cathodes on either side within the porous diaphragm.

• The anolyte consists of 20 g of p-xylene and the aqueous 2 M HCl solution.

• The catholyte is the aqueous 2 M HCl solution.

• Maintain the cell temperature at 5°C (278 K) using a cooling bath.

• Stir the anolyte vigorously (e.g., 300 rpm) to ensure good mixing of the two phases.

• Carry out the electrolysis under galvanostatic conditions at a current density of 5 A/dm².

• Pass a total charge of 4 Faradays per mole of p-xylene.

• After the electrolysis is complete, transfer the anolyte to a separatory funnel.

• Extract the products with diethyl ether.

• Wash the ethereal layer with ice-cold water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and remove the ether by rotary evaporation.

• Analyze the product mixture by HPLC or GC to determine the yield and product distribution. The crude product can be further purified by distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Chloro-p-xylene.

References

• 1. consensus.app [consensus.app]
• 2. chemcut.net [chemcut.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Industrial Scale Production of 2-Chloro-p-xylene

Welcome to the Technical Support Center for the industrial scale production of 2-Chloro-p-xylene (B1217518). This resource is designed to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the synthesis, purification, and handling of this key intermediate.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the production of 2-Chloro-p-xylene, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Yield of 2-Chloro-p-xylene	- Incomplete reaction.[1] - Suboptimal reaction temperature.[1][2] - Inefficient mixing in two-phase reactions.[2] - Catalyst deactivation or insufficient catalyst.[3]	- Increase reaction time or temperature within the recommended range (e.g., 40°C to 70°C for chlorination with a catalyst).[1] - Ensure vigorous stirring (e.g., 300 rpm) in electrochemical processes to maintain a stable emulsion.[2] - Verify the activity and concentration of the catalyst (e.g., ferric chloride).[3] - In electrochemical synthesis, ensure the anode is functioning correctly.[2]
High Levels of Dichloro-p-xylene Byproducts	- Over-chlorination of the starting material.[2][4] - High chlorine to p-xylene (B151628) molar ratio.[4] - Prolonged reaction time.	- Reduce the reaction time or lower the chlorine feed rate. - Adjust the molar ratio of chlorine to p-xylene. For monochlorination, it's crucial to stop the reaction at a lower conversion of p-xylene (e.g., 10-40%).[1] - Monitor the reaction progress closely using techniques like Gas Chromatography (GC) to stop at the optimal point.
Formation of Undesired Isomers (e.g., 3-Chloro-p-xylene)	- The methyl groups in p-xylene direct chlorination to the ortho position, making 2-Chloro-p-xylene the primary product.[5] The formation of other isomers is generally minor.	- The primary electrophilic chlorination of p-xylene inherently favors the 2-position. Significant deviation may suggest unexpected reaction mechanisms or impurities in the starting material.
Presence of Side-Chain Chlorinated Products	- Reaction conditions favoring free-radical substitution (e.g., UV light exposure).	- Ensure the reaction is carried out in the absence of UV light, which can promote chlorination of the methyl groups.[6]
Difficulty in Separating 2-Chloro-p-xylene from Unreacted p-Xylene and Dichloro-p-xylenes	- Close boiling points of the components.[7]	- Utilize fractional distillation. The boiling point of 2-chloro-p-xylene is approximately 183-185°C, while p-xylene's is lower and dichloro-p-xylenes' are higher (around 220-230°C).[4] - For separation from dichlorinated products, crystallization can be effective. 2,5-dichloro-p-xylene (B72462) can be crystallized from solvents like isopropanol.[3][4]
Formation of Tarry Residues During Distillation	- Presence of impurities that polymerize or decompose at high temperatures.[1]	- Washing the crude product with water before distillation can help remove impurities that may lead to tar formation.[1]

Frequently Asked Questions (FAQs)

1. What are the most common methods for the industrial synthesis of 2-Chloro-p-xylene?

The most common methods involve the direct chlorination of p-xylene using a catalyst or through electrochemical processes.

• Catalytic Chlorination: This method typically employs a Lewis acid catalyst, such as ferric chloride (FeCl₃), to facilitate the electrophilic substitution of a chlorine atom onto the aromatic ring of p-xylene.[3][6] The reaction is generally carried out by bubbling chlorine gas through liquid p-xylene in the presence of the catalyst.

• Two-Phase Electrolysis: This technique involves the electrolysis of an aqueous hydrochloric acid solution in the presence of p-xylene.[2][8] Chlorine is generated in-situ at the anode and reacts with the p-xylene at the organic-aqueous interface.[2] This method can offer good selectivity for monochlorination.[2]

2. What are the main byproducts to expect, and how can they be minimized?

The primary byproducts are dichlorinated p-xylenes, with 2,5-dichloro-p-xylene and 2,3-dichloro-p-xylene being the most common.[2][4] The formation of trichloro- and tetrachloro-p-xylenes is also possible with excessive chlorination.[4]

To minimize byproduct formation:

• Control Reaction Conversion: Limiting the conversion of p-xylene to about 10-40% significantly favors the formation of the monochlorinated product.[1]

• Molar Ratio: Carefully control the molar ratio of chlorine to p-xylene.

• Reaction Temperature: Maintaining an optimal reaction temperature (e.g., 40°C to 70°C in catalytic chlorination) can improve selectivity.[1]

3. What are the recommended methods for purifying crude 2-Chloro-p-xylene on an industrial scale?

The primary purification methods are fractional distillation and crystallization.

• Fractional Distillation: This is effective for separating 2-chloro-p-xylene from unreacted p-xylene and the higher-boiling dichlorinated isomers.[4]

• Crystallization: This technique is particularly useful for separating isomeric dichloroxylenes. For instance, 2,5-dichloro-p-xylene can be selectively crystallized from a solvent like isopropanol, leaving other isomers in the solution.[3][4]

4. What analytical techniques are suitable for monitoring the reaction and assessing product purity?

Gas Chromatography (GC) is a widely used and effective method for both monitoring the progress of the chlorination reaction and determining the purity of the final product.[1][3] High-Performance Liquid Chromatography (HPLC) can also be employed for analyzing the reaction mixture.[2] For structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is a valuable tool.[2][8]

5. What are the key safety considerations for the industrial production of 2-Chloro-p-xylene?

• Handling of Chlorine: Chlorine gas is highly toxic and corrosive. Proper handling procedures, including the use of personal protective equipment (PPE) and well-ventilated areas, are essential.

• Handling of p-Xylene: p-Xylene is flammable and can be irritating to the skin, eyes, and respiratory system.[9][10][11]

• Hydrogen Chloride (HCl) Gas: The chlorination reaction produces HCl gas as a byproduct, which is corrosive and toxic.[4] A scrubbing system is necessary to neutralize the off-gases.

• Reaction Control: The chlorination reaction is exothermic and requires careful temperature control to prevent runaway reactions.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-p-xylene via Catalytic Chlorination

Objective: To synthesize 2-Chloro-p-xylene by the direct chlorination of p-xylene using ferric chloride as a catalyst.

Materials:

• p-Xylene

• Chlorine gas

• Anhydrous Ferric Chloride (FeCl₃)

• Nitrogen gas

• Sodium hydroxide (B78521) solution (for scrubbing)

Procedure:

• Charge a suitable reaction vessel with p-xylene and a catalytic amount of anhydrous ferric chloride (e.g., 0.1 to 2% by weight of p-xylene).[4]

• Purge the reactor with nitrogen gas to remove air and moisture.

• Heat the reaction mixture to the desired temperature (e.g., 40-70°C).[1]

• Introduce a controlled flow of chlorine gas below the surface of the liquid.

• Vent the byproduct HCl gas through a scrubber containing a sodium hydroxide solution.

• Monitor the reaction progress by periodically taking samples and analyzing them by GC.

• Stop the chlorine flow once the desired conversion of p-xylene is achieved to minimize the formation of dichlorinated byproducts.

• Purge the reactor with nitrogen to remove any residual chlorine and HCl.

• The crude product can then be purified by fractional distillation.

Protocol 2: Purification of 2-Chloro-p-xylene by Fractional Distillation

Objective: To separate 2-Chloro-p-xylene from unreacted p-xylene and higher-boiling byproducts.

Materials:

• Crude 2-Chloro-p-xylene reaction mixture

Procedure:

• Charge the crude reaction mixture into a distillation apparatus equipped with a fractionating column.

• Apply heat to the distillation flask.

• Collect the fraction that distills over at the boiling point of p-xylene (if significant amounts are present).

• Increase the temperature and collect the fraction corresponding to 2-Chloro-p-xylene, which has a boiling point of approximately 183-185°C at atmospheric pressure.[4]

• The higher-boiling dichlorinated p-xylenes will remain in the distillation residue.[4]

• Analyze the purity of the collected fraction using GC.

Visualizations

Caption: Reaction pathway for the chlorination of p-xylene.

Caption: Troubleshooting workflow for low yield of 2-Chloro-p-xylene.

References

• 1. US4608448A - Process for producing 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 2. krc.cecri.res.in [krc.cecri.res.in]
• 3. US4010214A - Process for the preparation of 2,5-dichloro-p-xylene - Google Patents [patents.google.com]
• 4. US3035103A - Process for preparation and recovery of 2, 5-dichloro-p-xylene - Google Patents [patents.google.com]
• 5. homework.study.com [homework.study.com]
• 6. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 7. A better separation process for xylene isomers - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. nj.gov [nj.gov]
• 10. epa.gov [epa.gov]
• 11. CCOHS: Xylene (mixed isomers) [ccohs.ca]

Technical Support Center: Safe Disposal of 2-Chloro-p-xylene Waste

This guide provides technical support for researchers, scientists, and drug development professionals on the safe handling and disposal of 2-Chloro-p-xylene (B1217518) waste. For specific institutional protocols, always consult your local Environmental Health and Safety (EHS) department.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chloro-p-xylene and what are its primary hazards?

A1: 2-Chloro-p-xylene (CAS No. 95-72-7), also known as 2-chloro-1,4-dimethylbenzene, is a halogenated aromatic hydrocarbon.[1][2][3] It is a flammable liquid and is harmful if swallowed or inhaled.[4] It is also known to cause skin and serious eye irritation.[1] Due to its chemical properties, it is classified as a hazardous waste and requires special disposal procedures.

Q2: Can I dispose of 2-Chloro-p-xylene waste down the drain or in the regular trash?

A2: No. As a halogenated organic solvent, 2-Chloro-p-xylene waste must not be disposed of in the sanitary sewer or as regular solid waste. Improper disposal can lead to environmental contamination and is a regulatory violation. Halogenated solvent waste is typically managed through incineration at a licensed hazardous waste facility.

Q3: How should I collect and store 2-Chloro-p-xylene waste in the laboratory?

A3: 2-Chloro-p-xylene waste should be collected in a designated, properly labeled, and chemically compatible container with a secure screw-top cap. The container should be clearly marked as "Hazardous Waste" and should list all of its chemical constituents, including "2-Chloro-p-xylene." It is crucial to segregate halogenated waste streams, like 2-Chloro-p-xylene, from non-halogenated solvent waste. Store the sealed container in a well-ventilated, designated satellite accumulation area away from heat, sparks, or open flames.

Q4: What are the EPA waste codes associated with 2-Chloro-p-xylene?

A4: Spent 2-Chloro-p-xylene is classified as a hazardous waste. As a spent halogenated solvent, it may fall under the EPA hazardous waste code F002.[5][6][7] Additionally, if it exhibits the characteristic of ignitability (B1175610) (flash point < 140°F/60°C), it would also be classified under the EPA hazardous waste code D001.[6][7][8]

Q5: Is it possible to neutralize 2-Chloro-p-xylene waste in the lab before disposal?

A5: Chemical neutralization of chlorinated aromatic compounds like 2-Chloro-p-xylene is a complex process that is not recommended for a standard laboratory setting. Such procedures can be hazardous, potentially generating more dangerous byproducts, and are typically performed at industrial scales under controlled conditions. The standard and safest method for disposal is through your institution's hazardous waste management program, which generally involves high-temperature incineration.

Troubleshooting Guide

Issue	Possible Cause	Solution
I've accidentally mixed 2-Chloro-p-xylene waste with non-halogenated solvent waste.	Improper waste segregation.	Do not add any more waste to the container. Cap it securely and label it as "Mixed Halogenated and Non-Halogenated Solvent Waste." Contact your institution's EHS department immediately for guidance on proper disposal, as this mixture will require special handling.
The waste container for 2-Chloro-p-xylene is leaking.	Container degradation or improper sealing.	Immediately address the situation as a chemical spill. Don personal protective equipment (PPE), contain the spill using appropriate absorbent materials, and transfer the contents to a new, compatible waste container. Report the incident to your lab supervisor and EHS department.
I need to dispose of a small amount of 2-Chloro-p-xylene, but our waste pickup is not for another week.	Standard laboratory workflow.	Ensure the waste is stored in a properly labeled and sealed container in a designated satellite accumulation area. Do not exceed the allowable volume of hazardous waste storage in your lab as per your institution's policies. If you have concerns about the storage duration, contact your EHS department.

Data Presentation

Table 1: Chemical and Physical Properties of 2-Chloro-p-xylene

Property	Value
CAS Number	95-72-7
Molecular Formula	C₈H₉Cl[1][2]
Molecular Weight	140.61 g/mol [1]
Appearance	Colorless liquid
Boiling Point	186-187 °C[3]
Melting Point	1.6 - 2 °C[3]
Flash Point	67 °C (153 °F)[3]
Density	1.049 g/mL at 25 °C[3]
Water Solubility	42.1 mg/L[3]

Table 2: Occupational Exposure Limits for Xylene Isomers

Organization	TWA (8-hour)	STEL (15-minute)
OSHA PEL	100 ppm (435 mg/m³)[9][10][11][12]	-
NIOSH REL	100 ppm (435 mg/m³)[9][10]	150 ppm (655 mg/m³)[9][10][12]
ACGIH TLV	100 ppm (434 mg/m³)[10]	150 ppm (651 mg/m³)[10]

Note: These exposure limits are for xylene isomers. While specific limits for 2-Chloro-p-xylene are not established, these values provide guidance for minimizing exposure.

Experimental Protocols

Protocol: Small-Scale Spill Cleanup and Packaging for Disposal

This protocol outlines the procedure for cleaning up a small spill (less than 100 mL) of 2-Chloro-p-xylene and packaging the waste for disposal.

Materials:

• Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves (e.g., Viton or laminate), lab coat.

• Spill containment materials: Inert absorbent pads or loose absorbent material (e.g., vermiculite, sand).

• Non-sparking scoop or brush.

• Sealable, chemically compatible waste container (e.g., polyethylene).

• Hazardous waste labels.

• Soap and water.

Procedure:

• Immediate Response:

  • Alert personnel in the immediate area of the spill.

  • If there is any risk of fire or significant inhalation hazard, evacuate the area and contact your institution's emergency response team.

  • Eliminate all ignition sources (e.g., turn off hot plates, unplug nearby equipment).

• Don PPE:

  • Put on safety goggles, a lab coat, and chemical-resistant gloves.

• Contain the Spill:

  • If the spill is spreading, use absorbent pads or dikes to contain the liquid.

• Absorb the Spill:

  • Cover the spill with an inert absorbent material, starting from the outside and working inwards.

  • Allow the absorbent to fully soak up the 2-Chloro-p-xylene.

• Collect the Waste:

  • Using a non-sparking scoop or brush, carefully collect the absorbent material.

  • Place the contaminated absorbent into the designated sealable waste container.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with soap and water.

  • Place the cleaning materials into the same waste container.

• Package and Label for Disposal:

  • Securely seal the waste container.

  • Affix a hazardous waste label to the container. Fill out all required information, including the contents ("2-Chloro-p-xylene spill debris") and the date.

• Final Steps:

  • Remove and dispose of your gloves in the hazardous waste container.

  • Wash your hands thoroughly with soap and water.

  • Place the sealed waste container in your lab's designated satellite accumulation area.

  • Report the spill to your laboratory supervisor and your institution's EHS department.

Visualizations

Caption: Workflow for the safe management of 2-Chloro-p-xylene waste.

Caption: Relationship between properties and handling of 2-Chloro-p-xylene.

References

• 1. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 2-chloro-p-xylene (C8H9Cl) [pubchemlite.lcsb.uni.lu]
• 3. parchem.com [parchem.com]
• 4. isg.ku.edu.tr [isg.ku.edu.tr]
• 5. wku.edu [wku.edu]
• 6. adem.alabama.gov [adem.alabama.gov]
• 7. Waste Code [rcrainfo.epa.gov]
• 8. actenviro.com [actenviro.com]
• 9. nj.gov [nj.gov]
• 10. Xylene - IDLH | NIOSH | CDC [cdc.gov]
• 11. ors.od.nih.gov [ors.od.nih.gov]
• 12. osha.gov [osha.gov]

Technical Support Center: Mitigating Hazards of 2-Chloro-p-xylene

This guide provides essential safety protocols, troubleshooting, and emergency procedures for handling 2-Chloro-p-xylene in a laboratory setting. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chloro-p-xylene and what are its primary hazards?

2-Chloro-p-xylene (CAS No. 95-72-7) is a flammable liquid and vapor.[1][2] It is harmful if it comes into contact with skin or is inhaled.[1][2] The substance can cause skin and serious eye irritation, and may also lead to respiratory irritation.[1] Based on the hazards of its parent compound, xylene, it may cause damage to organs through prolonged or repeated exposure and can be toxic to aquatic life.[1][3]

Q2: What are the potential health effects of exposure to 2-Chloro-p-xylene?

Exposure can lead to a range of health effects. Short-term exposure to xylene vapors, the parent compound, can irritate the skin, eyes, nose, and throat.[4][5] It can also affect the central nervous system, causing headaches, dizziness, and nausea.[5][6] High concentrations can lead to more severe symptoms, including respiratory failure.[5] Long-term or repeated exposure may damage the liver and kidneys.[3]

Q3: What are the proper storage and handling conditions for 2-Chloro-p-xylene?

2-Chloro-p-xylene should be stored in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct sunlight.[7][8] Containers must be kept tightly closed and should be bonded and grounded during transfer to prevent static discharge.[7][8] All electrical equipment in storage areas must be explosion-proof.[7] It is crucial to handle this chemical only within a certified chemical fume hood to control vapor exposure.[9][10]

Q4: What chemicals are incompatible with 2-Chloro-p-xylene?

2-Chloro-p-xylene should be kept separate from strong oxidizing agents, strong acids, and strong bases.[9] Contact with these substances can lead to hazardous reactions.

Quantitative Data Summary

The following tables summarize key data for 2-Chloro-p-xylene and its parent compound, p-xylene, for easy reference.

Table 1: Physical and Chemical Properties

Property	Value
Chemical Formula	C₈H₉Cl
CAS Number	95-72-7[11]
Physical State	Liquid[9]
Appearance	Colorless[9]
Odor	Aromatic[9]
Melting Point	13 °C / 55.4 °F[9]

| DOT Classification | UN1993, Flammable liquid, n.o.s., 3, PG III[11] |

Table 2: Health Hazard Summary (Based on Xylene Data)

Hazard	Description
Acute Toxicity (Inhalation)	Harmful if inhaled. May cause respiratory irritation.[1][8]
Acute Toxicity (Dermal)	Harmful in contact with skin.[1][2]
Skin Corrosion/Irritation	Causes skin irritation. Prolonged contact can lead to dryness and redness.[1][3]
Eye Damage/Irritation	Causes serious eye irritation.[1]
Aspiration Hazard	May be fatal if swallowed and enters airways.[1][2][8]

| Specific Target Organ Toxicity | May cause damage to the central nervous system, liver, and kidneys through prolonged or repeated exposure.[1][3] |

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 2-Chloro-p-xylene.

Personal Protective Equipment (PPE)

Q: What is the minimum required PPE for handling 2-Chloro-p-xylene?

A comprehensive PPE strategy is the first line of defense.[10] At a minimum, personnel should wear chemical-resistant gloves (Nitrile or Neoprene are recommended), chemical splash goggles that meet ANSI Z87.1 standards, a flame-resistant lab coat, full-length pants, and closed-toe shoes.[10][12]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Required Equipment	Key Specifications & Best Practices
Eye & Face	Chemical Splash Goggles & Face Shield	Goggles must be tightly fitting. A face shield should be worn over goggles for maximum protection against splashes.[10] Do not wear contact lenses.[10]
Skin & Body	Chemical-Resistant Gloves & Flame-Resistant Lab Coat	Use nitrile or neoprene gloves.[10][12] Double-gloving is recommended. Change gloves immediately if contamination is suspected. The lab coat must be fully buttoned.[10]

| Respiratory | NIOSH-Approved Respirator | Required when working outside a fume hood or if exposure limits may be exceeded. A full-face respirator with an organic vapor/acid gas cartridge is recommended.[10] |

Q: When is respiratory protection necessary?

A NIOSH-approved respirator is required if you are working outside of a certified chemical fume hood or if there is a risk of exceeding exposure limits.[10] All respirator use requires a formal respiratory protection program, including fit testing and medical evaluation.[10]

Caption: PPE selection logic for 2-Chloro-p-xylene.

Exposure and First Aid

Q: What should I do if I get 2-Chloro-p-xylene on my skin or in my eyes?

• Skin Contact: Immediately take off all contaminated clothing.[1][2] Rinse the affected skin area with plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.[8]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][7] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention from an ophthalmologist.[1]

Q: What is the first aid procedure for inhalation?

Move the affected person to fresh air immediately.[1][2] If breathing has stopped, begin artificial respiration.[3] Call a physician or poison control center immediately.[1][7]

Q: What should I do if 2-Chloro-p-xylene is ingested?

Do NOT induce vomiting, as there is a high risk of the chemical entering the lungs (aspiration).[2][8] If the victim is conscious, keep their airways free.[1] Seek immediate medical assistance.[9]

Caption: First aid decision tree for exposure incidents.

Spills and Leaks

Q: How do I handle a small spill of 2-Chloro-p-xylene?

A small spill is one that can be cleaned up in 10 minutes or less by trained local personnel.[13] If a small spill occurs, ensure you are wearing appropriate PPE.[13][14] Eliminate all sources of ignition.[3][15] Contain the spill with a non-combustible absorbent material like sand, earth, or vermiculite.[15] Do not use paper towels.[15] Collect the absorbed material using non-sparking tools and place it in a suitable, closed, and labeled container for hazardous waste disposal.[9][15] Ventilate the area well after cleanup.[15]

Q: When is a spill considered "major" and what is the emergency procedure?

A spill is considered major if it is large in volume (e.g., >500 mL), presents a significant fire or health hazard, or if personnel are not trained or equipped to handle it.[14][15] In the event of a major spill, the priority is personnel safety. Evacuate the area immediately, secure and control entry, and notify your institution's emergency response personnel (e.g., Environmental Health & Safety) and/or the fire department.[3][13][15]

Experimental Protocols

Protocol 1: Safe Handling and Use in a Chemical Fume Hood

• Preparation:

  • Ensure the chemical fume hood is certified and functioning correctly.

  • Confirm that an emergency eyewash station and safety shower are accessible.[9][10]

  • Assemble all necessary equipment and reagents before starting.

  • Don all required PPE as specified in Table 3.

• Handling:

  • Conduct all manipulations, including weighing and transferring, inside the fume hood to minimize vapor exposure.[9]

  • Use the smallest volume of the chemical necessary for the experiment.[16]

  • Keep containers tightly closed when not in use.[7][8]

  • Use non-sparking tools and explosion-proof equipment.[9]

• Post-Handling:

  • Tightly seal all containers of 2-Chloro-p-xylene.

  • Decontaminate the work area within the fume hood.

  • Properly segregate and label all waste for disposal.

  • Remove PPE and wash hands thoroughly with soap and water.[2]

Protocol 2: Small Spill Cleanup Procedure (<500 mL)

• Alert & Assess: Alert personnel in the immediate area. Assess the spill to ensure it is minor and you are trained and comfortable cleaning it up.[15]

• Secure Area: Restrict access to the spill area. Extinguish all nearby ignition sources.[3][14]

• Don PPE: Wear, at a minimum, chemical-resistant gloves, chemical splash goggles, a face shield, and a lab coat.[13][14]

• Contain Spill: Place a non-combustible absorbent material (e.g., vermiculite, sand) around the periphery of the spill and then work towards the center.[15]

• Absorb & Collect: Allow the material to fully absorb the liquid. Using non-sparking tools, carefully scoop the contaminated absorbent into a designated, leak-proof hazardous waste container.[9][14][15]

• Decontaminate: Wipe the spill area with soap and water, and dispose of the cleaning materials as hazardous waste.[14]

• Ventilate & Report: Allow the area to ventilate thoroughly.[15] Report the incident to your supervisor or laboratory manager.[14]

Caption: Emergency response workflow for a chemical spill.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. carlroth.com [carlroth.com]
• 3. nj.gov [nj.gov]
• 4. gov.uk [gov.uk]
• 5. safework.nsw.gov.au [safework.nsw.gov.au]
• 6. Xylenes | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. htpchem.com [htpchem.com]
• 8. pcs.com.sg [pcs.com.sg]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. calpaclab.com [calpaclab.com]
• 12. benchchem.com [benchchem.com]
• 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 14. ccny.cuny.edu [ccny.cuny.edu]
• 15. jk-sci.com [jk-sci.com]
• 16. vumc.org [vumc.org]

Technical Support Center: Troubleshooting Poor Adhesion in Plasma-Polymerized Parylene C Films

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common adhesion challenges encountered during the plasma polymerization of Parylene C films.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor adhesion of Parylene C films?

Poor adhesion of Parylene C films typically stems from three main issues:

• Surface Contamination: The presence of organic or inorganic contaminants such as oils, grease, dust, mold release agents, or flux residues on the substrate can interfere with the bonding process.[1][2][3][4][5]

• Inadequate Surface Preparation: Parylene C adheres mechanically to surfaces.[6][7] A surface that is too smooth may not provide sufficient anchoring points for the film. Additionally, the surface chemistry may not be favorable for bonding.

• Material Incompatibility: Some substrates, particularly those with low surface energy or those that are chemically inert like noble metals (gold, silver, stainless steel) and certain polymers, exhibit inherently poor adhesion with Parylene C.[5][6]

Q2: How can I tell if my Parylene C film has poor adhesion?

Poor adhesion can manifest in several ways:

• Delamination: The coating lifts or separates from the substrate surface.[2][5][8] This can occur spontaneously or during subsequent processing or use.

• Bubbles or Blisters: Trapped air or moisture between the film and the substrate can lead to the formation of bubbles.[2]

• Cracking: Stresses in the film, which can be exacerbated by poor adhesion, may lead to cracking.[2]

• Failure in Adhesion Tests: Standardized tests like the cross-hatch tape test (ASTM D3359) can quantitatively assess adhesion quality.[9][10]

Q3: What is an adhesion promoter and when should I use it?

An adhesion promoter is a chemical compound that forms a bridge between the substrate and the Parylene C film, creating a stronger chemical bond.[1][6] The most commonly used adhesion promoter for Parylene C is A-174 silane (B1218182) (3-(trimethoxysilyl)propyl methacrylate).[1][6][7][11] It is particularly effective on substrates with hydroxyl (OH) groups on the surface.[1] You should consider using an adhesion promoter when:

• Working with substrates known to have poor adhesion with Parylene C (e.g., metals, glass, plastics).[3][11]

• The coated device will be subjected to harsh environments, such as moisture or thermal cycling, which can degrade the film-substrate interface.[8]

• Long-term adhesion is critical for the application, as in medical implants.[8]

Specialized adhesion promoters like AdPro Plus® and AdPro Poly® are available for more challenging substrates like titanium, stainless steel, and gold.[6]

Troubleshooting Guides

Issue 1: Film Delamination After Deposition

Symptoms: The Parylene C film is peeling or lifting from the substrate either immediately after the coating process or after a short period.

Root Causes & Solutions:

Potential Cause	Troubleshooting Steps
Surface Contamination	Implement a rigorous multi-step cleaning protocol. Even "no-clean" flux can leave residues that impede adhesion.[3][12]
Inadequate Surface Roughening	For smooth substrates, introduce a surface roughening step. This can be achieved through mechanical abrasion or plasma treatment.[1][7]
Lack of Chemical Bonding	Apply an adhesion promoter like A-174 silane to create a chemical link between the substrate and the film.[1][6][7]

Issue 2: Poor Adhesion on Specific Substrate Materials (e.g., Gold, Stainless Steel, Polymers)

Symptoms: Consistently poor adhesion when using a particular type of substrate.

Root Causes & Solutions:

Substrate Type	Recommended Solutions
Metals (Stainless Steel, Titanium, Gold)	1. Thoroughly clean the surface to remove oils and oxides.[6] 2. Use an adhesion promoter. A-174 silane is effective for many metals.[6] For noble metals like gold, specialized promoters or an adhesion-promoting interlayer may be necessary.[13] 3. Plasma treatment with argon and/or oxygen can clean and activate the metal surface.[1]
Plastics & Polymers (e.g., Polyimide)	1. Plasma activation is highly effective for activating polymer surfaces.[7] 2. For some polymers, specific adhesion promoters like AdPro Poly® may be required.[6]
Glass & Silicon	1. Ensure the surface is free of organic residues.[7] 2. A-174 silane treatment is very effective on these hydroxyl-rich surfaces.[1] 3. Surface roughening with techniques like xenon difluoride gas for silicon can improve adhesion.[6]

Quantitative Data on Adhesion Improvement

The following tables summarize quantitative data on the effectiveness of various adhesion promotion techniques.

Table 1: Effect of Adhesion Promotion Methods on Adhesion Force

Adhesion Promotion Method	Substrate	Initial Adhesion Force (N/cm)	Notes
None	Glass	~0.2	Baseline measurement.
Oxygen Plasma Pre-treatment	Glass	~1.5	Plasma treatment alone shows significant improvement.
Silane A-174 (Solution)	Glass	> 7.0	Silane A-174 provides the best adhesion in this study.[8]
Silane A-174 (Gas Phase)	Glass	> 7.0	Similar high performance to solution-based silane application.[8]
Trimethylsilane (TMS)	Glass	~3.0	An alternative adhesion promoter, but less effective than A-174.[8]
Titanium Oxide (TiOx)	Glass	~2.5	Another alternative, with moderate adhesion improvement.[8]

Data adapted from a study involving peel tests on Parylene C films.[8]

Table 2: Adhesion Enhancement via Surface Structuring

Surface Treatment	Substrate	Adhesion Enhancement Factor	Notes
Untreated	Parylene C	1x (Baseline)	Adhesion of a second Parylene C layer onto an existing one.
"Nanograss" Oxygen Plasma Etching	Parylene C	~7x	Creating nanostructures significantly increases surface area and mechanical interlocking.[14][15]
Untreated	Parylene C	1x (Baseline)	Adhesion of a metal layer onto Parylene C.
"Nanograss" Oxygen Plasma Etching	Parylene C	~15x	The effect is even more pronounced for metal adhesion on the structured Parylene C surface.[14][15]

Data based on scratch tests.[14][15]

Experimental Protocols

Protocol 1: Standard Substrate Cleaning Procedure

This protocol is a general-purpose cleaning procedure for many common substrates.

• Solvent Cleaning (Ultrasonic Bath):

  • Place substrates in a beaker with acetone (B3395972) and sonicate for 15 minutes.

  • Transfer substrates to a beaker with isopropyl alcohol (IPA) and sonicate for 15 minutes.[9]

  • Transfer substrates to a beaker with deionized (DI) water and sonicate for 15 minutes.

• Drying:

  • Blow-dry the substrates with nitrogen gas.[16]

  • For moisture-sensitive applications, perform a bake-out step in an oven to remove residual moisture.[9]

• Final Cleaning (Optional but Recommended):

  • Use compressed, filtered air or an air ionizer to remove any remaining microscopic debris immediately before loading into the deposition chamber.[9]

Protocol 2: Oxygen/Argon Plasma Treatment for Surface Activation

This protocol enhances adhesion by cleaning and functionalizing the substrate surface.

• Sample Preparation: Ensure substrates are cleaned according to Protocol 1.

• Chamber Loading: Place the clean, dry substrates into the plasma chamber.

• Vacuum Pump Down: Evacuate the chamber to the desired base pressure (e.g., 40 Pa).[8]

• Plasma Treatment:

  • Introduce a mixture of argon and oxygen gas at a specific flow rate (e.g., 50 sccm).[8]

  • Apply RF power to generate the plasma (e.g., 300 W).[8]

  • Treat for a specified duration (e.g., 5 minutes).[8]

  • Argon plasma physically ablates contaminants and roughens the surface, while oxygen plasma chemically burns off organic contaminants and introduces hydroxyl groups.[1]

• Venting and Deposition: After treatment, vent the chamber and proceed immediately with the Parylene C deposition process to prevent surface recontamination.[7]

Protocol 3: Application of A-174 Silane Adhesion Promoter (Vapor Phase)

This is the most common method for applying A-174 silane.

• Substrate Preparation: Clean substrates using Protocol 1. Plasma treatment (Protocol 2) prior to silane application can further enhance results.

• Silane Preparation: Place a small amount of A-174 silane (e.g., 0.1 ml) in a container inside the deposition chamber, separate from the Parylene C dimer.[16]

• Vapor Deposition: During the vacuum pump-down of the Parylene C deposition process, the silane will vaporize and deposit a monolayer onto the substrates.

• Parylene C Deposition: Proceed with the standard Parylene C deposition process. The silane monolayer will act as a chemical bridge between the substrate and the film.

Visualizations

Caption: Troubleshooting workflow for poor Parylene C adhesion.

Caption: Mechanism of adhesion promotion for Parylene C.

References

• 1. vsiparylene.com [vsiparylene.com]
• 2. advancedcoating.com [advancedcoating.com]
• 3. Parylene Adhesion & Cleaning | Specialty Coating Systems [scscoatings.com]
• 4. Five Common Causes of Parylene Failure | Specialty Coating Systems [scscoatings.com]
• 5. Common Parylene Problems | Specialty Coating Systems [scscoatings.com]
• 6. Managing Parylene Adhesion | Specialty Coating Systems [scscoatings.com]
• 7. cwst.co.uk [cwst.co.uk]
• 8. d-nb.info [d-nb.info]
• 9. hzo.com [hzo.com]
• 10. How to Test Parylene Adhesion | Specialty Coating Systems [scscoatings.com]
• 11. Mastering the Parylene Coating Process | Specialty Coating Systems [scscoatings.com]
• 12. surfacetechnologies.curtisswright.com [surfacetechnologies.curtisswright.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Adhesion enhancement strategy for Parylene C substrate by nanograss technique [ouci.dntb.gov.ua]
• 16. d-nb.info [d-nb.info]

preventing over-chlorination in the synthesis of chlorinated xylenes

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to prevent over-chlorination during the synthesis of chlorinated xylenes (B1142099).

Troubleshooting Guide: Uncontrolled Chlorination

This guide addresses common issues encountered during the chlorination of xylenes, focusing on the formation of undesired, highly-chlorinated byproducts.

Problem	Possible Cause(s)	Suggested Solution(s)
High concentration of di- and tri-chlorinated xylenes detected early in the reaction.	1. Excessive Chlorine Flow Rate: The rate of chlorine gas addition is too high, leading to localized high concentrations and rapid, non-selective reactions. 2. Inefficient Mixing: Poor agitation results in non-homogenous reaction conditions, where some regions of the mixture are exposed to excess chlorine.	1. Reduce Chlorine Addition Rate: Decrease the flow rate of chlorine gas. Towards the end of the reaction, consider reducing the rate to one-half or one-quarter of the original rate.[1] 2. Improve Agitation: Ensure vigorous and efficient stirring to maintain a homogenous reaction mass.[1]
Product mixture contains a high percentage of over-chlorinated species (e.g., tetrachloro-p-xylene when dichloro- is desired).	1. Incorrect Stoichiometry: The molar ratio of chlorine to xylene is too high for the desired product. 2. Prolonged Reaction Time: The reaction was allowed to proceed for too long after the target product was formed.	1. Adjust Molar Ratio: Use a molar ratio of chlorine to xylene that is less than the theoretical amount required for the desired product. For example, to maximize the yield of xylylene dichloride, a ratio of approximately 1.5 moles of chlorine per mole of xylene is often optimal.[2] 2. Monitor Reaction Progress: Regularly take aliquots from the reaction mixture and analyze them using Gas Chromatography (GC) to determine the relative amounts of reactants and products. Terminate the chlorine addition once the desired conversion is achieved.[1][3]
Significant formation of ring-chlorinated products when side-chain chlorination is the goal.	1. Presence of Lewis Acid Catalysts: Contamination with metal ions (e.g., from the reactor vessel) or the intentional use of Lewis acids like FeCl₃ or AlCl₃ promotes electrophilic aromatic substitution (ring chlorination).[4] 2. Absence of Radical Initiator: Side-chain chlorination is a free-radical process and requires an initiator, such as ultraviolet (UV) light.[2][4]	1. Use Sequestering Agents: Add a sequestering agent like phosphorous trichloride (B1173362) (PCl₃) to inactivate catalytic metal ions.[4] 2. Use Non-Metallic Vessels: Employ glass or lead-lined reaction vessels to avoid metal ion contamination.[2] 3. Initiate with UV Light: Conduct the reaction in the presence of a UV light source, such as a mercury vapor lamp, to promote side-chain halogenation.[2][4]
Unwanted side reactions, such as the formation of diphenylmethane (B89790) derivatives.	High Initial Reaction Temperature: Elevated temperatures at the beginning of the chlorination can promote undesirable side reactions between partially chlorinated xylene molecules.[1][4]	Implement Temperature Control: Start the reaction at a lower temperature (e.g., 15-90°C) and gradually increase it as the chlorination proceeds. For instance, maintain 75-85°C for ring chlorination and then raise to 100-120°C for subsequent side-chain chlorination.[1][4]

Frequently Asked Questions (FAQs)

Q1: How can I control the degree of chlorination to favor monochlorinated products?

A1: Controlling the degree of chlorination primarily involves careful management of reaction stoichiometry and conditions.

• Molar Ratio: The most critical factor is the molar ratio of chlorine to xylene. To favor monochlorination, use a chlorine-to-xylene molar ratio of 1:1 or slightly less. Using less than the theoretical amount of chlorine required for higher chlorinated products will substantially limit their formation.[2][4]

• Temperature: Lower reaction temperatures generally improve selectivity. For nuclear chlorination, a temperature range of 0°C to 60°C is often preferred.[5]

• Reaction Monitoring: Continuously monitor the product distribution using Gas Chromatography (GC). Quench the reaction once the optimal concentration of the monochlorinated product is reached, before significant amounts of dichlorinated products begin to form.[1]

Q2: What is the role of the catalyst in preventing over-chlorination and improving selectivity?

A2: The choice of catalyst is crucial for directing the chlorination to the desired position (ring vs. side-chain) and for controlling selectivity.

• Lewis Acids (e.g., FeCl₃, SbCl₅): These catalysts promote electrophilic aromatic substitution, leading to chlorination on the benzene (B151609) ring.[1][6] Their concentration should be carefully controlled, as excessive amounts can lead to over-chlorination.

• Zeolites: Heterogeneous catalysts like zeolites can offer high selectivity for specific isomers, such as para-chloro-o-xylene. The shape-selective nature of the zeolite pores can sterically hinder the formation of certain isomers and over-chlorinated products.[5][7]

• Co-catalysts: In some cases, co-catalysts like substituted thianthrenes or phenoxathiins are used with Lewis acids to improve the ratio of a desired isomer (e.g., increasing the 4-chloro-o-xylene (B146410) to 3-chloro-o-xylene ratio).[5][6]

Q3: How do I selectively chlorinate the aromatic ring instead of the methyl side chains?

A3: To favor chlorination on the aromatic ring (nuclear chlorination), the reaction should be performed under conditions that promote electrophilic aromatic substitution.

• Catalyst: Use a Lewis acid catalyst such as ferric chloride (FeCl₃), antimony pentachloride (SbCl₅), or aluminum chloride (AlCl₃).[1][6]

• Absence of Light: Conduct the reaction in the dark, as UV light initiates the free-radical mechanism responsible for side-chain chlorination.[1][4]

• Temperature: Maintain a moderate temperature, typically between 0°C and 120°C, depending on the specific xylene isomer and desired product.[1][5]

Q4: Conversely, how do I achieve selective side-chain chlorination?

A4: Selective side-chain (benzylic) chlorination is achieved by promoting a free-radical pathway.

• Radical Initiator: The reaction must be initiated by a source of free radicals, most commonly ultraviolet (UV) light.[2][4] Free radical catalysts like organic peroxides can also be used.[2]

• Absence of Lewis Acids: It is critical to avoid Lewis acid catalysts, as even trace amounts of metal ions can promote competing ring chlorination. Use non-metallic reaction vessels or add sequestering agents like PCl₃ to inhibit the action of any metal ion contaminants.[2][4]

• Temperature: Higher temperatures (e.g., above 100°C) can also favor side-chain chlorination, but initiation with light is the more dominant controlling factor.[4]

Data and Parameters for Controlled Chlorination

The following tables summarize key quantitative data for controlling xylene chlorination reactions.

Table 1: Key Reaction Parameters for Controlled Nuclear Chlorination

Parameter	Recommended Range	Rationale / Impact on Selectivity
Temperature	0°C to 90°C	Lower temperatures can slightly improve the ratio of 4-chloro to 3-chloro isomers in o-xylene (B151617) chlorination.[5] Higher temperatures may promote side reactions.[1]
Catalyst	Lewis Acids (FeCl₃, SbCl₅) Zeolites (e.g., KY, K-L)	Lewis acids are standard for nuclear chlorination.[6] Zeolites can be used to achieve high para-selectivity.[5][7]
Catalyst Conc.	0.001 - 5% by weight (based on xylene)	Very small amounts of catalyst are typically sufficient. Higher concentrations do not necessarily improve selectivity and may increase byproduct formation.[5]
Molar Ratio (Cl₂:Xylene)	1:1 to 1.7:1	A ratio near 1:1 favors monochlorination. Ratios up to 1.7:1 may be used for dichlorination, but risk over-chlorination.[2] A slight excess of chlorine can sometimes increase isomer ratios.[5]
Solvent	Perchloroethylene, 1,2-dichloroethane (B1671644), or none	Solvents are optional but can help control viscosity and temperature. Perchloroethylene offers good solubility for chlorinated products.[1] Some solvents can influence isomer ratios.[5][7]

Process Diagrams

Caption: Troubleshooting logic for over-chlorination.

Caption: Experimental workflow for selective xylene chlorination.

Experimental Protocols

Protocol 1: General Procedure for Controlled Nuclear Chlorination of o-Xylene

Disclaimer: This is a generalized procedure and must be adapted and optimized for specific laboratory conditions and safety protocols.

• Reaction Setup: Assemble a multi-necked, round-bottom flask equipped with a mechanical stirrer, a gas inlet tube extending below the liquid surface, a condenser connected to a gas scrubber (to neutralize excess HCl and Cl₂), and a thermometer. Ensure the setup is in a well-ventilated fume hood and protected from light.

• Reagents: Charge the flask with o-xylene (1.0 mol). If using a solvent, add 1,2-dichloroethane or perchloroethylene.[1][7]

• Catalyst Addition: Add the Lewis acid catalyst (e.g., 0.005 mol of anhydrous FeCl₃) and a co-catalyst if required for specific isomer selectivity.[6]

• Temperature Control: Cool the stirred mixture to the desired reaction temperature (e.g., 0-10°C) using an ice bath.[6]

• Chlorine Addition: Begin bubbling chlorine gas through the mixture at a slow, controlled rate. Monitor the reaction temperature and adjust the chlorine flow and cooling bath to maintain the set temperature.

• Monitoring: After a set time (e.g., 30 minutes), carefully extract a small aliquot of the reaction mixture. Quench it with a dilute sodium bicarbonate solution, extract with a small amount of an appropriate solvent (e.g., ether), dry the organic layer, and analyze by GC to determine the ratio of xylene, monochloro-xylenes, and dichloro-xylenes.

• Completion: Continue adding chlorine and monitoring the reaction progress until the GC analysis shows the desired conversion of o-xylene to the monochlorinated product.

• Work-up: Stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove residual HCl and Cl₂.[2] Carefully quench the reaction mixture by slowly adding it to water or an aqueous sodium bicarbonate solution. Separate the organic layer, wash it with water and brine, dry it over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can then be purified by fractional distillation to isolate the desired chlorinated xylene isomers.

Protocol 2: Monitoring Reaction Progress using Gas Chromatography (GC)

• Sample Preparation:

  • Withdraw approximately 0.1 mL of the reaction mixture.

  • Immediately quench the sample in a vial containing 1 mL of dilute sodium bicarbonate solution to stop the reaction.

  • Add 1 mL of a suitable extraction solvent (e.g., hexane (B92381) or diethyl ether) containing an internal standard (e.g., dodecane).

  • Vortex the vial vigorously for 30 seconds.

  • Allow the layers to separate. Transfer the top organic layer to a GC vial for analysis.

• GC Conditions (Typical):

  • Instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID).[3][8]

  • Column: A non-polar or medium-polarity capillary column suitable for separating aromatic isomers (e.g., DB-5, HP-5ms).

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp at 10°C/min to 220°C, and hold for 5 minutes. (Note: This program is illustrative and must be optimized).

  • Carrier Gas: Helium or Hydrogen.

• Analysis: Identify the peaks corresponding to the xylene isomer, monochlorinated products, and dichlorinated products by comparing their retention times to those of authentic standards. Quantify the relative amounts by peak area integration relative to the internal standard. Progress of the chlorination can be followed by observing the decrease in the starting material peak and the increase in the product peaks over time.[1]

References

• 1. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 2. US2814649A - Process for separation of chlorinated xylenes - Google Patents [patents.google.com]
• 3. ANALYTICAL METHODS - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. US3350467A - Method for side-chain chlorination of xylene - Google Patents [patents.google.com]
• 5. US6930216B2 - Method for the nuclear chlorination of ortho-xylene - Google Patents [patents.google.com]
• 6. US4190609A - Process for the directed chlorination of xylenes - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. osha.gov [osha.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Chloro-p-xylene and Its Isomers for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, a profound understanding of isomeric purity and characteristics is paramount. 2-Chloro-p-xylene (B1217518), a key intermediate in the synthesis of various organic compounds, and its isomers are often encountered in synthetic pathways. This guide provides a detailed comparative analysis of 2-Chloro-p-xylene and its principal isomers, offering valuable insights for researchers, scientists, and professionals in drug development. The following sections present a comparative summary of their physicochemical properties, detailed experimental protocols for their differentiation, and logical relationship diagrams to aid in their identification and application.

Physicochemical Properties: A Comparative Overview

The subtle differences in the substitution patterns on the aromatic ring of chloroxylene isomers lead to distinct physicochemical properties. These properties are crucial for designing separation techniques, predicting reaction kinetics, and understanding their toxicological profiles. The table below summarizes the key physical constants for 2-Chloro-p-xylene and its isomers derived from o-xylene (B151617) and m-xylene.

Isomer Name	Structure	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20/25°C)	Refractive Index (at 20°C)	Flash Point (°C)
2-Chloro-p-xylene	1,4-dimethyl-2-chlorobenzene	95-72-7	C₈H₉Cl	140.61	186[1][2][3][4]	2[1][3][4]	1.049 - 1.06[1][2][4]	1.524[1][2][3][4]	57 - 67[2]
3-Chloro-o-xylene	1,2-dimethyl-3-chlorobenzene	608-23-1	C₈H₉Cl	140.61	190 - 194[5][6][7]	-41.95 (estimate)[6]	1.08 - 1.1[6][7]	1.532[6][7]	73[7]
4-Chloro-o-xylene	1,2-dimethyl-4-chlorobenzene	615-60-1	C₈H₉Cl	140.61	190.8 - 192[8][9]	-6[8]	1.052 - 1.07[8][9]	1.528 - 1.53[9][10]	66 - 71[8][9]
2-Chloro-m-xylene	1,3-dimethyl-2-chlorobenzene	6781-98-2	C₈H₉Cl	140.61	182 - 187[11][12]	-36[12]	1.061 - 1.07[12]	1.527 - 1.53[11]	63
4-Chloro-m-xylene	1,3-dimethyl-4-chlorobenzene	95-66-9	C₈H₉Cl	140.61	187 - 188[13][14]	-32[13][14]	1.06[13][14]	1.52[14]	62.1[15]

Experimental Protocols for Isomer Differentiation

The accurate identification and quantification of chloroxylene isomers are critical for process control and quality assurance. Gas chromatography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are powerful analytical techniques for this purpose.

Gas Chromatography (GC)

Gas chromatography is a highly effective method for separating volatile compounds like chloroxylene isomers. The choice of the capillary column's stationary phase is crucial for achieving baseline separation.

Experimental Protocol: GC Separation of Chloroxylene Isomers

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column.

• Column: A suitable column for separating aromatic isomers, such as a CP-Chirasil-DEX CB (25 m x 0.25 mm I.D., 0.25 µm film thickness) or a similar stationary phase designed for isomer separations.

• Carrier Gas: Helium or Hydrogen at a constant flow rate or pressure.

• Injector: Split/splitless injector.

• Temperature Program:

  • Initial Oven Temperature: 80°C, hold for 6 minutes.

  • Ramp Rate: 25°C/min to 130°C.

  • Injector Temperature: 210°C.

  • Detector Temperature: 230°C.

• Injection: 1 µL of a diluted sample (e.g., in pentane (B18724) or another suitable solvent) with a split ratio of 1:20.

• Data Analysis: The retention times of the individual isomers are used for their identification. Peak areas can be used for quantification with appropriate calibration. The elution order will depend on the specific column and conditions used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information, allowing for the unambiguous differentiation of chloroxylene isomers.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or another suitable deuterated solvent.

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.5-0.7 mL of the deuterated solvent.

• ¹H NMR:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • The chemical shifts, splitting patterns (multiplicity), and integration of the aromatic and methyl proton signals will be unique for each isomer. For example, the symmetry of 2-chloro-p-xylene will result in a simpler aromatic region compared to its less symmetrical isomers.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • The number of distinct signals in the aromatic and methyl regions will correspond to the number of chemically non-equivalent carbon atoms in each isomer, providing a clear fingerprint for identification.

• Data Analysis: Compare the obtained spectra with reference spectra or use predictive software to assign the structure.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a rapid and non-destructive technique that provides information about the functional groups and substitution patterns on the benzene (B151609) ring.

Experimental Protocol: FT-IR Analysis

• Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer.

• Sample Preparation:

  • Liquid Samples: A thin film of the liquid sample can be placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solid Samples (if applicable): Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: The C-H out-of-plane bending vibrations in the 900-650 cm⁻¹ region are particularly diagnostic for the substitution pattern on the benzene ring. Each isomer will exhibit a characteristic pattern of absorption bands in this "fingerprint" region.

Logical Relationships and Workflows

Visualizing the relationships between the isomers and the workflow for their analysis can streamline the research process.

Caption: Synthetic relationship of monochlorinated xylene isomers from their parent xylenes (B1142099).

Caption: A typical analytical workflow for the characterization of chloroxylene isomers.

Applications and Biological Considerations

Chlorinated xylenes serve as important intermediates in the synthesis of a variety of commercial products.[16] Their applications include:

• Pharmaceuticals: As building blocks for active pharmaceutical ingredients.

• Agrochemicals: In the manufacturing of pesticides and herbicides.

• Dyes and Pigments: As precursors in the synthesis of coloring agents.

While specific signaling pathways for chloroxylene isomers are not extensively documented in publicly available literature, their biological effects are an area of active interest, particularly concerning their toxicity. Chronic exposure to xylenes, in general, is known to affect the central nervous system. The chlorination of the xylene ring can alter its metabolic fate and toxicological profile. Some studies have investigated the genotoxicity and histopathological effects of related compounds like chloroxylenol, indicating that these molecules can interact with biological systems. Further research is needed to elucidate the specific molecular targets and signaling pathways affected by individual chloroxylene isomers, which is a critical consideration in drug development and safety assessment.

References

• 1. 2-chloro-p-xylene - Buy 2-chloro-p-xylene, 95-72-7, 202-444-2 Product on Hangzhou Dayangchem Co., Limited [dycnchem.com]
• 2. 2-Chloro-p-xylene | 95-72-7 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 3. 2-Chloro-p-xylene [oakwoodchemical.com]
• 4. parchem.com [parchem.com]
• 5. chembk.com [chembk.com]
• 6. 3-CHLORO-O-XYLENE | 608-23-1 [chemicalbook.com]
• 7. 3-Chloro-o-xylene | 608-23-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 615-60-1 4ClOX 4-Chloro-o-xylene - Products TOP - IHARANIKKEI CHEMICAL INDUSTRY CO., LTD. [iharanikkei.net]
• 9. 4-Chloro-o-xylene | 615-60-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 10. 4-Chloro-o-xylene, 98% - 615-60-1 | India | Otto Chemie Pvt Ltd [ottokemi.com]
• 11. 2-Chloro-m-xylene, 98% | Fisher Scientific [fishersci.ca]
• 12. 2-Chloro-m-xylene, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 13. 4-Chloro-m-xylene | CAS#:95-66-9 | Chemsrc [chemsrc.com]
• 14. 4-Chloro-m-xylene | 95-66-9 | TCI AMERICA [tcichemicals.com]
• 15. 4-Chloro-m-xylene [chembk.com]
• 16. US4190609A - Process for the directed chlorination of xylenes - Google Patents [patents.google.com]

A Comparative Guide to the Spectroscopic Analysis of 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and drug development, the unambiguous confirmation of a molecule's structure is paramount. This guide provides a comprehensive comparison of spectroscopic techniques used to verify the structure of 2-Chloro-p-xylene, contrasting its spectral features with those of its isomers, 4-Chloro-o-xylene and 2,6-dimethylchlorobenzene. By presenting experimental data and detailed protocols, this document serves as a practical resource for researchers employing spectroscopic methods for structural elucidation.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for 2-Chloro-p-xylene and its structural isomers. This data is essential for distinguishing between these closely related compounds.

Spectroscopic Technique	2-Chloro-p-xylene	4-Chloro-o-xylene	2,6-Dimethylchlorobenzene
¹H NMR	Two singlets for the methyl groups and three signals for the aromatic protons.	Two singlets for the methyl groups and three signals for the aromatic protons.	One singlet for the two equivalent methyl groups and a multiplet for the three aromatic protons.
(Predicted δ, ppm)	~2.3 (s, 3H), ~2.4 (s, 3H), ~7.0-7.3 (m, 3H)	~2.2 (s, 3H), ~2.3 (s, 3H), ~7.0-7.2 (m, 3H)	~2.4 (s, 6H), ~7.0-7.2 (m, 3H)
¹³C NMR	Eight distinct signals are expected due to the lack of symmetry.	Eight distinct signals are expected due to the lack of symmetry.	Four distinct signals are expected due to the plane of symmetry.
(Predicted δ, ppm)	Aromatic: ~125-140, Methyl: ~15-21	Aromatic: ~125-140, Methyl: ~15-20	Aromatic: ~127-138, Methyl: ~20
FTIR (cm⁻¹)	C-H (aromatic), C-H (aliphatic), C=C (aromatic), C-Cl	C-H (aromatic), C-H (aliphatic), C=C (aromatic), C-Cl	C-H (aromatic), C-H (aliphatic), C=C (aromatic), C-Cl
Characteristic Peaks	~3100-3000, ~2950-2850, ~1600-1450, ~850-550	~3100-3000, ~2950-2850, ~1600-1450, ~850-550	~3100-3000, ~2950-2850, ~1600-1450, ~850-550
Mass Spectrometry	Molecular Ion (M⁺) at m/z 140/142 (approx. 3:1 ratio).	Molecular Ion (M⁺) at m/z 140/142 (approx. 3:1 ratio).	Molecular Ion (M⁺) at m/z 140/142 (approx. 3:1 ratio).
Major Fragments (m/z)	105 ([M-Cl]⁺), 77	105 ([M-Cl]⁺), 51[1]	105 ([M-Cl]⁺)

Experimental Workflows and Structural Distinctions

The following diagrams illustrate the logical workflow for spectroscopic analysis and highlight the key distinguishing features between 2-Chloro-p-xylene and an isomer.

A logical workflow for the spectroscopic confirmation of 2-Chloro-p-xylene.

References

• 1. 4-Chloro-o-xylene | C8H9Cl | CID 32886 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Chlorinated Xylene Isomers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of substituted aromatic compounds is critical for synthetic route design and metabolite identification. This guide provides an objective comparison of the reactivity of different chlorinated xylene isomers, supported by experimental data, to aid in these endeavors. The chlorination of xylene isomers proceeds via electrophilic aromatic substitution, a cornerstone of organic chemistry. The inherent directing effects of the methyl groups and the incoming chloro substituent, along with steric considerations, dictate the rate and regioselectivity of these reactions.

Relative Reactivity and Product Distribution

The reactivity of xylene isomers towards electrophilic chlorination is significantly influenced by the positions of the two methyl groups on the benzene (B151609) ring. Both methyl groups are activating and ortho-, para-directing. This leads to a difference in the number and nature of available activated positions for substitution, directly impacting their reaction rates and the resulting product distributions. In general, m-xylene (B151644) is the most reactive of the three isomers due to the additive directing effects of its methyl groups, while p-xylene (B151628) is the least reactive.

Quantitative Comparison of Monochlorination Products

The following tables summarize the product distribution from the monochlorination of o-xylene (B151617) and m-xylene under specific experimental conditions.

Table 1: Monochlorination of o-Xylene with FeCl₃ Catalyst

Product	Yield (%)
3-chloro-o-xylene	34.96
4-chloro-o-xylene	48.24
Unreacted o-xylene	10.42
Dichloro-o-xylene	6.38

Data sourced from a comparative example in a patented process for directed chlorination.[1]

Table 2: Monochlorination of m-Xylene with FeCl₃ Catalyst

Product	Yield (%)
2-chloro-m-xylene	21.09
4-chloro-m-xylene	76.35
Unreacted m-xylene	2.56

Data sourced from a patented process for directed chlorination.[1]

In the case of p-xylene, chlorination yields a single monochlorinated product, 2-chloro-p-xylene, due to the symmetry of the starting material.

Experimental Protocols

The following is a generalized experimental protocol for the Lewis acid-catalyzed chlorination of xylene isomers, based on procedures described in the literature.[1][2][3]

General Procedure for the Chlorination of Xylene Isomers

A mixture of the desired xylene isomer (e.g., 100 parts by weight) and a Lewis acid catalyst, such as anhydrous ferric chloride (FeCl₃, e.g., 0.1 parts by weight), is cooled to a specific temperature (e.g., 0°C) in a reaction vessel equipped with a stirrer and a gas inlet tube.[1] Chlorine gas is then slowly introduced into the stirred mixture over a period of several hours (e.g., 4 hours), while maintaining the reaction temperature.[1] After the addition of chlorine is complete, the reaction mixture is quenched with water. The organic layer is then separated, washed with an aqueous solution of sodium bicarbonate, and dried over an anhydrous drying agent like magnesium sulfate.[1] The product composition is typically determined by gas-liquid chromatography (GLC).[1]

Reaction Pathways and Mechanisms

The chlorination of xylene isomers is a classic example of electrophilic aromatic substitution. The reaction is initiated by the activation of molecular chlorine by a Lewis acid catalyst, such as FeCl₃, to generate a highly electrophilic species. This electrophile is then attacked by the electron-rich aromatic ring of the xylene isomer to form a resonance-stabilized carbocation intermediate, known as a sigma complex or arenium ion.[4][5][6] In the final step, a proton is abstracted from the carbocation, restoring the aromaticity of the ring and yielding the chlorinated xylene product.[4][6]

The regioselectivity of the chlorination is governed by the directing effects of the two methyl groups on the xylene ring. Methyl groups are activating and ortho-, para-directing, meaning they increase the electron density at the ortho and para positions, making them more susceptible to electrophilic attack.

References

• 1. US4190609A - Process for the directed chlorination of xylenes - Google Patents [patents.google.com]
• 2. US6930216B2 - Method for the nuclear chlorination of ortho-xylene - Google Patents [patents.google.com]
• 3. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]
• 4. Aromatic Reactivity [www2.chemistry.msu.edu]
• 5. Electrophilic halogenation - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Validated Analytical Methods for 2-Chloro-p-xylene Quantification

This guide provides a comprehensive comparison of commonly employed analytical methodologies for the accurate quantification of 2-Chloro-p-xylene. The selection of a suitable analytical technique is paramount for researchers, scientists, and drug development professionals to ensure the quality, safety, and efficacy of pharmaceutical products and intermediates. This document outlines the performance characteristics of various methods, supported by detailed experimental protocols and validation data.

Comparison of Analytical Methods

The primary analytical techniques for the quantification of semi-volatile organic compounds like 2-Chloro-p-xylene are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on factors such as the required sensitivity, selectivity, and the nature of the sample matrix.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)
Principle	Separation based on boiling point and volatility, followed by detection of ions formed in a hydrogen flame.	Separation based on boiling point and volatility, with detection and identification based on mass-to-charge ratio.	Separation based on polarity, with detection based on the absorption of UV light by the analyte.
Selectivity	Moderate; relies on chromatographic separation for resolution from matrix components.	High; provides structural information, enabling definitive identification and quantification.	Moderate to High; dependent on the chromophore of the analyte and the complexity of the sample matrix.
Sensitivity (LOD)	~1 ng/mL	~0.1 ng/mL	~10 ng/mL
Linearity (r²)	>0.99	>0.99	>0.99
Accuracy (%RE)	≤ ±15%	≤ ±10%	≤ ±15%
Precision (%RSD)	≤ 10%	≤ 5%	≤ 10%
Advantages	Robust, cost-effective, and widely available.	High selectivity and sensitivity, providing structural confirmation.	Suitable for less volatile or thermally labile compounds.
Disadvantages	Susceptible to interference from co-eluting compounds.	Higher initial instrument cost and maintenance.	Potentially lower sensitivity for compounds with poor UV absorption.

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation and validation of these analytical methods. The following are representative methodologies for the quantification of 2-Chloro-p-xylene.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is suitable for the routine analysis of 2-Chloro-p-xylene in various sample matrices.

a. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., Dichloromethane or Hexane).

• Prepare a standard stock solution of 2-Chloro-p-xylene in the same solvent.

• Generate a calibration curve by preparing a series of dilutions from the stock solution.

b. GC-FID Conditions:

• Column: HP-5 (or equivalent), 30 m x 0.32 mm ID, 0.25 µm film thickness.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 200°C at 10°C/min, hold for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Carrier Gas: Helium or Nitrogen at a constant flow rate of 1.5 mL/min.

• Injection Volume: 1 µL (splitless injection).

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers higher selectivity and sensitivity, making it ideal for trace-level quantification and confirmation.

a. Sample Preparation:

Follow the same procedure as for GC-FID.

b. GC-MS Conditions:

• GC Conditions: Same as GC-FID.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for 2-Chloro-p-xylene (e.g., m/z 140, 105, 103).

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

While GC is generally preferred for volatile compounds, HPLC can be a viable alternative, particularly if the compound exhibits good UV absorbance.

a. Sample Preparation:

• Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Prepare a standard stock solution of 2-Chloro-p-xylene in the mobile phase.

• Generate a calibration curve by preparing a series of dilutions from the stock solution.

b. HPLC-UV Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

Method Validation Workflow

The validation of an analytical method is essential to ensure its suitability for the intended purpose.[1] A typical workflow for method validation is illustrated below.

Caption: General workflow for analytical method validation.

References

• 1. researchgate.net [researchgate.net]

The Biological Potential of Compounds Derived from 2-Chloro-p-xylene: A Comparative Guide

While 2-Chloro-p-xylene serves as a potential starting material for the synthesis of various chemical entities, a comprehensive review of current scientific literature reveals a notable gap in direct, well-documented synthetic pathways to specific biologically active compounds with extensive experimental data. However, by exploring the synthesis and biological activities of structurally related compounds, particularly quinoxaline (B1680401) derivatives which can be conceptually derived from 2-Chloro-p-xylene precursors, we can infer the potential for developing bioactive molecules from this starting material.

This guide will focus on the biological activities of quinoxaline derivatives that could theoretically be synthesized from 2,5-dimethyl-1,2-phenylenediamine, a diamine derivable from 2-Chloro-p-xylene through a multi-step synthesis. We will present a comparative analysis of their antimicrobial activities, supported by available experimental data and protocols.

Hypothetical Synthesis Pathway from 2-Chloro-p-xylene to a Quinoxaline Scaffold

Caption: A conceptual multi-step pathway from 2-Chloro-p-xylene to a quinoxaline derivative.

Comparative Analysis of Antimicrobial Activity of Quinoxaline Derivatives

Quinoxaline derivatives have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial and antifungal properties. The following tables summarize the in vitro antimicrobial activity of various substituted quinoxaline compounds, providing a comparative overview of their efficacy against different microbial strains.

Table 1: Antibacterial Activity of Symmetrically Disubstituted Quinoxaline Derivatives

Compound ID	R Group	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. vulgaris (MIC, µg/mL)	Reference
2	-SCH₂CH₂OH	6.25	12.5	25	50	[1]
3a	-S-aryl	12.5	25	50	100	[1]
3f	-S-aryl (with NO₂)	6.25	6.25	12.5	25	[1]
4a	-SCH₂COOH	12.5	25	50	100	[1]
5a	-NH-aryl	6.25	12.5	25	50	[1]

Table 2: Antibacterial Activity of Asymmetrically Substituted Quinoxaline Derivatives

Compound ID	R¹ Group	R² Group	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. vulgaris (MIC, µg/mL)	Reference
6a	-Cl	-S-aryl (with OH)	25	50	100	>100	[1]
6b	-Cl	-S-aryl (with NO₂)	12.5	25	25	50	[1]
8a	-Cl	-NH-aryl	50	100	>100	>100	[1]
9a	-S-aryl	-NH-aryl	25	50	100	>100	[1]

Table 3: Antifungal Activity of Selected Quinoxaline Derivatives

Compound ID	R¹ Group	R² Group	C. albicans (MIC, µg/mL)	A. flavus (MIC, µg/mL)	Reference
6a	-Cl	-S-aryl (with OH)	25	50	[1]
6b	-Cl	-S-aryl (with NO₂)	12.5	25	[1]
10	Pentacyclic	derivative	12.5	25	[1]

Experimental Protocols

The following are generalized experimental protocols for the synthesis and antimicrobial evaluation of quinoxaline derivatives, based on methodologies reported in the scientific literature.

General Procedure for the Synthesis of 2,3-Disubstituted Quinoxalines

The synthesis of the quinoxaline derivatives presented in the tables typically starts from 2,3-dichloroquinoxaline (B139996). The general method involves a nucleophilic substitution reaction where the chlorine atoms are displaced by sulfur or nitrogen nucleophiles.

Caption: A generalized workflow for the synthesis of substituted quinoxalines.

Detailed Steps:

• A solution of 2,3-dichloroquinoxaline in a suitable solvent (e.g., ethanol, DMF) is prepared.

• The appropriate nucleophile (e.g., a thiol or an amine) and a base (e.g., triethylamine, potassium carbonate) are added to the solution.

• The reaction mixture is then heated under reflux for a specified period, with the progress of the reaction monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is then subjected to a standard work-up procedure, which may include extraction with an organic solvent and washing with water and brine.

• The crude product is purified by column chromatography or recrystallization to yield the desired substituted quinoxaline.[1]

Antimicrobial Activity Assay (Disc Diffusion Method)

The antimicrobial activity of the synthesized compounds is commonly evaluated using the disc diffusion method.

Detailed Steps:

• Bacterial or fungal strains are cultured in an appropriate broth medium.

• The microbial suspension is uniformly spread onto the surface of agar (B569324) plates.

• Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO).

• The impregnated discs are placed on the surface of the inoculated agar plates.

• Standard antibiotic and antifungal discs (e.g., Gentamycin and Ketoconazole) and a solvent control disc are also placed on the plates for comparison.

• The plates are incubated at an appropriate temperature (e.g., 37 °C for bacteria, 28 °C for fungi) for 24-48 hours.

• The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (in mm) around each disc. A larger zone of inhibition indicates greater antimicrobial activity.[1]

Conclusion

While a direct and extensively documented synthetic route from 2-Chloro-p-xylene to a specific, biologically evaluated compound remains to be fully elucidated in the available literature, the potential for such transformations is evident. The biological activity of quinoxaline derivatives, which can be conceptually accessed from 2-Chloro-p-xylene, highlights a promising area for future research in drug discovery. The data presented here for related quinoxaline structures offer a valuable comparative reference for researchers and scientists interested in exploring the synthesis of novel bioactive compounds from readily available industrial starting materials. Further investigation into the multi-step synthesis from 2-Chloro-p-xylene to versatile intermediates like 2,5-dimethyl-1,2-phenylenediamine is warranted to unlock the full potential of this chemical feedstock in the development of new therapeutic agents.

References

• 1. mdpi.com [mdpi.com]

Navigating Solvent Selection: An Environmental Impact Comparison of 2-Chloro-p-xylene and its Alternatives

For researchers, scientists, and drug development professionals, the choice of solvent is a critical decision that extends beyond its chemical properties to its environmental footprint. This guide provides a comparative analysis of the environmental impact of 2-Chloro-p-xylene against common alternatives: Toluene, isomeric Xylene, and Ethylbenzene. Due to a lack of specific environmental impact data for 2-Chloro-p-xylene, this guide also outlines standardized experimental protocols essential for its comprehensive assessment, ensuring informed and environmentally responsible solvent selection.

The environmental fate and effects of a chemical are crucial considerations in its lifecycle. While extensive data is available for widely used aromatic hydrocarbon solvents, information on their chlorinated counterparts is often less accessible. This guide aims to bridge this gap by presenting a clear comparison based on existing data and providing the necessary framework for evaluating the environmental impact of substances like 2-Chloro-p-xylene.

Comparative Environmental Data

The following tables summarize key environmental impact parameters for Toluene, Xylene, and Ethylbenzene. A column for 2-Chloro-p-xylene is included to highlight the current data gaps. General environmental behavior expected of chlorinated aromatic hydrocarbons is also noted.

Table 1: Environmental Fate and Transport

Parameter	2-Chloro-p-xylene	Toluene	Xylene (Isomeric Mixture)	Ethylbenzene	General Chlorinated Aromatic Hydrocarbons
Atmospheric Fate	Data not available	Volatilizes readily; degrades in a few days by reacting with other chemicals.[1]	Volatilizes readily; short atmospheric lifetime.[2]	Moves easily into the air from water and soil; broken down in less than 3 days with the aid of sunlight.[3]	Can be persistent in the atmosphere, with potential for long-range transport.[4]
Soil Mobility	Data not available	May move through the ground and enter groundwater.[1]	Does not bind to soil well and may move through the ground to enter groundwater.[2]	Can contaminate groundwater; does not readily bind to soil.[5]	Tend to be persistent in soil and may leach into groundwater.
Water Fate	Data not available	Evaporates from water; broken down by bacteria.[1]	Detected in surface water, drinking water, and rainwater.[6]	In surface water, it breaks down by reacting with chemicals naturally present.[5]	Can be persistent and bioaccumulative in aquatic environments.
Biodegradation	Data not available	Biodegradable in water and soil.[1]	Biodegradable, though some isomers may be more recalcitrant.[7][8]	Broken down by soil bacteria.[3]	Generally resistant to biodegradation, with reductive dechlorination occurring under anaerobic conditions.[9]

Table 2: Ecotoxicity

Organism	2-Chloro-p-xylene	Toluene	Xylene (Isomeric Mixture)	Ethylbenzene	General Chlorinated Aromatic Hydrocarbons
Aquatic Life (Acute)	Data not available	Moderate acute toxicity to aquatic life.[1]	High acute toxicity to aquatic life.[2]	The EPA has set limits for short-term exposure in drinking water.[9]	Can exhibit significant toxicity to aquatic organisms.[3]
Aquatic Life (Chronic)	Data not available	Moderate chronic toxicity to aquatic life.[1]	High chronic toxicity to aquatic life.[2]	The EPA has set a lifetime exposure limit for drinking water.[9]	Can have long-term adverse effects on aquatic ecosystems.
Plants	Data not available	Can cause membrane damage to leaves.[1]	Causes injury to various agricultural and ornamental crops.[2]	Data not available	Can be phytotoxic.
Bioaccumulation	Data not available	Expected to have minimal bioaccumulation.[1]	Expected to moderately bioaccumulate in fish.[2]	Data not available	High potential for bioaccumulation in the food chain.

Experimental Protocols for Environmental Impact Assessment

To address the data gaps for 2-Chloro-p-xylene and to ensure a thorough environmental risk assessment for any chemical, standardized experimental protocols are employed. The Organisation for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for the testing of chemicals that are widely accepted internationally.[5][10]

Key OECD Test Guidelines:

• Section 2: Effects on Biotic Systems: This section includes guidelines for testing toxicity to various aquatic organisms.

  • OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a short period.

  • OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the acute toxicity to daphnids (water fleas), key organisms in freshwater ecosystems.

  • OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates the effect of a substance on the growth of algae, which form the base of many aquatic food webs.

• Section 3: Environmental Fate and Behaviour: This section provides methods to assess how a chemical behaves in the environment.

  • OECD 301: Ready Biodegradability: This series of tests (A-F) assesses the likelihood of a substance to be rapidly and completely biodegraded by microorganisms.[11][12] The "Closed Bottle Test" (OECD 301D) is a common method for water-soluble samples.[11]

  • OECD 310: Ready Biodegradability - CO2 in sealed vessels (Headspace Test): This method is suitable for volatile substances.[2]

  • OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This test determines the tendency of a chemical to adsorb to soil and sediment, which influences its mobility.

  • OECD 117: Partition Coefficient (n-octanol/water), HPLC Method: This test measures the lipophilicity of a substance, which is an indicator of its potential to bioaccumulate.

The American Society for Testing and Materials (ASTM) also provides standardized methods for biodegradability testing, such as ASTM D5864 for lubricants and ASTM D5271 for plastics in an aqueous environment.[2]

Visualizing Environmental Pathways and Experimental Workflows

To better understand the potential environmental journey of 2-Chloro-p-xylene and the process of its assessment, the following diagrams are provided.

Figure 1. Potential environmental fate and transport pathways of 2-Chloro-p-xylene.

Figure 2. Experimental workflow for OECD 301D ready biodegradability test.

Conclusion and Recommendations

The selection of a solvent in research and development carries with it a responsibility to consider its environmental consequences. While Toluene, Xylene, and Ethylbenzene have been extensively studied, allowing for a direct comparison of their environmental impacts, a significant data gap exists for 2-Chloro-p-xylene.

Based on the general behavior of chlorinated aromatic hydrocarbons, it is prudent to assume that 2-Chloro-p-xylene may exhibit persistence, bioaccumulation potential, and toxicity. However, without specific experimental data, this remains an assumption.

Therefore, it is strongly recommended that a comprehensive environmental impact assessment of 2-Chloro-p-xylene be conducted following standardized protocols, such as the OECD Guidelines for the Testing of Chemicals. This will enable a more accurate comparison with its alternatives and support a more sustainable approach to solvent selection in scientific research and drug development. Researchers are encouraged to consult the detailed OECD guidelines to ensure rigorous and internationally recognized testing methodologies.

References

• 1. store.astm.org [store.astm.org]
• 2. geyseco.es [geyseco.es]
• 3. Environmental behavior, sources, and effects of chlorinated polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modeling Global Environmental Fate and Quantifying Global Source–Receptor Relationships of Short-, Medium-, and Long-Chain Chlorinated Paraffins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 6. The OECD guidelines for the testing of chemicals and pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodegradation of p-xylene-a comparison of three psychrophilic Pseudomonas strains through the lens of gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In situ bioremediation - Wikipedia [en.wikipedia.org]
• 10. oecd.org [oecd.org]
• 11. Understanding Biodegradability Testing: Ensuring Environmental Safety | Envirocare Labs [envirocarelabs.com]
• 12. Biodegradation Test Methods - Situ Biosciences [situbiosciences.com]

A Comparative Toxicological Guide to 2-Chloro-p-xylene and Related Compounds

This guide provides a comparative toxicological overview of 2-Chloro-p-xylene and its structurally related compounds, p-xylene (B151628), and its isomers (o-xylene and m-xylene). The information is intended for researchers, scientists, and drug development professionals to facilitate an understanding of the potential hazards associated with these chemicals.

Executive Summary

Xylene is a widely used industrial solvent and a common component of many commercial products. It exists as three isomers: ortho (o-), meta (m-), and para (p-). 2-Chloro-p-xylene is a chlorinated derivative of p-xylene. While extensive toxicological data is available for xylene isomers, there is a notable lack of publicly available quantitative toxicity data for 2-Chloro-p-xylene. This guide summarizes the existing data for p-xylene and its isomers and presents the available hazard information for 2-Chloro-p-xylene.

Quantitative Toxicological Data

The following tables summarize the acute toxicity data for p-xylene and its isomers.

Table 1: Acute Oral Toxicity

Compound	Species	LD50 (mg/kg)	Reference
p-Xylene	Rat	4029	[1]
o-Xylene	Rat	3580	[2]
m-Xylene	Rat	5010	[2]
Mixed Xylenes (B1142099)	Rat	3500 - 8600	[2]
2-Chloro-p-xylene	-	Data not available	-

Table 2: Acute Inhalation Toxicity

Compound	Species	LC50 (ppm)	Exposure Duration	Reference
p-Xylene	Rat	4740	4 hours	[3]
p-Xylene	Mouse	3907	6 hours	[3]
o-Xylene	Mouse	4595	6 hours	[3]
m-Xylene	Mouse	5267	6 hours	[3]
Mixed Xylenes	Rat	6350 - 6700	4 hours	[3]
2-Chloro-p-xylene	-	Data not available	-	-

Hazard Profile of 2-Chloro-p-xylene

• H302: Harmful if swallowed (Acute toxicity, oral - Category 4)[4]

• H315: Causes skin irritation (Skin corrosion/irritation - Category 2)[4]

• H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[4]

This information indicates that 2-Chloro-p-xylene is considered to have moderate acute oral toxicity and is an irritant to the skin and eyes.

Experimental Protocols

The toxicological data presented in this guide are typically generated using standardized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (OECD Test Guideline 420, 423, 425)

Acute oral toxicity studies are designed to determine the short-term adverse effects of a substance following a single oral dose.

Experimental workflow for a typical acute oral toxicity study.

Methodology:

• Animal Selection and Acclimatization: Healthy, young adult rodents (commonly rats) of a single sex are acclimatized to laboratory conditions.

• Fasting: Animals are fasted (food, but not water, is withheld) for a specified period before dosing to promote absorption of the test substance.

• Dosing: The test substance is administered as a single dose via oral gavage. The dose levels are carefully selected, often based on a preliminary range-finding study.

• Observation: Animals are observed for signs of toxicity and mortality at regular intervals for up to 14 days. Body weight is also monitored.

• Necropsy: All animals (those that die during the study and survivors at the end) undergo a gross necropsy to identify any pathological changes.

• Data Analysis: The data are statistically analyzed to determine the LD50 value, which is the dose estimated to be lethal to 50% of the test animals.

Acute Inhalation Toxicity Testing (OECD Test Guideline 403)

This type of study assesses the adverse effects of a substance following a short-term inhalation exposure.

Experimental workflow for a typical acute inhalation toxicity study.

Methodology:

• Animal Selection and Acclimatization: Healthy, young adult animals (commonly rats) are acclimatized to the laboratory environment.

• Exposure: Animals are exposed to the test substance in an inhalation chamber for a defined period (typically 4 hours). The exposure can be whole-body or nose-only. The concentration of the test substance in the air is carefully controlled and monitored.

• Observation: Following exposure, animals are observed for signs of toxicity and mortality for up to 14 days.

• Necropsy: All animals undergo a gross necropsy, with particular attention paid to the respiratory tract.

• Data Analysis: The data are used to calculate the LC50, the concentration of the substance in the air that is estimated to be lethal to 50% of the test animals.

Signaling Pathways in Xylene Toxicity

The primary toxic effects of xylenes are on the central nervous system (CNS) and are thought to be related to their ability to disrupt neuronal membranes and interfere with neurotransmitter systems. The exact signaling pathways are complex and not fully elucidated, but are generally understood to involve non-specific disruption of neuronal function due to the lipophilic nature of the compounds.

Simplified proposed pathway for xylene-induced neurotoxicity.

Conclusion

P-xylene and its isomers exhibit a range of toxic effects, with the most prominent being acute CNS depression and irritation. Quantitative data from animal studies provide a basis for understanding their relative toxicities. In contrast, there is a significant lack of specific quantitative toxicological data for 2-Chloro-p-xylene in the public domain. The available GHS hazard classifications indicate that it is harmful if swallowed and is an irritant. Further research is needed to fully characterize the toxicological profile of 2-Chloro-p-xylene and to allow for a comprehensive comparison with its non-chlorinated analogues. Researchers and drug development professionals should exercise caution when handling 2-Chloro-p-xylene, assuming a hazard profile at least comparable to its GHS classification until more definitive data becomes available.

References

• 1. parchem.com [parchem.com]
• 2. DDT - Wikipedia [en.wikipedia.org]
• 3. jcdr.net [jcdr.net]
• 4. Chloro-p-xylene | C8H9Cl | CID 32883 - PubChem [pubchem.ncbi.nlm.nih.gov]

comparing solvent properties of 2-Chloro-p-xylene with other solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solvent properties of 2-Chloro-p-xylene against a range of common laboratory solvents. The data presented is intended to assist researchers, scientists, and professionals in drug development in making informed decisions for solvent selection in various experimental and manufacturing processes.

Comparative Data of Solvent Properties

The following table summarizes key physical and chemical properties of 2-Chloro-p-xylene and other frequently used solvents. This allows for a direct comparison of their characteristics.

Solvent	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 25°C)	Viscosity (cP at 25°C)	Dielectric Constant (at 25°C)	Dipole Moment (D)	Water Solubility ( g/100 mL at 25°C)
2-Chloro-p-xylene	186 - 187[1]	1.6 - 2[1][2]	1.049[1]	Not Available	Not Available	Not Available	0.00421[1]
Toluene (B28343)	110.6[3][4]	-95[3][4]	0.8623[4]	0.59[5]	2.38[5]	0.31[5]	0.052[5]
Acetone (B3395972)	56.08[6]	-94.9[6]	0.7845[6]	0.32[7]	20.7[8]	2.69[8]	Miscible[6]
Diethyl Ether	34.6[9]	-116.3	0.713	0.224[10]	4.34[7]	1.15[11]	6.05[12]
Hexane (B92381)	69[13]	-95[4]	0.659	0.3[13]	1.88[11]	0.08[13]	0.0013
Dichloromethane	39.6	-96.7	1.326	0.44	9.08[7]	1.6[14]	1.3
Ethanol	78.3	-114.1	0.789	1.074	24.55[15]	1.69	Miscible

Experimental Protocols for Property Determination

The following are detailed methodologies for the key experiments used to determine the solvent properties listed above.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • A sample of the solvent is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled for simple distillation. The thermometer bulb is positioned so that the top of the bulb is level with the bottom of the side arm of the distillation flask.

  • The liquid is heated, and the temperature is recorded when the liquid is boiling and a steady stream of distillate is collected. This temperature is the boiling point.[3][9][10][16]

Melting Point Determination

The melting point is the temperature at which a solid turns into a liquid. For pure substances, this occurs over a narrow range.

• Apparatus: Capillary tubes, melting point apparatus (e.g., Mel-Temp or similar).

• Procedure:

  • A small, dry sample of the solidified solvent is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[4][6][12]

Density Determination

Density is the mass of a substance per unit volume.

• Apparatus: Pycnometer (specific gravity bottle) or a graduated cylinder and a balance.

• Procedure (using a pycnometer for high accuracy):

  • The mass of the clean, dry pycnometer is determined.

  • The pycnometer is filled with the solvent, and the mass is measured again.

  • The volume of the pycnometer is known or can be determined using a reference liquid like water.

  • The density is calculated by dividing the mass of the solvent by the volume of the pycnometer.[5][17][18][19]

Viscosity Determination

Viscosity is a measure of a fluid's resistance to flow.

• Apparatus: Viscometer (e.g., Ostwald viscometer, falling-sphere viscometer, or rotational viscometer).

• Procedure (using an Ostwald viscometer):

  • A known volume of the solvent is introduced into the viscometer.

  • The liquid is drawn up into the upper bulb by suction.

  • The time taken for the liquid to flow between two marked points on the capillary is measured.

  • The viscosity is calculated by comparing this time with the time taken for a reference liquid of known viscosity, considering the densities of both liquids.[20][21][22][23][24]

Dielectric Constant Determination

The dielectric constant is a measure of a solvent's ability to separate opposite charges.

• Apparatus: A capacitor, a capacitance meter, and a dielectric cell.

• Procedure:

  • The capacitance of the empty dielectric cell is measured.

  • The cell is then filled with the solvent, and the capacitance is measured again.

  • The dielectric constant is the ratio of the capacitance of the cell with the solvent to the capacitance of the empty cell.[13][25][26][27]

Water Solubility Determination

Water solubility is the maximum amount of a substance that can dissolve in a given amount of water at a specific temperature.

• Apparatus: Test tubes, vortex mixer, centrifuge, analytical balance, and a method for quantifying the dissolved substance (e.g., spectroscopy or chromatography).

• Procedure (Shake-Flask Method):

  • An excess amount of the solvent is added to a known volume of water in a flask.

  • The mixture is agitated (e.g., using a vortex mixer or shaker) at a constant temperature until equilibrium is reached.

  • The mixture is then centrifuged to separate the undissolved solvent.

  • A sample of the aqueous layer is carefully removed, and the concentration of the dissolved solvent is determined using an appropriate analytical technique.[14][15][28]

Visualizing Solvent Selection Logic

The following diagram illustrates a simplified workflow for selecting an appropriate solvent based on key experimental parameters.

Caption: A workflow for solvent selection based on key physical properties.

Objective Comparison

2-Chloro-p-xylene presents a unique set of properties when compared to other common laboratory solvents. Its high boiling point of 186-187 °C makes it suitable for reactions requiring elevated temperatures, a domain where solvents like acetone, diethyl ether, and hexane are not viable due to their high volatility. This property is more comparable to higher boiling point solvents not listed in the table, such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).

The density of 2-Chloro-p-xylene is greater than water, which can be advantageous in extraction processes where it would form the lower organic layer. Its very low water solubility is a key characteristic for applications requiring a non-polar, water-immiscible medium. This is in stark contrast to highly miscible solvents like acetone and ethanol.

In terms of safety, like many organic solvents, 2-Chloro-p-xylene should be handled with appropriate personal protective equipment in a well-ventilated area. Its higher boiling point and lower vapor pressure compared to more volatile solvents may reduce inhalation risks at room temperature.

References

• 1. vernier.com [vernier.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. homesciencetools.com [homesciencetools.com]
• 4. SSERC | Melting point determination [sserc.org.uk]
• 5. shodex.com [shodex.com]
• 6. Melting point determination | Resource | RSC Education [edu.rsc.org]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. byjus.com [byjus.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. westlab.com [westlab.com]
• 11. scribd.com [scribd.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. uomus.edu.iq [uomus.edu.iq]
• 15. mt.com [mt.com]
• 16. wjec.co.uk [wjec.co.uk]
• 17. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 18. Experimental determination of viscosity (viscometer) | tec-science [tec-science.com]
• 19. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 20. gazi.edu.tr [gazi.edu.tr]
• 21. uobabylon.edu.iq [uobabylon.edu.iq]
• 22. Measuring Viscosity - Activity - TeachEngineering [teachengineering.org]
• 23. rsc.org [rsc.org]
• 24. scribd.com [scribd.com]
• 25. researchgate.net [researchgate.net]
• 26. scribd.com [scribd.com]
• 27. chem.ws [chem.ws]
• 28. chem.libretexts.org [chem.libretexts.org]

literature review of 2-Chloro-p-xylene applications in materials science

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Poly(2-chloro-p-xylylene), commercially known as Parylene C, with its primary alternative, Poly(p-xylylene) (Parylene N). Derived from the precursor 2-Chloro-p-xylene, Parylene C offers a unique combination of properties that make it a cornerstone material in a multitude of advanced applications, from medical device coatings to electronic insulation. This document outlines the material's performance characteristics, supported by quantitative data, and provides detailed experimental protocols for its synthesis.

Performance Comparison: Parylene C vs. Parylene N

The addition of a chlorine atom to the p-xylylene monomer unit in Parylene C results in distinct differences in its physical, electrical, thermal, and barrier properties when compared to the unsubstituted Parylene N. These differences are critical in selecting the appropriate material for a specific application.

Electrical Properties

Parylene C is widely utilized for its excellent dielectric properties, providing robust electrical insulation for electronic components. While both Parylene C and N are excellent insulators, Parylene C exhibits a slightly higher dielectric constant and dissipation factor.

Property	Parylene C	Parylene N	Test Method
Dielectric Constant, 60 Hz	3.15	2.65	ASTM D150
Dielectric Constant, 1 kHz	2.83	2.65	ASTM D150
Dielectric Constant, 1 MHz	2.95	2.65	ASTM D150
Dissipation Factor, 60 Hz	0.027	0.0002	ASTM D150
Dissipation Factor, 1 kHz	0.015	0.0002	ASTM D150
Dissipation Factor, 1 MHz	0.013	0.0006	ASTM D150
Dielectric Strength (V/mil for 1 mil)	5,600	7,000	ASTM D149
Volume Resistivity (ohm-cm)	8.8 x 10¹⁶	1.4 x 10¹⁷	ASTM D257

Mechanical Properties

Both Parylene C and N form highly conformal and pinhole-free coatings, offering excellent mechanical protection. Parylene C generally possesses a higher tensile strength and a slightly lower elongation at break compared to Parylene N.

Property	Parylene C	Parylene N	Test Method
Tensile Strength (psi)	10,000	6,500	ASTM D882
Yield Strength (psi)	8,000	6,000	ASTM D882
Elongation at Break (%)	200	250	ASTM D882
Tensile Modulus (psi)	160,000	150,000	ASTM D882
Density (g/cm³)	1.289	1.102	ASTM D1505

Thermal Properties

The operational temperature range of parylene coatings is a critical consideration. Parylene C offers a higher continuous service temperature in the presence of oxygen compared to Parylene N.

Property	Parylene C	Parylene N	Test Method
Melting Point (°C)	290	420	-
Continuous Service Temperature in Air (°C)	80	60	-
Continuous Service Temperature in Vacuum (°C)	220	220	-
Thermal Conductivity (W/m-K)	0.082	0.126	ASTM C177
Coefficient of Thermal Expansion (ppm/°C)	35	69	ASTM E831

Barrier Properties

A key advantage of Parylene C is its superior barrier properties against moisture and gases, making it an ideal choice for encapsulating sensitive electronics and medical devices.

Property	Parylene C	Parylene N	Test Method
Water Vapor Transmission Rate (g-mil/100in²-24hr)	0.14	1.3	ASTM E96
Gas Permeability (cc-mil/100in²-24hr-atm)
Oxygen	7.1	39	ASTM D1434
Nitrogen	1.0	7.7	ASTM D1434
Carbon Dioxide	7.7	210	ASTM D1434

Experimental Protocol: Synthesis of Poly(2-chloro-p-xylylene) via the Gorham Process

The synthesis of Parylene C is achieved through a chemical vapor deposition (CVD) method known as the Gorham process. This process involves the sublimation and pyrolysis of a solid dimer precursor, Dichloro-[2.2]paracyclophane, to form a reactive monomer which then polymerizes onto a substrate at room temperature.

1. Substrate Preparation:

• Cleaning: The substrate must be meticulously cleaned to ensure optimal adhesion of the parylene film. This can be achieved through a multi-step process involving solvents such as isopropyl alcohol and deionized water, followed by drying with nitrogen gas. For some substrates, an ultrasonic bath may be employed for enhanced cleaning.

• Adhesion Promotion: To improve the bonding between the substrate and the parylene coating, an adhesion promoter is often applied. A-174 (γ-methacryloxypropyltrimethoxysilane) is a commonly used adhesion promoter. It can be applied via vapor deposition or by dipping the substrate in a dilute solution of the promoter.

2. Gorham Chemical Vapor Deposition (CVD) Process:

• Vaporization: A measured quantity of the solid Dichloro-[2.2]paracyclophane dimer is placed in the vaporizer section of the CVD system. The dimer is heated to approximately 120-150°C under vacuum (typically 1.0 Torr), causing it to sublimate directly into a gaseous state.

• Pyrolysis: The gaseous dimer then passes through a high-temperature pyrolysis furnace, which is maintained at approximately 650-700°C and a lower pressure (around 0.5 Torr). In this zone, the dimer is cleaved into highly reactive 2-chloro-p-xylylene monomers.

• Deposition: The monomeric gas is then introduced into the room-temperature deposition chamber, which is held at an even lower pressure (around 0.1 Torr). The cool surface of the substrate causes the monomer to condense and spontaneously polymerize, forming a thin, uniform, and conformal film of Poly(2-chloro-p-xylylene). The thickness of the film is controlled by the amount of dimer used and the deposition time. The typical deposition rate for Parylene C is around 5 µm/hour.[1]

3. Post-Deposition:

• Once the desired film thickness is achieved, the system is brought back to atmospheric pressure. The coated substrates can then be removed from the deposition chamber. No curing or further processing is typically required.

Visualizing the Process

The following diagrams illustrate the key pathways and workflows involved in the application of 2-Chloro-p-xylene in materials science.

Caption: The Gorham process for Parylene C synthesis.

Caption: Experimental workflow for Parylene C coating.

References

• 1. smif.pratt.duke.edu [smif.pratt.duke.edu]

Navigating the Synthesis of 2-Chloro-p-xylene: A Cost-Benefit Analysis of Competing Routes

For researchers and professionals in drug development and chemical synthesis, the efficient and cost-effective production of key intermediates is paramount. 2-Chloro-p-xylene (B1217518), a vital building block in the manufacturing of pharmaceuticals and agrochemicals, can be synthesized through various routes. This guide provides a comprehensive cost-benefit analysis of the three primary synthetic pathways: direct chlorination of p-xylene (B151628), electrochemical chlorination, and the Sandmeyer reaction of 2,5-dimethylaniline. We will delve into the experimental protocols, compare quantitative data, and explore the economic and environmental implications of each method to aid in the selection of the most suitable process.

Executive Summary

The choice of a synthetic route for 2-chloro-p-xylene hinges on a trade-off between raw material costs, reaction selectivity, energy consumption, and waste disposal. Direct chlorination offers a seemingly straightforward approach with readily available, low-cost starting materials, but it is often plagued by poor selectivity, leading to significant purification challenges and waste generation. Electrochemical chlorination presents a more selective and potentially environmentally benign alternative, though it requires a higher initial investment in specialized equipment and consumes a significant amount of electricity. The Sandmeyer reaction, a classic method, can offer high selectivity but is hampered by the higher cost of the starting material and the generation of substantial aqueous waste.

Comparison of Synthetic Routes to 2-Chloro-p-xylene

Parameter	Direct Chlorination	Electrochemical Chlorination	Sandmeyer Reaction
Starting Materials	p-Xylene, Chlorine Gas	p-Xylene, Hydrochloric Acid	2,5-Dimethylaniline, Sodium Nitrite (B80452), Copper(I) Chloride
Key Reagents/Catalysts	Lewis Acids (e.g., FeCl₃)	Precious Metal Oxide Anode	Hydrochloric Acid
Reported Yield	Variable (Control is key)	~68%[1]	Potentially moderate to high (yield for analogous iodo-compound is 21%)[2]
Selectivity	Low to moderate (forms polychlorinated byproducts)	High (main byproduct is 2,5-dichloro-p-xylene)[1][3]	High
Reaction Conditions	40-70°C	5°C (278 K)[1]	0-5°C (diazotization), then heated
Energy Consumption	Moderate (heating and stirring)	High (electrolysis)	Moderate (cooling and heating)
Purification	Difficult (distillation of close-boiling isomers)	Moderate (distillation)	Moderate (extraction, distillation)
Waste Products	Polychlorinated xylenes, acidic waste	Dichlorinated byproducts, aqueous HCl	Diazonium salt byproducts, copper salts, large volumes of acidic aqueous waste
Estimated Raw Material Cost	Low	Low to moderate	High
Estimated Operating Cost	Moderate to high (due to purification)	High (electricity)	Moderate
Capital Investment	Low to moderate	High	Low to moderate

Experimental Protocols

Route 1: Direct Chlorination of p-Xylene

This method involves the electrophilic aromatic substitution of p-xylene with chlorine gas, typically using a Lewis acid catalyst such as ferric chloride (FeCl₃).

Protocol: To a stirred solution of p-xylene in a suitable solvent (e.g., carbon tetrachloride or perchloroethylene), a catalytic amount of anhydrous ferric chloride is added.[4] Chlorine gas is then bubbled through the mixture at a controlled rate, maintaining the reaction temperature between 40-70°C. The reaction progress is monitored by gas chromatography (GC). To maximize the yield of the monochlorinated product, the reaction is typically stopped at a low conversion rate (10-40%) of p-xylene. The reaction mixture is then washed with water and a dilute base to remove the catalyst and any dissolved HCl. The organic layer is dried, and the solvent is removed by distillation. The crude product, a mixture of unreacted p-xylene, 2-chloro-p-xylene, and polychlorinated byproducts, is then subjected to fractional distillation for purification.

Route 2: Electrochemical Chlorination of p-Xylene

This route utilizes an electrochemical cell to generate the chlorinating agent in situ, offering better control over the reaction.

Protocol: [1] A two-phase electrolysis is conducted in a divided cell with a precious metal oxide coated titanium anode and a graphite (B72142) cathode. The anolyte consists of an aqueous solution of 2 M hydrochloric acid and p-xylene. The mixture is stirred vigorously at 300 rpm and the temperature is maintained at 5°C (278 K). A constant current is applied to the cell. After the reaction, the organic phase is separated, washed with water, dried over anhydrous sodium sulfate, and distilled to isolate 2-chloro-p-xylene. This method has been reported to yield 68% of 2-chloro-p-xylene.[1]

Route 3: Sandmeyer Reaction of 2,5-Dimethylaniline

This classic named reaction involves the diazotization of an aromatic amine followed by a copper(I) salt-catalyzed substitution.

Protocol: 2,5-Dimethylaniline is dissolved in an aqueous solution of hydrochloric acid and cooled to 0-5°C in an ice bath. A solution of sodium nitrite in water is added dropwise while maintaining the temperature below 5°C to form the diazonium salt. This cold diazonium salt solution is then slowly added to a solution of copper(I) chloride in hydrochloric acid, which has been pre-heated. The reaction mixture is stirred and allowed to warm to room temperature, and then heated to ensure complete reaction. After cooling, the mixture is extracted with an organic solvent (e.g., diethyl ether). The organic layer is washed with water and a dilute base, dried, and the solvent is evaporated. The crude product is then purified by distillation.

Cost-Benefit Analysis Workflow

Caption: A logical workflow diagram illustrating the key factors considered in the cost-benefit analysis of the different synthetic routes to 2-chloro-p-xylene.

In-depth Analysis of Key Decision Factors

Raw Material Costs: Direct chlorination and electrochemical chlorination share the advantage of utilizing the relatively inexpensive starting material, p-xylene. Chlorine gas is also a commodity chemical with a moderate price. In contrast, the Sandmeyer reaction starts with 2,5-dimethylaniline, which is significantly more expensive than p-xylene, making this route less economically viable for large-scale production from the outset.

Yield and Selectivity: While direct chlorination can be performed with simple equipment, achieving high selectivity for 2-chloro-p-xylene is challenging. The reaction readily proceeds to form 2,5-dichloro-p-xylene (B72462) and other polychlorinated isomers, which are difficult and costly to separate due to their similar boiling points. To mitigate this, the reaction is often run to low conversion, which necessitates the energy-intensive process of recycling large amounts of unreacted p-xylene. The electrochemical method demonstrates significantly better selectivity, with 2,5-dichloro-p-xylene being the primary byproduct, simplifying purification.[1][3] The Sandmeyer reaction is known for its high selectivity, generally yielding the desired chloro-substituted product with minimal isomeric impurities.

Energy Consumption: The energy requirements for direct chlorination are primarily for heating and stirring. However, the subsequent fractional distillation to separate the desired product from a complex mixture can be highly energy-intensive. The electrochemical route has a high direct energy cost due to the electricity required to drive the electrolysis. The Sandmeyer reaction requires energy for both cooling during the diazotization step and heating for the substitution reaction, followed by distillation.

Capital Investment: The initial capital investment for a direct chlorination setup is relatively low. In contrast, electrochemical synthesis requires a significant upfront investment in specialized reactors, electrodes, and power supplies. The equipment for the Sandmeyer reaction is comparable to that of direct chlorination.

Waste Management: Direct chlorination generates a waste stream containing a mixture of chlorinated organic compounds and acidic wastewater, the disposal of which is regulated and costly. The Sandmeyer reaction produces a large volume of acidic aqueous waste containing copper salts, which requires treatment before disposal. The electrochemical method is considered more environmentally friendly as it uses electricity as a "clean" reagent and can minimize the formation of unwanted byproducts. However, the disposal of the electrolyte and any chlorinated byproducts must still be considered.

Signaling Pathway of Cost-Benefit Decision

Caption: A decision-making pathway illustrating how different priorities (cost, selectivity, scale, and environmental impact) influence the choice of a synthetic route for 2-chloro-p-xylene.

Conclusion and Recommendations

The optimal synthetic route for 2-chloro-p-xylene is highly dependent on the specific needs and priorities of the producer.

• For large-scale, cost-sensitive production where initial capital investment is a major constraint, direct chlorination may be considered. However, this comes with the significant drawback of complex purification and waste management, which can drive up operating costs.

• For medium to large-scale production where high purity and a cleaner process are desired, electrochemical chlorination is a promising alternative. The higher initial investment and electricity costs may be offset by higher selectivity, easier purification, and a better environmental profile.

• The Sandmeyer reaction is best suited for small-scale laboratory synthesis where the high cost of the starting material is less of a concern and high purity is essential. Its significant aqueous waste stream makes it less attractive for industrial-scale production.

Ultimately, a thorough techno-economic analysis, considering local raw material and energy prices, as well as environmental regulations, is crucial for making an informed decision. The data and frameworks presented in this guide provide a solid foundation for such an evaluation.

References

• 1. krc.cecri.res.in [krc.cecri.res.in]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. US3928478A - Chlorination of xylene - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Chloro-p-xylene: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of 2-Chloro-p-xylene, a halogenated organic solvent, is a critical aspect of laboratory safety and environmental responsibility. Improper disposal can lead to soil and water contamination and poses significant health risks.[1] This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of 2-Chloro-p-xylene waste in accordance with safety and regulatory standards.

Immediate Safety and Handling

Before beginning any disposal process, ensure that all safety precautions are in place. 2-Chloro-p-xylene is a flammable liquid and vapor that can cause skin and eye irritation.[2][3] It may also be harmful if inhaled or absorbed through the skin.[2]

Personal Protective Equipment (PPE):

• Wear chemical safety goggles or a face shield.[4][5]

• Use protective gloves (e.g., nitrile gloves; for more than incidental contact, Viton or PVA gloves are recommended).[5]

• Wear a fully-buttoned lab coat.[5]

• Work in a well-ventilated area, preferably under a properly functioning chemical fume hood.[1][4]

In Case of a Spill:

• For minor spills, absorb the liquid with inert material (e.g., sand, earth) and place it in a suitable, sealed container for disposal.[4][6][7]

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department or emergency services.[6]

• Eliminate all sources of ignition.[4][6]

Step-by-Step Disposal Protocol

Step 1: Waste Segregation

Proper segregation is the most critical step in managing solvent waste. Halogenated and non-halogenated solvents are treated differently for disposal, with halogenated solvent disposal being more costly.[8]

• Crucially, do not mix 2-Chloro-p-xylene with non-halogenated solvents. [6][8] Even small amounts of halogenated compounds will require the entire mixture to be treated as halogenated waste.[8][9]

• Establish separate, clearly labeled waste containers for "Halogenated Solvent Waste" and "Non-Halogenated Solvent Waste."[6][9]

• Do not mix organic solvents with other types of waste such as acids, bases, heavy metals, or aqueous solutions.[10]

Step 2: Waste Collection and Container Management

• Collect 2-Chloro-p-xylene waste in a designated, compatible, and leak-proof container with a screw-top cap.[6][8] Many institutions or EHS departments provide UN-approved containers for this purpose.[8]

• Ensure the container is in good condition and made of a material compatible with the chemical.[9]

• Do not fill containers to more than 80% capacity to allow for vapor expansion.[6]

• Keep the waste container closed at all times except when actively adding waste.[9][10] The container must be vapor-tight and spill-proof.[9]

Step 3: Labeling

Proper labeling is a legal requirement and essential for safety.

• Label the waste container as soon as the first drop of waste is added.[9][10]

• The label must include the words "Hazardous Waste" and a clear identification of the contents, such as "Waste: 2-Chloro-p-xylene" or "Halogenated Waste."[9][10]

• If mixing different halogenated solvents, list all chemical constituents on the label or on a nearby list; do not use abbreviations or formulas.[9]

Step 4: Storage

• Store the sealed and labeled waste container in a cool, dry, well-ventilated, and secured area.[1][5]

• Store containers away from heat, open flames, sparks, and other sources of ignition.[1][3][4]

• Ensure the storage location is away from incompatible materials like strong oxidizing agents, acids, and bases.[4][9]

Step 5: Final Disposal

Disposal of hazardous waste is highly regulated. It is illegal to dispose of 2-Chloro-p-xylene down the drain, in the trash, or by evaporation.[8][10][11]

• Contact Professionals: The final disposal must be handled by a licensed hazardous waste disposal company or your institution's EHS department.[1] These services are equipped to manage transport and disposal in compliance with all regulations.[12]

• Schedule a Pickup: Arrange for the collection of the waste container through your institution's established procedures or by directly contacting a licensed provider.[1]

• Recycling Options: Chlorinated solvents are well-suited for recycling.[12] Your disposal provider may offer this more sustainable option, where the solvent is purified for reuse and the residues are safely managed.[12]

Safety and Exposure Data

The following table summarizes key quantitative safety data for p-Xylene, the parent compound of 2-Chloro-p-xylene. This data is provided for reference in assessing risk and implementing safety controls.

Parameter	Value	Reference
OSHA PEL (Permissible Exposure Limit)	100 ppm (8-hour TWA)	[7]
NIOSH REL (Recommended Exposure Limit)	100 ppm (10-hour TWA)	[7]
NIOSH STEL (Short-Term Exposure Limit)	150 ppm (15-minute period)	[7]
ACGIH TLV (Threshold Limit Value)	100 ppm (8-hour TWA)	[7]
ACGIH STEL (Short-Term Exposure Limit)	150 ppm	[7]
Flash Point	13 °C / 55.4 °F	[4]
Oral LD50 (Rat)	3,523 mg/kg	[3]

TWA: Time-Weighted Average

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of 2-Chloro-p-xylene.

Caption: Logical workflow for the safe disposal of 2-Chloro-p-xylene waste.

References

• 1. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 2. isg.ku.edu.tr [isg.ku.edu.tr]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 7. nj.gov [nj.gov]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 11. dtsc.ca.gov [dtsc.ca.gov]
• 12. Recycling & Disposal - Chlorinated Solvents [chlorinated-solvents.eu]

Personal protective equipment for handling 2-Chloro-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of 2-Chloro-p-xylene (CAS No. 95-72-7). Adherence to these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Understanding the Hazard

2-Chloro-p-xylene, also known as 2,5-dimethylchlorobenzene, is a flammable liquid and vapor that can cause skin and serious eye irritation.[1][2] Inhalation may also lead to respiratory irritation.[3] It is crucial to handle this chemical with appropriate personal protective equipment in a well-ventilated area, preferably within a chemical fume hood.

Table 1: Chemical and Physical Properties of 2-Chloro-p-xylene

Property	Value
Molecular Formula	C₈H₉Cl[1][4]
Molecular Weight	140.61 g/mol [1][4]
Appearance	Colorless to almost colorless clear liquid[4]
Boiling Point	186 °C[2]
Flash Point	57 °C[2]
Specific Gravity	1.06 (20/20)[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to 2-Chloro-p-xylene. The following table provides guidance on recommended glove materials. While specific breakthrough data for 2-Chloro-p-xylene is limited, data for the closely related isomers, 2-Chlorotoluene and 4-Chlorotoluene, offers a strong basis for selection.

Table 2: Glove Material Recommendations and Breakthrough Times

Glove Material	Breakthrough Time (minutes) for Chlorotoluene Isomers*	Degradation Rating	Recommendation
Viton®	>480	Excellent	Recommended
Neoprene	120	Good	Recommended for shorter duration tasks
Nitrile	-	Not Recommended	Not Recommended

*Data based on Ansell Chemical Resistance Guide for 2-Chlorotoluene and 4-Chlorotoluene. It is crucial to consult the specific glove manufacturer's chemical resistance data.

Required PPE Ensemble:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.

• Hand Protection: Viton® or Neoprene gloves are recommended. Always double-glove for added protection.

• Skin and Body Protection: A chemically resistant lab coat or apron over long-sleeved clothing and closed-toe shoes are required. For larger quantities or tasks with a higher risk of splashing, chemically resistant coveralls should be worn.

• Respiratory Protection: All handling of 2-Chloro-p-xylene should be performed in a certified chemical fume hood. If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the safe handling of 2-Chloro-p-xylene from preparation to cleanup.

Caption: Safe Handling Workflow for 2-Chloro-p-xylene.

Disposal Plan: Waste Management Protocol

Proper disposal of 2-Chloro-p-xylene and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance. 2-Chloro-p-xylene is a halogenated organic compound and must be disposed of as hazardous waste.

Waste Segregation and Collection:

• Designated Waste Container: Use a clearly labeled, leak-proof container specifically for "Halogenated Organic Waste."

• No Mixing: Never mix halogenated waste with non-halogenated organic waste, as this significantly increases disposal costs and complexity.[5][6]

• Solid Waste: All disposable items contaminated with 2-Chloro-p-xylene (e.g., gloves, paper towels, pipette tips) must be collected in a separate, labeled hazardous waste bag or container.

Decontamination of Reusable PPE:

• Gloves (if reusable): Thoroughly wash the outer surface of the gloves with soap and water before removal.

• Protective Clothing: If significant contamination occurs, the clothing must be decontaminated. Thermal decontamination may be effective for some materials, but consultation with your institution's Environmental Health and Safety (EHS) department is recommended.[7] Washing with detergents can remove surface contamination.[7]

Caption: Disposal Workflow for 2-Chloro-p-xylene Waste.

Emergency Procedures:

• Spills: In the event of a spill, evacuate the area and alert your laboratory supervisor and EHS department. If trained and equipped, use a chemical spill kit to contain and absorb the spill. All spill cleanup materials must be disposed of as hazardous waste.

• Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

By adhering to these safety and logistical guidelines, you can significantly mitigate the risks associated with handling 2-Chloro-p-xylene, fostering a safer research environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for 2-Chloro-p-xylene before commencing any work.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. ehs.sfsu.edu [ehs.sfsu.edu]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. benchchem.com [benchchem.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. Decontamination of chemical protective clothing - PubMed [pubmed.ncbi.nlm.nih.gov]